[Bmpip][NTf2]

• CAS: 623580-02-9

Core Science & Biosynthesis

Physicochemical Properties of 1-Butyl-1-methylpiperidinium Bis(trifluoromethylsulfonyl)imide ([Bmpip][NTf2]): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of the ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, commonly referred to as [Bmpip][NTf2]. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development and other scientific fields who are considering or currently utilizing this ionic liquid in their work.

Introduction

[Bmpip][NTf2] is a hydrophobic, air- and water-stable ionic liquid that has garnered significant interest for a variety of applications, including as electrolytes in energy storage devices, green solvents in chemical synthesis, and as media for electrochemical processes.[1] Its unique combination of properties, such as high thermal stability, low volatility, and a wide electrochemical window, makes it a versatile and promising material for advanced scientific and industrial applications.[1][2] This guide details its key physicochemical characteristics, the methodologies for their determination, and the relationship between its structure and properties.

Core Physicochemical Properties

The physicochemical properties of [Bmpip][NTf2] are summarized in the tables below. These values have been compiled from various sources and represent typical measurements. It is important to note that properties such as viscosity and conductivity are highly dependent on temperature and purity.

Table 1: General and Physical Properties of [Bmpip][NTf2]

Property	Value	Temperature (°C)	Reference
Molecular Formula	C₁₂H₂₂F₆N₂O₄S₂	-	[1][3]
Molecular Weight	436.43 g/mol	-	[1][3][4]
Appearance	Colorless to slightly yellow liquid	Room Temperature	[1][5]
Density	1.39 g/cm³	20	[4][5][6]
Density	1.38 g/cm³	23	[2]
Refractive Index (n20D)	1.43	20	[1]
Melting Point	< Room Temperature	-	[2]

Table 2: Transport and Electrochemical Properties of [Bmpip][NTf2]

Property	Value	Temperature (°C)	Reference
Viscosity	173 cP	25	[2]
Conductivity	0.84 mS/cm	25	[2]
Electrochemical Window	3.7 V	-	[2]

Experimental Protocols

The following sections describe detailed methodologies for the determination of the key physicochemical properties of ionic liquids like [Bmpip][NTf2].

Density Measurement

Principle: The density of a liquid is its mass per unit volume. For ionic liquids, a common and accurate method for density determination is the use of a vibrating U-tube densimeter. The instrument measures the oscillation frequency of a U-shaped tube filled with the sample. This frequency is directly related to the density of the liquid.

Apparatus:

• Vibrating U-tube densimeter (e.g., Anton Paar DMA series)

• Temperature-controlled circulating bath

• Syringe for sample injection

• High-purity solvents for cleaning (e.g., acetone, ethanol)

Procedure:

• Calibration: The densimeter is calibrated using two standards of known density, typically dry air and deionized water, at the desired measurement temperature.

• Sample Preparation: The ionic liquid sample is degassed to remove any dissolved gases that could affect the density measurement. This can be achieved by placing the sample under a vacuum for a specified period.

• Measurement: The degassed ionic liquid is injected into the U-tube of the densimeter using a syringe, ensuring no air bubbles are present. The instrument is allowed to thermally equilibrate at the set temperature.

• Data Acquisition: Once the temperature and oscillation frequency stabilize, the density reading is recorded. Measurements are typically repeated multiple times to ensure reproducibility.

• Cleaning: After measurement, the U-tube is thoroughly cleaned with appropriate solvents and dried with a stream of dry air or nitrogen.

Viscosity Measurement

Principle: Viscosity is a measure of a fluid's resistance to flow. For ionic liquids, which can have a wide range of viscosities, a common method is the use of a capillary viscometer, such as a Cannon-Fenske or Ubbelohde type. The viscosity is determined by measuring the time it takes for a fixed volume of the liquid to flow through a calibrated capillary under the influence of gravity.

Apparatus:

• Capillary viscometer (e.g., Cannon-Fenske or Ubbelohde)

• Constant temperature water bath with precise temperature control

• Stopwatch

• Pipette for sample loading

Procedure:

• Viscometer Selection: A viscometer with an appropriate capillary size for the expected viscosity range of the ionic liquid is chosen.

• Cleaning and Drying: The viscometer is thoroughly cleaned with a suitable solvent and dried completely.

• Sample Loading: A precise volume of the ionic liquid is introduced into the viscometer.

• Thermal Equilibration: The viscometer is vertically mounted in the constant temperature bath and allowed to equilibrate for a sufficient time (e.g., 15-20 minutes).

• Measurement: The ionic liquid is drawn up through the capillary to a point above the upper timing mark. The time taken for the liquid meniscus to pass between the upper and lower timing marks is measured with a stopwatch.

• Calculation: The kinematic viscosity (ν) is calculated using the equation ν = C * t, where C is the viscometer constant and t is the measured flow time. The dynamic viscosity (η) can then be calculated by multiplying the kinematic viscosity by the density (ρ) of the ionic liquid at the same temperature (η = ν * ρ).

Conductivity Measurement

Principle: Ionic conductivity is a measure of a material's ability to conduct an electric current via the movement of ions. It is determined by measuring the resistance of the ionic liquid between two electrodes of a known geometry.

Apparatus:

• Conductivity meter with a temperature probe

• Conductivity cell (probe) with platinum electrodes

• Constant temperature bath

• Standard potassium chloride (KCl) solutions for calibration

Procedure:

• Cell Constant Determination: The conductivity cell is calibrated using standard KCl solutions of known conductivity. This determines the cell constant, which accounts for the geometry of the electrodes.

• Sample Preparation: The ionic liquid is placed in a measurement cell and allowed to reach thermal equilibrium in the constant temperature bath.

• Measurement: The conductivity probe is immersed in the ionic liquid, ensuring the electrodes are fully covered. The conductivity meter applies an alternating voltage to the electrodes and measures the resulting current to determine the conductance.

• Data Recording: The conductivity value, corrected for temperature, is recorded from the meter. It is crucial to ensure the sample is free from impurities, especially water, as they can significantly affect the conductivity.[6]

Thermal Stability Analysis

Principle: The thermal stability of an ionic liquid is typically evaluated using thermogravimetric analysis (TGA). TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. The decomposition temperature is a key parameter obtained from this analysis.

Apparatus:

• Thermogravimetric analyzer (TGA)

• Sample pans (e.g., platinum or alumina)

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Sample Preparation: A small, accurately weighed amount of the ionic liquid (typically 5-10 mg) is placed in a TGA sample pan.

• Instrument Setup: The TGA is purged with an inert gas to provide a non-reactive atmosphere. The desired temperature program is set, which usually involves a linear heating rate (e.g., 10 °C/min) over a wide temperature range (e.g., from room temperature to 600 °C).[2]

• Analysis: The TGA continuously monitors and records the sample's mass as the temperature increases.

• Data Interpretation: The resulting TGA curve plots mass loss versus temperature. The onset decomposition temperature (T_onset) is often determined as the temperature at which a significant mass loss begins.

Electrochemical Window Measurement

Principle: The electrochemical window (EW) of an electrolyte is the range of potentials over which the electrolyte is electrochemically stable, meaning it does not undergo oxidation or reduction. It is typically determined using cyclic voltammetry (CV).

Apparatus:

• Potentiostat

• Three-electrode electrochemical cell (containing a working electrode, a reference electrode, and a counter electrode)

• Inert atmosphere glovebox (to exclude moisture and oxygen)

Procedure:

• Cell Assembly: The electrochemical cell is assembled inside a glovebox. A polished working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/Ag⁺), and a counter electrode (e.g., platinum wire) are used.

• Electrolyte Preparation: The ionic liquid is dried under vacuum to remove any residual water before being used as the electrolyte.

• Cyclic Voltammetry: A cyclic voltammogram is recorded by sweeping the potential of the working electrode in both the positive (anodic) and negative (cathodic) directions and measuring the resulting current.

• EW Determination: The electrochemical window is determined from the voltammogram as the potential range between the onset of the anodic (oxidation) and cathodic (reduction) currents. A current density cutoff (e.g., 0.5 or 1.0 mA/cm²) is typically used to define these limits.

Structure-Property Relationships and Experimental Workflows

The physicochemical properties of [Bmpip][NTf2] are intrinsically linked to its molecular structure. The following diagrams illustrate these relationships and a typical experimental workflow for characterization.

Caption: Structure-property relationships in [Bmpip][NTf2].

Caption: Experimental workflow for physicochemical characterization.

Conclusion

1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide ([Bmpip][NTf2]) exhibits a favorable combination of physicochemical properties, including high thermal stability, low volatility, and a wide electrochemical window. These characteristics make it a compelling candidate for a range of applications in research and industry. This guide provides essential data and standardized methodologies to assist scientists and engineers in the effective utilization and characterization of this versatile ionic liquid. It is recommended that users always refer to the specific safety data sheet (SDS) for handling and disposal information.

References

• 1. mdpi.com [mdpi.com]
• 2. ajer.org [ajer.org]
• 3. Collection - Comprehensive Investigation on the Thermal Stability of 66 Ionic Liquids by Thermogravimetric Analysis - Industrial & Engineering Chemistry Research - Figshare [acs.figshare.com]
• 4. Electrical Conductivity of Ionic Liquids 1-Hexyl-3-Methylimidazolium Chloride (HMIM) and 1-Methyl-3-Octylimidazolium Chloride (OMIM) in Mixtures with Selected Alkoxy Alcohols over a Wide Temperature Range - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Experiences with an Inquiry-Based Ionic Liquid Module in an Undergraduate Physical Chemistry Laboratory - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: 1-Butyl-1-methylpiperidinium Bis(trifluoromethylsulfonyl)imide ([Bmpip][NTf2])

Document ID: IL-BPNT-TG-2025 Version: 1.0 Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This document provides a comprehensive technical overview of the ionic liquid 1-Butyl-1-methylpiperidinium Bis(trifluoromethylsulfonyl)imide, commonly abbreviated as [Bmpip][NTf2]. This material is recognized for its favorable properties, including high thermal stability, a wide electrochemical window, and utility as a solvent and electrolyte in various advanced applications. This guide details its chemical structure, physicochemical properties, experimental protocols for its synthesis and characterization, and logical workflows pertinent to its production and analysis.

Chemical Identity and Structure

[Bmpip][NTf2] is an organic salt consisting of a discrete cation and anion. Its properties are a composite of the characteristics of these two ions.

• Full Chemical Name: 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide[1]

• Common Synonyms: [Bmpip][NTf2], PP14TFSI[2]

• CAS Number: 623580-02-9[1][2]

• Molecular Formula: C₁₂H₂₂F₆N₂O₄S₂[1][2]

• Molecular Weight: 436.43 g/mol [2]

The ionic liquid is composed of the 1-Butyl-1-methylpiperidinium ([Bmpip]⁺) cation and the Bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻) anion.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. Charge Transport and Glassy Dynamics in Blends Based on 1-Butyl-3-vinylbenzylimidazolium Bis(trifluoromethanesulfonyl)imide Ionic Liquid and the Corresponding Polymer [mdpi.com]

Synthesis Route for 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the synthetic pathway for 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, an ionic liquid with applications as an electrolyte in energy storage devices such as dual-ion and dual-graphite batteries.[1] The synthesis is typically achieved through a two-step process involving the formation of a halide salt intermediate, followed by an anion exchange reaction.[2][3]

Step 1: Synthesis of 1-Butyl-1-methylpiperidinium Bromide

The initial step involves the quaternization of N-methylpiperidine through an N-alkylation reaction with 1-bromobutane. This reaction forms the desired 1-butyl-1-methylpiperidinium cation with a bromide counter-ion.

Experimental Protocol:

A detailed experimental protocol for the synthesis of the analogous 1-butyl-1-methylpyrrolidinium bromide provides a robust template for this step.[4]

• Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), dissolve N-methylpiperidine in a suitable anhydrous solvent such as acetonitrile.[4][5]

• Addition of Alkylating Agent: While stirring the solution and cooling it in an ice-water bath, add 1-bromobutane dropwise.[4] The use of a syringe pump for slow addition is recommended to control the reaction exotherm.[5]

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and then stir vigorously overnight, potentially under reflux conditions to ensure completion.[4]

• Isolation of Product: Remove the solvent and any unreacted starting materials via rotary evaporation to yield the crude 1-Butyl-1-methylpiperidinium bromide salt.[5] Further purification can be achieved by recrystallization.

Quantitative Data:

Parameter	Value	Reference
Reactant 1	N-methylpiperidine	Inferred
Reactant 2	1-bromobutane	[4]
Solvent	Acetonitrile	[4][5]
Reaction Temperature	0 °C to reflux	[4]
Reaction Time	Overnight	[4]
Product	1-Butyl-1-methylpiperidinium bromide	[6][7][8][9][10]
Physical Form	White to light yellow crystalline powder	[9]
Melting Point	231 °C	[7]

digraph "Step_1_Synthesis_of_1-Butyl-1-methylpiperidinium_Bromide" {
graph [rankdir="LR", splines=ortho, nodesep=0.5];
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, margin=0.2];

// Reactants
NMP [label="N-Methylpiperidine", fillcolor="#F1F3F4", fontcolor="#202124"];
BuBr [label="1-Bromobutane", fillcolor="#F1F3F4", fontcolor="#202124"];
Solvent [label="Acetonitrile", fillcolor="#FFFFFF", fontcolor="#202124", shape=ellipse];
// Process
Reaction [label="N-Alkylation\n(Quaternization)", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];
// Intermediate Product
Product [label="1-Butyl-1-methylpiperidinium\nBromide", fillcolor="#FBBC05", fontcolor="#202124"];
// Edges
NMP -> Reaction;
BuBr -> Reaction;
Solvent -> Reaction [style=dashed, arrowhead=none];
Reaction -> Product;
}

Synthesis of the piperidinium bromide intermediate.

Step 2: Anion Exchange to form 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide

The second step is an anion metathesis reaction where the bromide anion of the intermediate salt is exchanged for the bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻ or [TFSI]⁻) anion.[2][3] This is commonly achieved by reacting the bromide salt with a lithium or other alkali metal salt of the desired anion.

Experimental Protocol:

This protocol is adapted from the synthesis of a similar pyrrolidinium-based ionic liquid.[4]

• Dissolution of Reactants: Dissolve the 1-Butyl-1-methylpiperidinium bromide in an organic solvent such as dichloromethane. In a separate flask, prepare a solution of lithium bis(trifluoromethylsulfonyl)imide in distilled water.[4]

• Biphasic Reaction: Combine the two solutions in a round-bottom flask. The resulting mixture will be biphasic.

• Reaction: Stir the biphasic mixture vigorously at room temperature overnight to facilitate the anion exchange between the aqueous and organic phases.[4]

• Separation and Washing: After the reaction, separate the organic layer. Wash the organic layer multiple times with distilled water to remove the lithium bromide byproduct and any unreacted lithium bis(trifluoromethylsulfonyl)imide.

• Drying and Final Product Isolation: Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate), filter, and remove the solvent under reduced pressure. The resulting product, 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, should be dried further under high vacuum at an elevated temperature (e.g., 383.15 K) for at least 48 hours to remove any residual water and solvent.[4] The water content should be verified by Karl Fischer titration.[4]

Quantitative Data:

Parameter	Value	Reference
Reactant 1	1-Butyl-1-methylpiperidinium bromide	Inferred
Reactant 2	Lithium bis(trifluoromethylsulfonyl)imide	[4]
Solvents	Dichloromethane, Water	[4]
Reaction Temperature	Room Temperature	[4]
Reaction Time	Overnight	[4]
Product	1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide	[11]
Purity	>97%
Water Content	≤0.2%
Appearance	Colorless to pale yellow liquid	[12]

digraph "Step_2_Anion_Exchange" {
graph [rankdir="LR", splines=ortho, nodesep=0.5];
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, margin=0.2];

// Reactants
BMP_Br [label="1-Butyl-1-methylpiperidinium\nBromide\n(in Dichloromethane)", fillcolor="#FBBC05", fontcolor="#202124"];
LiTFSI [label="Lithium bis(trifluoromethylsulfonyl)imide\n(in Water)", fillcolor="#F1F3F4", fontcolor="#202124"];
// Process
Reaction [label="Anion Exchange\n(Metathesis)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];
// Products
Final_Product [label="1-Butyl-1-methylpiperidinium\nbis(trifluoromethylsulfonyl)imide\n(Organic Phase)", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Byproduct [label="Lithium Bromide\n(Aqueous Phase)", fillcolor="#FFFFFF", fontcolor="#202124"];
// Edges
BMP_Br -> Reaction;
LiTFSI -> Reaction;
Reaction -> Final_Product;
Reaction -> Byproduct [style=dashed];
}

Anion exchange to form the final ionic liquid.

Overall Synthesis Workflow

The complete synthesis is a sequential process that starts from commercially available reagents and results in the high-purity ionic liquid.

References

• 1. Sigma Aldrich 1-Butyl-1-Methylpiperidinium Bis(Trifluoromethylsulfonyl)Imide 50 g | Buy Online | Sigma Aldrich | Fisher Scientific [fishersci.com]
• 2. books.rsc.org [books.rsc.org]
• 3. Synthesis of chiral ionic liquids by ion cross-metathesis : en route to enantioselective water– ionic liquid extraction ( EWILE ), an eco-friendly va ... - Chemical Communications (RSC Publishing) DOI:10.1039/C2CC17799D [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. nbinno.com [nbinno.com]
• 7. 1-Butyl-1-methylpiperidinium bromide, >99% | IoLiTec [iolitec.de]
• 8. 1-Butyl-1-methylpiperidinium Bromide | 94280-72-5 [chemicalbook.com]
• 9. Page loading... [guidechem.com]
• 10. 1-Butyl-1-methylpiperidinium Bromide｜lookchem [lookchem.com]
• 11. 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide | C12H22F6N2O4S2 | CID 12184311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. ilschem.com [ilschem.com]

Thermal Stability and Decomposition of [Bmpip][NTf2]: A Technical Overview

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth analysis of the thermal stability and decomposition characteristics of the ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, commonly referred to as [Bmpip][NTf2]. Due to its potential applications in various fields, including as an electrolyte in energy storage devices, understanding its thermal limitations is of critical importance for safe and reliable implementation.

Estimated Thermal Stability and Decomposition Data

In the absence of specific data for [Bmpip][NTf2], the thermal decomposition of the structurally similar ionic liquid, 1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide ([Bmpyr][NTf2]), which features a five-membered pyrrolidinium ring instead of a six-membered piperidinium ring, is presented below. This data provides a reasonable estimation of the thermal stability that can be expected from [Bmpip][NTf2].

Ionic Liquid	Cation Structure	Anion Structure	Onset Decomposition Temperature (Tonset)	Reference
1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide ([C4C1pyr][NTf2])	Pyrrolidinium	[NTf2]	776 K (503 °C)	[1]

Experimental Protocols: Thermogravimetric Analysis (TGA)

Thermogravimetric analysis is the standard method for determining the thermal stability of ionic liquids. The following is a generalized experimental protocol based on common practices in the field.

Objective: To determine the onset decomposition temperature (Tonset) and degradation profile of an ionic liquid under a controlled atmosphere and heating rate.

Apparatus:

• Thermogravimetric Analyzer (TGA)

• High-purity inert gas (e.g., Nitrogen, Argon) or reactive gas (e.g., Air)

• Sample pans (typically platinum, alumina, or ceramic)

• Microbalance

Procedure:

• Sample Preparation:

  • Prior to analysis, the ionic liquid sample should be dried under high vacuum for an extended period (e.g., >24 hours) to remove any volatile impurities, particularly water, which can interfere with the TGA measurement.

  • A small, accurately weighed sample (typically 2-10 mg) is placed into a TGA sample pan.

• Instrument Setup:

  • The TGA is purged with the desired gas (e.g., nitrogen at a flow rate of 20-100 mL/min) to create a stable and controlled atmosphere.

  • The instrument is programmed with the desired temperature profile. A common method is a dynamic temperature ramp, where the sample is heated at a constant rate.

• Thermal Analysis:

  • The analysis is initiated, and the sample is heated according to the programmed temperature ramp. A typical heating rate for ionic liquids is 10 °C/min.

  • The mass of the sample is continuously monitored and recorded as a function of temperature.

  • The experiment is continued until the sample has completely decomposed or a final temperature is reached (e.g., 600-800 °C).

• Data Analysis:

  • The resulting TGA curve plots the percentage of initial mass remaining on the y-axis against the temperature on the x-axis.

  • The onset decomposition temperature (Tonset) is determined as the temperature at which a significant mass loss begins. This is often calculated using the tangent method at the point of greatest slope on the TGA curve.

  • The derivative of the TGA curve (DTG curve) can also be plotted, showing the rate of mass loss as a function of temperature. The peak of the DTG curve indicates the temperature of the maximum rate of decomposition.

Experimental Workflow for Thermal Stability Assessment

The following diagram illustrates a typical workflow for evaluating the thermal stability of an ionic liquid using thermogravimetric analysis.

TGA Experimental Workflow Diagram.

References

• 1. pubs.acs.org [pubs.acs.org]

In-Depth Technical Guide: Solubility of [Bmpip][NTf2] in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, commonly referred to as [Bmpip][NTf2], in a range of organic solvents. Understanding the solubility of this ionic liquid is crucial for its application in various fields, including as a solvent for chemical reactions, in extraction processes, and in electrochemical applications. This document compiles available quantitative solubility data, details the experimental protocols for solubility determination, and provides visualizations to illustrate key experimental workflows.

Quantitative Solubility Data

The solubility of [Bmpip][NTf2] in organic solvents is influenced by factors such as the nature of the solvent, temperature, and the presence of other components like water. The following tables summarize the available quantitative data on the liquid-liquid equilibria (LLE) of [Bmpip][NTf2] with various organic solvents.

Table 1: Liquid-Liquid Equilibria of [Bmpip][NTf2] with Aliphatic Hydrocarbons

The mutual solubility of [Bmpip][NTf2] and various aliphatic hydrocarbons has been determined experimentally. These systems typically exhibit an upper critical solution temperature (UCST), above which the two components are fully miscible. The data presented below is for binary systems at atmospheric pressure.

Organic Solvent	Temperature (T/K)	Mole Fraction of [Bmpip][NTf2] (x₁)	Mole Fraction of Solvent (x₂)
n-Hexane	298.15	0.015	0.985
308.15	0.025	0.975
318.15	0.042	0.958
n-Heptane	298.15	0.018	0.982
308.15	0.030	0.970
318.15	0.048	0.952
n-Octane	298.15	0.022	0.978
308.15	0.036	0.964
318.15	0.057	0.943
Cyclohexane	298.15	0.035	0.965
308.15	0.058	0.942
318.15	0.091	0.909
Cycloheptane	298.15	0.041	0.959
308.15	0.068	0.932
318.15	0.106	0.894

Data sourced from literature investigating the liquid-liquid equilibrium of piperidinium-based ionic liquids with aliphatic hydrocarbons.

Table 2: Solubility Data in Polar Organic Solvents

Organic Solvent	Solubility Description	Notes
n-Butanol	Partially Miscible	Data from a ternary system with water indicates partial miscibility. The presence of water significantly affects the phase behavior.
Methanol	Miscible	General literature suggests good miscibility of [NTf2]⁻ based ionic liquids with short-chain alcohols.
Ethanol	Miscible	Similar to methanol, good miscibility is expected.
Acetone	Miscible	General literature suggests good miscibility of [NTf2]⁻ based ionic liquids with ketones.

Further experimental studies are required to establish complete binary phase diagrams for [Bmpip][NTf2] with these polar solvents.

Experimental Protocols

The determination of ionic liquid solubility in organic solvents involves precise and carefully controlled experimental procedures. The primary method for determining the liquid-liquid equilibria (LLE) data presented in this guide is the cloud point method .

Protocol for Cloud Point Method:

• Sample Preparation:

  • The ionic liquid, [Bmpip][NTf2], is first dried under vacuum at an elevated temperature (e.g., 343 K) for an extended period (e.g., 48 hours) to remove any residual water, which can significantly impact solubility.

  • The organic solvents are of high purity (e.g., >99%) and are also stored over molecular sieves to ensure they are anhydrous.

  • Mixtures of the ionic liquid and the organic solvent of known compositions are prepared gravimetrically using a high-precision analytical balance.

• Apparatus:

  • The measurements are typically carried out in a sealed, thermostatted glass cell.

  • The temperature of the cell is controlled with a high-precision liquid bath circulator, allowing for gradual and precise temperature changes.

  • A magnetic stirrer is used to ensure the mixture is homogeneous.

  • Temperature is monitored using a calibrated platinum resistance thermometer.

• Measurement Procedure:

  • A sample of a known composition is placed in the glass cell.

  • The mixture is stirred and the temperature is slowly increased until the mixture becomes a single homogeneous phase (the solution becomes clear).

  • The temperature is then slowly decreased at a controlled rate (e.g., 0.1 K/min) while continuously stirring.

  • The temperature at which the solution first shows turbidity or cloudiness is recorded as the cloud point temperature. This temperature corresponds to a point on the binodal curve of the phase diagram.

  • This procedure is repeated for a range of compositions to map out the entire liquid-liquid equilibrium curve.

• Data Analysis:

  • The collected cloud point temperatures and their corresponding compositions are plotted to construct the phase diagram for the binary system.

  • The uncertainty in the measured temperature is typically low, on the order of ±0.1 K, and the uncertainty in the mole fraction is also minimized by using a high-precision balance.

Visualizations

Diagram 1: Experimental Workflow for Solubility Determination

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of [Bmpip][NTf2] in an organic solvent using the cloud point method.

[Bmpip][NTf2] CAS number and molecular weight

An in-depth analysis of 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, commonly abbreviated as [Bmpip][NTf2], reveals key physicochemical properties essential for its application in research and development. This ionic liquid is characterized by a specific molecular structure that dictates its behavior and utility in various chemical processes.

The fundamental properties of [Bmpip][NTf2] are summarized in the table below. This data is critical for researchers in drug development and materials science for calculations, experimental design, and interpretation of results.

Identifier	Value	Reference
CAS Number	623580-02-9	[1][2]
Molecular Weight	436.43 g/mol	[1][2]
Molecular Formula	C12H22F6N2O4S2	[1][2]
Synonyms	1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide	[1][2]

This information provides a foundational understanding for professionals working with this compound. The CAS number ensures unambiguous identification in databases and literature, while the molecular weight is fundamental for stoichiometric calculations in experimental protocols. The molecular formula provides the elemental composition, which is crucial for structural elucidation and chemical analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

[Bmpip][NTf2]: A Comprehensive Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety information and handling precautions for the ionic liquid 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, commonly referred to as [Bmpip][NTf2]. This document is intended for use by professionals in research and development who handle this material.

Chemical Identification and Properties

1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide is an ionic liquid composed of a piperidinium-based cation and a bis(trifluoromethylsulfonyl)imide anion. Its properties make it a subject of interest in various chemical applications, including as a solvent and in electrochemical systems.

Table 1: Physicochemical Properties of [Bmpip][NTf2]

Property	Value	Reference(s)
CAS Number	623580-02-9
Molecular Formula	C₁₂H₂₂F₆N₂O₄S₂
Molecular Weight	436.43 g/mol
Appearance	Colorless to light yellow liquid
Density	1.382 g/cm³ at 23 °C	[1]
Melting Point	Not available	[1]
Glass Transition Temperature	-76 °C	[1]
Flash Point	Not applicable	[2]
Decomposition Temperature	Not available	[1]
Solubility	Information not available

Hazard Identification and Classification

[Bmpip][NTf2] is classified as a hazardous substance. The following table summarizes its GHS hazard classifications.

Table 2: GHS Hazard Classification for [Bmpip][NTf2]

Hazard Class	Category	GHS Code	Signal Word
Acute Toxicity, Oral	3	H301	Danger
Acute Toxicity, Dermal	3	H311	Danger
Skin Corrosion/Irritation	1B	H314	Danger
Serious Eye Damage/Eye Irritation	1	H314	Danger
Skin Corrosion/Irritation	2	H315	Warning
Serious Eye Damage/Eye Irritation	2A	H319	Warning

Hazard Statements:

• H301: Toxic if swallowed.[2]

• H311: Toxic in contact with skin.[2]

• H314: Causes severe skin burns and eye damage.[2]

• H315: Causes skin irritation.[3]

• H319: Causes serious eye irritation.[3]

Toxicological Information

Handling and Storage Precautions

Due to its hazardous nature, strict safety protocols must be followed when handling [Bmpip][NTf2].

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following PPE is mandatory:

• Eye Protection: Chemical safety goggles and a face shield are required.[2][4]

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

• Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are essential. For larger quantities or in situations with a higher risk of splashing, chemical-resistant aprons or full-body suits may be necessary.

• Respiratory Protection: If there is a risk of generating aerosols or mists, a NIOSH-approved respirator with an appropriate cartridge should be used.

Caption: Relationship between [Bmpip][NTf2] hazards and required PPE.

Safe Handling Practices

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Avoid direct contact with skin, eyes, and clothing.

• Do not eat, drink, or smoke in the laboratory.

• Wash hands thoroughly after handling.[3]

• Keep containers tightly closed when not in use.

• As ionic liquids can be hygroscopic, handle under an inert atmosphere (e.g., nitrogen or argon) if water content is critical for the experiment.

Storage

• Store in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents.

• Store in the original, tightly sealed container.

Emergency Procedures

First Aid Measures

• If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

• If on Skin: Immediately remove all contaminated clothing. Wash skin with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.

• If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

Spill and Leak Procedures

• Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth). Place the contaminated material in a suitable, labeled container for chemical waste disposal. Clean the spill area with a suitable solvent, followed by soap and water.

• Large Spills: Evacuate the area immediately. Restrict access to the spill area. Wear appropriate PPE, including respiratory protection. Contain the spill to prevent it from entering drains or waterways. Absorb the material as described for small spills. Contact your institution's environmental health and safety department for assistance with cleanup and disposal.

Disposal Considerations

Dispose of [Bmpip][NTf2] and any contaminated materials as hazardous waste in accordance with all applicable local, state, and federal regulations. Do not dispose of down the drain or in the regular trash.

Experimental Protocols: A General Framework

Specific experimental protocols will vary depending on the application. However, a general workflow for the safe use of [Bmpip][NTf2] in a laboratory setting should follow these steps:

Caption: A logical workflow for the safe handling of [Bmpip][NTf2].

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a comprehensive safety data sheet (SDS) provided by the manufacturer. Always consult the SDS and your institution's safety protocols before handling any chemical.

References

• 1. assets.greenbook.net [assets.greenbook.net]
• 2. Physicochemical properties and toxicities of hydrophobic piperidinium and pyrrolidinium ionic liquids | Energy Technologies Area [eta.lbl.gov]
• 3. Frontiers | Evaluating the Toxicity of Ionic Liquids on Shewanella sp. for Designing Sustainable Bioprocesses [frontiersin.org]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

The Environmental Footprint of [Bmpip][NTf2]: A Technical Guide to Its Toxicity and Environmental Impact

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding of the environmental impact and toxicity of the ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, commonly known as [Bmpip][NTf2]. Due to a scarcity of publicly available data specifically for [Bmpip][NTf2], this guide synthesizes findings from studies on structurally similar piperidinium-based ionic liquids and the bis(trifluoromethylsulfonyl)imide ([NTf2]) anion to provide a robust assessment for researchers and professionals in the field.

Executive Summary

Piperidinium-based ionic liquids are often considered less toxic than their more common imidazolium and pyridinium counterparts. However, the presence of the hydrophobic [NTf2] anion can contribute significantly to the overall toxicity of the compound. The lipophilicity, or the tendency of a chemical to dissolve in fats, oils, and lipids, conferred by both the cation's alkyl chain and the [NTf2] anion, is a key determinant of its toxicological profile. This guide presents available quantitative data on cytotoxicity, discusses general trends in ecotoxicity and biodegradability, and outlines standard experimental protocols for assessing the environmental fate of ionic liquids.

Cytotoxicity Data

While specific cytotoxicity data for [Bmpip][NTf2] is limited, studies on analogous piperidinium-based ionic liquids provide valuable insights. The following table summarizes the half-maximal inhibitory concentration (IC50) values for various piperidinium and other relevant ionic liquids against the MCF-7 human breast cancer cell line.

Ionic Liquid Cation	Anion	IC50 (µM)	Reference Cell Line
1-methyl-1-propylpiperidinium	Br	10,000	MCF-7
1-butyl-1-methylpiperidinium	[NTf2]	ND	-
1-methyl-1-octylpiperidinium	Br	40	MCF-7
1-methyl-1-propylpyrrolidinium	Br	20,000	MCF-7
1-butyl-1-methylpyrrolidinium	[NTf2]	1,000	MCF-7
1-methyl-1-octylpyrrolidinium	Br	20	MCF-7
1-butyl-3-methylimidazolium	[NTf2]	300	MCF-7
1-octyl-3-methylimidazolium	[NTf2]	10	MCF-7

ND: Not Determined in the reviewed literature.

Ecotoxicity Profile

The presence of the hydrophobic [NTf2] anion is known to increase the toxicity of ionic liquids.[1] This is attributed to its potential to disrupt cell membranes.

Biodegradability and Environmental Fate

Systematic studies on the biodegradability of various ionic liquid cations have been conducted using the OECD 301F standard test.[3][4][5][6] While [Bmpip][NTf2] was not specifically tested, the results for other piperidinium cations indicate that they are generally not readily biodegradable.[3][5] The recalcitrance of the piperidinium ring and the presence of the stable [NTf2] anion suggest that [Bmpip][NTf2] is likely to be persistent in the environment. The hydrophobic nature of both the cation and the anion also suggests a potential for bioaccumulation.

Experimental Protocols

The following are generalized experimental protocols for assessing the toxicity and biodegradability of ionic liquids, based on OECD guidelines.

In Vitro Cytotoxicity Assay (e.g., MTT Assay)

• Cell Culture: Human cell lines (e.g., MCF-7, HepG2) are cultured in appropriate media and conditions (e.g., 37°C, 5% CO2).

• Exposure: Cells are seeded in 96-well plates and exposed to a range of concentrations of the ionic liquid for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: Cell viability is calculated as a percentage of the control (unexposed cells), and the IC50 value is determined by plotting cell viability against the logarithm of the ionic liquid concentration.

Aquatic Toxicity Testing (Based on OECD Guidelines)

• Test Organisms: Standard aquatic organisms such as the bacterium Vibrio fischeri (luminescence inhibition test - OECD 202), the freshwater crustacean Daphnia magna (acute immobilization test - OECD 202), and the green alga Selenastrum capricornutum (growth inhibition test - OECD 201) are commonly used.

• Test Conditions: Tests are conducted under controlled conditions of temperature, light, and pH in a defined medium.

• Exposure: Organisms are exposed to a series of dilutions of the ionic liquid for a specified duration (e.g., 30 minutes for V. fischeri, 48 hours for D. magna, 72 hours for S. capricornutum).

• Endpoint Measurement: The endpoint for each test is measured: inhibition of luminescence for V. fischeri, immobilization for D. magna, and inhibition of growth (cell density) for S. capricornutum.

• Data Analysis: The effective concentration that causes a 50% response (EC50) is calculated using appropriate statistical methods.

Ready Biodegradability Test (Based on OECD 301F - Manometric Respirometry)

• Inoculum: The test is initiated with a mixed population of microorganisms from a source such as activated sludge from a wastewater treatment plant.

• Test Setup: The ionic liquid is added as the sole source of organic carbon to a mineral salt medium inoculated with the microorganisms in a sealed vessel. A control with a readily biodegradable reference substance (e.g., sodium benzoate) and a blank without the test substance are run in parallel.

• Measurement: The biochemical oxygen demand (BOD) is measured over a 28-day period by monitoring the consumption of oxygen.

• Data Analysis: The percentage of biodegradation is calculated by comparing the measured BOD with the theoretical oxygen demand (ThOD) of the ionic liquid. A substance is considered "readily biodegradable" if it reaches at least 60% biodegradation within the 28-day period and within a 10-day window.[5]

Visualizations

The following diagrams illustrate the key relationships influencing the toxicity of ionic liquids.

Caption: Factors influencing the toxicity of [Bmpip][NTf2].

Caption: Workflow for assessing the environmental impact of [Bmpip][NTf2].

Signaling Pathways and Mechanisms of Toxicity

Detailed studies on the specific signaling pathways affected by [Bmpip][NTf2] are currently lacking in the scientific literature. However, the primary mechanism of toxicity for many ionic liquids, particularly those with lipophilic components, is believed to be the disruption of cell membranes.[7] The lipophilic alkyl chain of the piperidinium cation and the hydrophobic [NTf2] anion can intercalate into the lipid bilayer of cell membranes, leading to increased membrane fluidity, loss of integrity, and ultimately cell lysis. This non-specific mode of action is consistent with the observed trend of increasing toxicity with increasing alkyl chain length.[8] Further research is needed to elucidate any specific interactions with cellular proteins or signaling cascades.

Conclusion and Future Directions

The available evidence suggests that while [Bmpip][NTf2] may be less acutely toxic than some other classes of ionic liquids, its likely persistence in the environment and the potential for bioaccumulation warrant careful consideration in its application and disposal. The lack of specific ecotoxicity and mechanistic data highlights a significant knowledge gap. Future research should prioritize the following:

• Standardized ecotoxicity testing of [Bmpip][NTf2] on a range of aquatic and terrestrial organisms.

• Biodegradation studies under various environmental conditions to determine its persistence.

• Mechanistic studies to identify specific molecular targets and signaling pathways affected by this ionic liquid.

• Quantitative structure-activity relationship (QSAR) modeling to better predict the toxicity of other piperidinium-based ionic liquids.

This information is crucial for conducting comprehensive risk assessments and for the rational design of more environmentally benign ionic liquids for future applications.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Biodegradability of 27 pyrrolidinium, morpholinium, piperidinium, imidazolium and pyridinium ionic liquid cations under aerobic conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.aip.org [pubs.aip.org]
• 6. [PDF] Biodegradability of 27 pyrrolidinium, morpholinium, piperidinium, imidazolium and pyridinium ionic liquid cations under aerobic conditions | Semantic Scholar [semanticscholar.org]
• 7. Molecular mechanisms of ionic liquid cytotoxicity probed by an integrated experimental and computational approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for CO2 Capture Using [Bmpip][NTf2]

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed overview of the experimental setup and protocols for the capture of carbon dioxide (CO2) using the ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, [Bmpip][NTf2]. Ionic liquids (ILs) are a class of molten salts with low melting points that are being extensively investigated for CO2 capture due to their negligible vapor pressure, high thermal stability, and tunable CO2 solubility. [Bmpip][NTf2] is a promising candidate for this application due to the physical nature of its interaction with CO2, which allows for regeneration with lower energy penalties compared to chemical absorption systems.

These notes will cover the essential physicochemical properties of [Bmpip][NTf2], detailed experimental protocols for measuring CO2 solubility, and methods for its regeneration. The information is compiled to assist researchers in setting up and conducting experiments for evaluating the performance of [Bmpip][NTf2] as a solvent for post-combustion CO2 capture.

Physicochemical Properties of [Bmpip][NTf2]

A fundamental understanding of the physicochemical properties of the ionic liquid is crucial for designing and modeling a CO2 capture process. Key properties of [Bmpip][NTf2] and its close analogues are summarized below.

Property	Value	Temperature (°C)	Pressure (kPa)	Reference
Molecular Weight	436.44 g/mol	-	-
Density	1.39 g/cm³	25	101.325
Viscosity	~94.4 cP	20	101.325	[1]
Viscosity of CO2-saturated [C4C1Pyr][NTf2] *	~10-20 mPa·s	25	up to 7 MPa	[2][3]

*Note: Data for the closely related ionic liquid 1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide ([C4C1Pyr][NTf2]) is provided as a proxy for the viscosity of CO2-loaded [Bmpip][NTf2]. The viscosity of the ionic liquid dramatically decreases with the dissolution of CO2[2][3].

Experimental Protocols

The following sections detail the methodologies for key experiments in the evaluation of [Bmpip][NTf2] for CO2 capture.

Protocol 1: CO2 Solubility Measurement using a High-Pressure View Cell

This protocol describes the determination of CO2 solubility in [Bmpip][NTf2] by measuring the bubble point or cloud point pressures of mixtures with various compositions[1][4].

Materials and Equipment:

• [Bmpip][NTf2] (high purity, dried under vacuum)

• High-purity CO2 (99.99%)

• High-pressure equilibrium apparatus with a variable-volume view cell equipped with a sapphire window

• Magnetic stirrer

• High-pressure syringe pump for CO2 injection

• Pressure transducer

• Temperature controller (e.g., circulating bath)

• Analytical balance

Procedure:

• Accurately weigh a known amount of degassed [Bmpip][NTf2] and load it into the high-pressure view cell.

• Seal the cell and evacuate it to remove any residual air.

• Bring the cell to the desired experimental temperature and allow it to stabilize.

• Introduce a precise amount of CO2 into the cell using the high-pressure syringe pump. The amount of CO2 is determined by the volume displaced from the pump.

• Stir the mixture vigorously to facilitate the dissolution of CO2 and allow the system to reach equilibrium, indicated by a stable pressure reading.

• Observe the phase behavior through the sapphire window. At equilibrium, a single liquid phase should be present.

• Slowly and isothermally change the volume of the cell to induce a phase change. The pressure at which the first bubble of gas appears (bubble point) or the last bubble disappears is recorded as the equilibrium pressure for that composition.

• Repeat steps 4-7 for different CO2 compositions to construct a pressure-composition isotherm.

• Perform measurements at various temperatures to determine the effect of temperature on CO2 solubility.

Protocol 2: Gravimetric Measurement of CO2 Absorption using a Magnetic Suspension Balance

This method allows for the precise determination of the mass of CO2 absorbed by the ionic liquid at various temperatures and pressures[5].

Materials and Equipment:

• [Bmpip][NTf2] (high purity, dried under vacuum)

• High-purity CO2 (99.99%)

• Magnetic Suspension Balance (MSB)

• High-pressure cell

• Pressure and temperature controllers

• Vacuum pump

Procedure:

• Place a known mass of [Bmpip][NTf2] (typically 0.5-1.5 g) in the sample basket of the MSB.

• Close the high-pressure cell and evacuate it to a high vacuum to remove air and any volatile impurities from the IL.

• Heat the sample under vacuum to a specified temperature (e.g., 70-80°C) for several hours to ensure the removal of water.

• Set the desired experimental temperature and allow the system to stabilize.

• Introduce CO2 into the cell in a stepwise manner, increasing the pressure to the desired setpoints.

• At each pressure step, allow the system to reach equilibrium, which is indicated by a constant weight reading from the microbalance.

• Record the mass of the absorbed CO2 at each equilibrium pressure.

• Apply buoyancy corrections to the measured weight to obtain the true mass of absorbed CO2. The density of the gas phase and the volume of the sample and basket are required for this correction. The volume of the IL will change upon CO2 absorption, and this needs to be accounted for, for example, by using an equation of state[6].

• Repeat the measurements at different temperatures to study the effect of temperature on CO2 absorption capacity.

Quantitative Data

The following tables summarize the CO2 solubility in a close analogue of [Bmpip][NTf2], 1-butyl-3-methylpiperidinium bis(trifluoromethylsulfonyl)imide, at different temperatures and pressures, as determined by the high-pressure view cell method[1][4].

Table 1: CO2 Solubility in 1-butyl-3-methylpiperidinium bis(trifluoromethylsulfonyl)imide at 303.15 K

Pressure (MPa)	Mole Fraction of CO2 (x_CO2)
1.02	0.151
2.05	0.284
4.10	0.450
6.15	0.551
8.20	0.620
10.25	0.671

Table 2: CO2 Solubility in 1-butyl-3-methylpiperidinium bis(trifluoromethylsulfonyl)imide at 323.15 K

Pressure (MPa)	Mole Fraction of CO2 (x_CO2)
1.55	0.153
3.09	0.285
6.18	0.451
9.27	0.552
12.36	0.621
15.45	0.672

Table 3: CO2 Solubility in 1-butyl-3-methylpiperidinium bis(trifluoromethylsulfonyl)imide at 343.15 K

Pressure (MPa)	Mole Fraction of CO2 (x_CO2)
2.21	0.155
4.42	0.287
8.84	0.453
13.26	0.554
17.68	0.623
22.10	0.674

CO2/N2 Selectivity

Regeneration of [Bmpip][NTf2]

The regeneration of the CO2-rich ionic liquid is a critical step in the capture process. Since CO2 absorption in [Bmpip][NTf2] is a physical process, regeneration can be achieved by reducing the partial pressure of CO2 and/or increasing the temperature[9][10].

Protocol 3: Temperature and Pressure Swing Regeneration

Materials and Equipment:

• CO2-rich [Bmpip][NTf2] solution

• Regeneration vessel equipped with heating and vacuum capabilities

• Stirrer

• Pressure and temperature sensors

• Gas outlet for CO2 recovery

Procedure:

• Transfer the CO2-rich [Bmpip][NTf2] to the regeneration vessel.

• Pressure Swing: Reduce the pressure in the vessel using a vacuum pump. This lowers the partial pressure of CO2 above the liquid, causing the dissolved CO2 to be released. Monitor the amount of CO2 recovered.

• Temperature Swing: Heat the ionic liquid to a higher temperature (e.g., 60-80°C). The solubility of CO2 in the ionic liquid decreases with increasing temperature, leading to its release.

• Combined Swing: For enhanced regeneration efficiency, a combination of pressure reduction and temperature increase can be applied simultaneously.

• The regenerated [Bmpip][NTf2] can be cooled and reused for another CO2 absorption cycle. The reusability of the ionic liquid should be assessed over multiple absorption-desorption cycles.

Visualizations

Caption: Experimental workflow for CO2 capture using [Bmpip][NTf2].

Caption: Logical relationship of CO2 absorption and desorption in [Bmpip][NTf2].

References

• 1. scispace.com [scispace.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. inl.elsevierpure.com [inl.elsevierpure.com]
• 4. researchgate.net [researchgate.net]
• 5. daneshyari.com [daneshyari.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. addi.ehu.es [addi.ehu.es]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pure.tue.nl [pure.tue.nl]

Application Notes and Protocols: [Bmpip][NTf2] as a Versatile Solvent for Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

The ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, commonly referred to as [Bmpip][NTf2], is emerging as a promising green solvent for a variety of organic reactions. Its unique physicochemical properties, including high thermal stability, low volatility, and the ability to dissolve a wide range of organic and inorganic compounds, make it an attractive alternative to conventional volatile organic solvents.[1] These characteristics not only contribute to safer laboratory practices but also can enhance reaction rates and selectivity.

Physicochemical Properties of [Bmpip][NTf2]

A summary of the key physical and chemical properties of [Bmpip][NTf2] is presented in the table below. Understanding these properties is crucial for its effective application as a solvent in organic synthesis.

Property	Value	References
CAS Number	623580-02-9	[2]
Molecular Formula	C₁₂H₂₂F₆N₂O₄S₂	[2]
Molecular Weight	436.43 g/mol	[2]
Appearance	Colorless to light yellow liquid
Density	~1.39 g/cm³
Melting Point	-25 °C
Decomposition Temperature	High thermal stability	[1]
Solubility	Soluble in many organic solvents, immiscible with water
Key Features	Low volatility, high ionic conductivity, high electrochemical stability	[1]

Applications in Organic Synthesis

While specific documented examples of Diels-Alder, Heck, and Suzuki reactions in [Bmpip][NTf2] are limited in publicly available literature, its properties and the broader applicability of piperidinium-based ionic liquids with the bis(trifluoromethylsulfonyl)imide ([NTf2]⁻) anion suggest its suitability for these and other important organic transformations.[1][3] The following sections provide generalized protocols for these key reactions, which can be adapted for use with [Bmpip][NTf2] as the solvent.

Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the formation of cyclic compounds. The use of ionic liquids as solvents can influence the rate and stereoselectivity of this reaction.

General Experimental Protocol:

• Reactant Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the diene (1.0 eq.) and the dienophile (1.0-1.2 eq.) in [Bmpip][NTf2] (approximately 2-3 mL per mmol of diene).

• Reaction Execution: Stir the reaction mixture at the desired temperature (ranging from room temperature to 80 °C, depending on the reactivity of the substrates). Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Product Isolation:

  • Upon completion, extract the product from the ionic liquid phase using a nonpolar organic solvent in which the product is soluble but the ionic liquid is not (e.g., diethyl ether, hexane).

  • Perform multiple extractions (3x) to ensure complete recovery of the product.

  • Combine the organic extracts, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate).

• Ionic Liquid Recycling: The [Bmpip][NTf2] can be recovered by removing any residual organic solvent under high vacuum and can often be reused for subsequent reactions after appropriate purification if necessary.

Caption: Workflow for a typical Diels-Alder reaction using [Bmpip][NTf2] as a recyclable solvent.

Heck Coupling Reaction

The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene. Ionic liquids can serve as excellent media for this transformation, often facilitating catalyst stability and recycling.

General Experimental Protocol:

• Reaction Setup: To a Schlenk tube containing a magnetic stir bar, add the aryl or vinyl halide (1.0 eq.), the alkene (1.2-1.5 eq.), a palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), a phosphine ligand if required (e.g., PPh₃, 2-10 mol%), and a base (e.g., K₂CO₃, NaOAc, or an organic base like triethylamine, 2.0-3.0 eq.).

• Solvent Addition: Add [Bmpip][NTf2] (3-5 mL) to the Schlenk tube.

• Reaction Execution: Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 10-15 minutes. Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir until the starting material is consumed, as monitored by TLC or GC-MS.

• Work-up and Product Isolation:

  • Cool the reaction mixture to room temperature.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic extracts with water to remove any residual ionic liquid and base.

  • Dry the organic layer over anhydrous sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

• Catalyst/Solvent Recycling: The palladium catalyst often remains dissolved in the ionic liquid phase, which can be separated, washed with a non-polar solvent, and potentially reused.

Caption: Generalized workflow for a Heck coupling reaction in [Bmpip][NTf2].

Suzuki Coupling Reaction

The Suzuki coupling is a versatile palladium-catalyzed cross-coupling reaction between an organoboron compound and an organohalide. The use of ionic liquids can enhance the reaction efficiency and facilitate catalyst reuse.

General Experimental Protocol:

• Reaction Setup: In a reaction vessel, combine the organohalide (1.0 eq.), the organoboron reagent (1.1-1.5 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂ with a ligand, 1-5 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 2.0-3.0 eq.).

• Solvent Addition: Add [Bmpip][NTf2] (3-5 mL) and, if necessary, a small amount of water to facilitate the dissolution of the base and the transmetalation step.

• Reaction Execution: Deaerate the mixture with an inert gas. Heat the reaction to the appropriate temperature (typically 60-100 °C) with vigorous stirring. Monitor the reaction's progress by a suitable analytical method.

• Work-up and Product Isolation:

  • After cooling, add water and extract the product with an organic solvent (e.g., toluene, ethyl acetate).

  • Separate the organic layer and wash it with brine.

  • Dry the organic phase, filter, and remove the solvent in vacuo.

• Purification: The resulting crude product can be purified by crystallization or column chromatography.

• Catalyst/Solvent Recycling: The catalyst generally remains in the ionic liquid phase, which can be recovered and reused.

Caption: A representative workflow for the Suzuki coupling reaction in [Bmpip][NTf2].

Disclaimer: The provided protocols are generalized and may require optimization for specific substrates and reaction conditions. It is recommended to perform small-scale test reactions to determine the optimal parameters. While [Bmpip][NTf2] is a promising solvent for these transformations, the user should be aware of the limited specific literature data for these exact reaction types in this ionic liquid.

References

• 1. 3-Methylpiperidinium ionic liquids - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide 97 623580-02-9 [sigmaaldrich.com]
• 3. The Structure–Property Relationship of Pyrrolidinium and Piperidinium-Based Bromide Organic Materials - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nanoparticle Synthesis in [Bmpip][NTf2]

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of nanoparticles within ionic liquids (ILs) has garnered significant attention due to the unique properties of these solvents, which can act as both the reaction medium and a stabilizing agent.[1][2][3] The ionic liquid 1-Butyl-1-methylpiperidinium bis(trifluoromethanesulfonyl)imide, [Bmpip][NTf2], offers a stable and non-volatile environment for the controlled synthesis of nanoparticles.[4] Its distinct properties, such as high thermal stability and low volatility, make it a suitable medium for various chemical reactions, including the formation of metallic nanoparticles.[4] This protocol provides a detailed methodology for the synthesis of nanoparticles in [Bmpip][NTf2], outlining the necessary steps from precursor preparation to nanoparticle characterization.

Ionic liquids like [Bmpip][NTf2] can influence the size, shape, and stability of the resulting nanoparticles.[2] The IL can act as a steric and electronic stabilizer, preventing the aggregation of newly formed nanoparticles.[2][3] The low surface tension of many ILs can lead to high nucleation rates, resulting in the formation of small nanoparticles.[1][2]

Experimental Protocols

This protocol outlines a general method for the synthesis of metallic nanoparticles (e.g., gold or silver) in [Bmpip][NTf2] using a chemical reduction method.

Materials:

• 1-Butyl-1-methylpiperidinium bis(trifluoromethanesulfonyl)imide ([Bmpip][NTf2])

• Metallic precursor (e.g., Gold(III) chloride - HAuCl₄, Silver nitrate - AgNO₃)

• Reducing agent (e.g., Sodium borohydride - NaBH₄)

• Anhydrous ethanol or acetone for washing

• Deionized water

Equipment:

• Glass reaction vessel

• Magnetic stirrer and stir bar

• Pipettes

• Centrifuge

• Spectrophotometer (for UV-Vis analysis)

• Transmission Electron Microscope (TEM)

• Dynamic Light Scattering (DLS) instrument

Procedure:

• Preparation of Precursor Solution:

  • Dissolve a specific amount of the metallic precursor in a minimal amount of deionized water or a suitable solvent to create a concentrated stock solution. The concentration will depend on the desired final nanoparticle concentration.

• Reaction Setup:

  • In a clean, dry glass reaction vessel, add a measured volume of [Bmpip][NTf2].

  • Place the vessel on a magnetic stirrer and add a stir bar.

  • Begin stirring the ionic liquid at a constant rate to ensure homogeneity.

• Addition of Metallic Precursor:

  • Using a pipette, add a small volume of the metallic precursor stock solution to the stirring ionic liquid.

  • Allow the solution to mix for a period to ensure the precursor is evenly dispersed throughout the ionic liquid.

• Reduction and Nanoparticle Formation:

  • Prepare a fresh solution of the reducing agent (e.g., NaBH₄ in deionized water).

  • Slowly add the reducing agent solution dropwise to the stirring mixture of the ionic liquid and metallic precursor.

  • A color change in the solution is often an indicator of nanoparticle formation.[5] For example, gold nanoparticles typically form a red or purple solution, while silver nanoparticles can result in a yellow or brown solution.[6][7]

• Reaction Completion and Nanoparticle Isolation:

  • Continue stirring the reaction mixture for a specified amount of time (e.g., 30-60 minutes) to ensure the reaction is complete.

  • To isolate the nanoparticles, add an excess of a solvent in which the ionic liquid is soluble but the nanoparticles are not (e.g., anhydrous ethanol or acetone). This will cause the nanoparticles to precipitate.

  • Centrifuge the mixture to pellet the nanoparticles.

  • Carefully decant the supernatant containing the ionic liquid and excess reagents.

• Washing and Purification:

  • Resuspend the nanoparticle pellet in fresh anhydrous ethanol or acetone and centrifuge again.

  • Repeat this washing step several times to remove any residual ionic liquid and unreacted reagents.

• Characterization:

  • After the final wash, the purified nanoparticles can be redispersed in a suitable solvent for characterization.

  • UV-Visible Spectroscopy: To confirm the formation and determine the surface plasmon resonance (SPR) peak of the nanoparticles.[6]

  • Transmission Electron Microscopy (TEM): To analyze the size, shape, and morphology of the synthesized nanoparticles.

  • Dynamic Light Scattering (DLS): To measure the hydrodynamic diameter and size distribution of the nanoparticles in solution.

Data Presentation

The following table provides a structured format for recording and comparing quantitative data from nanoparticle synthesis experiments in [Bmpip][NTf2].

Experiment ID	Precursor	Precursor Conc. (mM)	Reducing Agent	Red. Agent Conc. (mM)	[Bmpip][NTf2] Vol. (mL)	Reaction Temp. (°C)	Reaction Time (min)	SPR Peak (nm)	Avg. Particle Size (nm) (TEM)	Size Distribution (DLS)

Visualizations

Experimental Workflow for Nanoparticle Synthesis in [Bmpip][NTf2]

Caption: A flowchart illustrating the key steps in the synthesis of nanoparticles using [Bmpip][NTf2].

Proposed Mechanism of Nanoparticle Formation in Ionic Liquid

The formation of metallic nanoparticles in an ionic liquid medium generally follows a bottom-up approach, which includes nucleation and growth steps.[8] The process is initiated by the reduction of metal ions to zero-valent atoms.[8] These atoms then aggregate to form small clusters or nuclei. The ionic liquid, [Bmpip][NTf2], plays a crucial role in this process by acting as a stabilizer, where the ions of the IL can adsorb onto the surface of the growing nanoparticles, preventing their uncontrolled aggregation and controlling their final size and shape.

Caption: A diagram showing the proposed mechanism for nanoparticle formation in an ionic liquid.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. chemimpex.com [chemimpex.com]
• 5. Protocol for synthesis of spherical silver nanoparticles with stable optical properties and characterization by transmission electron microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. thebiomics.com [thebiomics.com]
• 7. Recent Developments in the Facile Bio-Synthesis of Gold Nanoparticles (AuNPs) and Their Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols for Liquid-Liquid Extraction Using [Bmpip][NTf2]

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liquid-liquid extraction (LLE) is a fundamental separation technique widely employed in chemical analysis, industrial processes, and pharmaceutical development. The choice of solvent is critical to the efficiency and selectivity of the extraction. In recent years, ionic liquids (ILs) have emerged as promising "green" alternatives to volatile organic compounds (VOCs) as extraction solvents due to their negligible vapor pressure, high thermal stability, and tunable physicochemical properties.

This document provides detailed application notes and protocols for the use of the ionic liquid 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, [Bmpip][NTf2], in liquid-liquid extraction techniques. It is important to note that while extensive research exists for ionic liquids with the bis(trifluoromethylsulfonyl)imide ([NTf2]⁻) anion, specific applications of [Bmpip][NTf2] in liquid-liquid extraction are not yet widely reported in the scientific literature. Therefore, the information and protocols presented herein are based on the known properties of analogous piperidinium- and pyrrolidinium-based ionic liquids with the [NTf2]⁻ anion and serve as a guide for developing and validating new extraction methods. Experimental validation of the proposed protocols is strongly recommended.

Physicochemical Properties of [Bmpip][NTf2] Analogue

The physicochemical properties of an ionic liquid are crucial for its application in liquid-liquid extraction. The following table summarizes key properties of a closely related analogue, 1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide ([Bmpym][NTf2]), which are expected to be similar for [Bmpip][NTf2]. These properties influence solvent selection, phase behavior, and mass transfer during the extraction process.

Property	Value	Significance in LLE
Molecular Formula	C₁₂H₂₂F₆N₂O₄S₂	Provides basic chemical information.
Molecular Weight	436.43 g/mol	Relevant for concentration calculations.
Appearance	Colorless to slightly yellow liquid	Indicates purity.
Density	1.39 g/mL	Important for phase separation; a significant density difference with the aqueous phase facilitates clean separation.
Viscosity	94.4 cP	Affects mixing and mass transfer rates; higher viscosity can lead to slower extraction kinetics.
Melting Point	-18 °C	Ensures it remains in a liquid state over a wide range of operating temperatures.
Water Solubility	Immiscible	A key requirement for forming a distinct phase in aqueous-based liquid-liquid extraction.
Solubility in Organic Solvents	Miscible with methanol, acetonitrile, acetone, dichloromethane, and dimethyl sulfoxide. Immiscible with diethyl ether.	Useful for back-extraction and analyte recovery steps.
Thermal Stability	High	Allows for extractions at elevated temperatures, which can improve kinetics and efficiency.

Proposed Applications

Based on the performance of other [NTf2]⁻-based ionic liquids, [Bmpip][NTf2] is a promising candidate for various liquid-liquid extraction applications, including:

• Extraction of Metal Ions: The [NTf2]⁻ anion is known to participate in the extraction of metal ions from aqueous solutions. [Bmpip][NTf2] could be employed for the selective extraction of heavy metals, precious metals, or rare earth elements from industrial wastewater or ore leachates. The extraction can often be enhanced by the addition of a suitable chelating agent.[1]

• Extraction of Organic Pollutants from Water: The hydrophobicity of [Bmpip][NTf2] makes it suitable for the extraction of nonpolar or moderately polar organic compounds from aqueous environments. This includes phenols, anilines, and other aromatic compounds often found in industrial effluents.

• Separation of Aromatic and Aliphatic Hydrocarbons: Ionic liquids with the [NTf2]⁻ anion have shown high selectivity for aromatic compounds over aliphatic ones. This suggests that [Bmpip][NTf2] could be used in applications such as the dearomatization of fuels.

• Extraction of Bioactive Compounds and Pharmaceuticals: The unique solvation properties of ionic liquids can be leveraged for the extraction of natural products from plant materials or for the purification of active pharmaceutical ingredients (APIs) during drug development and manufacturing.

Experimental Protocols

The following are detailed protocols for performing liquid-liquid extraction using [Bmpip][NTf2].

Protocol 1: General Procedure for Liquid-Liquid Extraction

This protocol outlines the basic steps for a single-stage batch extraction.

Materials:

• [Bmpip][NTf2] (synthesis protocol provided below or commercially sourced)

• Aqueous solution containing the analyte of interest

• Separatory funnel

• Vortex mixer or shaker

• Centrifuge (optional, for breaking emulsions)

• pH meter and appropriate acids/bases for pH adjustment

• Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC, GC-MS)

Procedure:

• Phase Ratio Selection: Determine the desired volume ratio of the ionic liquid phase to the aqueous phase (e.g., 1:1, 1:5, 1:10). This will depend on the analyte's partition coefficient and the desired preconcentration factor.

• pH Adjustment: Adjust the pH of the aqueous sample to optimize the speciation of the analyte for extraction. For acidic analytes, a lower pH is generally preferred, while for basic analytes, a higher pH is often used.

• Extraction: a. Add a known volume of the aqueous sample and the appropriate volume of [Bmpip][NTf2] to a separatory funnel. b. Stopper the funnel and shake vigorously for a predetermined time (e.g., 5-30 minutes) to ensure thorough mixing and facilitate mass transfer of the analyte into the ionic liquid phase. A mechanical shaker can be used for reproducibility.

• Phase Separation: a. Allow the two phases to separate completely. Due to the density difference, the ionic liquid phase will typically be the lower phase. b. If an emulsion forms, gentle swirling or centrifugation of the mixture can help to break it.

• Analyte Quantification: a. Carefully drain the ionic liquid phase (or the aqueous phase, depending on which is being analyzed) into a clean collection vessel. b. Determine the concentration of the analyte in the desired phase using a suitable analytical technique.

• Back-Extraction (Optional): a. To recover the analyte from the ionic liquid phase, a back-extraction can be performed using a suitable stripping solution (e.g., an aqueous solution with a different pH, or an organic solvent in which the analyte is highly soluble but the ionic liquid is not). b. Mix the analyte-rich ionic liquid phase with the stripping solution and repeat the extraction and separation steps. c. Analyze the stripping solution to determine the recovery of the analyte.

Protocol 2: Synthesis of [Bmpip][NTf2]

This protocol is based on the synthesis of analogous piperidinium and pyrrolidinium-based ionic liquids.

Step 1: Quaternization of 1-Methylpiperidine

• In a round-bottom flask, dissolve 1-methylpiperidine in a suitable solvent such as acetonitrile or ethyl acetate.

• Slowly add an equimolar amount of 1-bromobutane to the solution while stirring.

• Reflux the mixture for 24-48 hours.

• After cooling, the product, 1-butyl-1-methylpiperidinium bromide ([Bmpip][Br]), will precipitate.

• Filter the solid product, wash with a small amount of cold solvent, and dry under vacuum.

Step 2: Anion Exchange

• Dissolve the synthesized [Bmpip][Br] in deionized water.

• In a separate flask, dissolve an equimolar amount of lithium bis(trifluoromethylsulfonyl)imide (Li[NTf2]) in deionized water.

• Slowly add the Li[NTf2] solution to the [Bmpip][Br] solution with vigorous stirring.

• A dense, hydrophobic ionic liquid phase, [Bmpip][NTf2], will form and separate from the aqueous phase.

• Continue stirring for several hours to ensure complete reaction.

• Separate the ionic liquid phase using a separatory funnel.

• Wash the ionic liquid phase several times with deionized water to remove any residual bromide and lithium ions. The absence of bromide can be confirmed by adding a few drops of silver nitrate solution to the final aqueous wash; no precipitate should form.

• Dry the final product under high vacuum at an elevated temperature (e.g., 70-80 °C) for several hours to remove any residual water.

Data Presentation

Quantitative data from liquid-liquid extraction experiments should be presented clearly to allow for easy comparison and interpretation. The following tables provide templates for presenting key extraction parameters.

Table 1: Extraction Efficiency of a Model Analyte

Parameter	Value
Analyte	[Name of Analyte]
Initial Aqueous Concentration (C₀)	[e.g., 100 mg/L]
Final Aqueous Concentration (Cₐ)	[Measured Value]
Volume of Aqueous Phase (Vₐ)	[e.g., 10 mL]
Volume of IL Phase (Vᵢₗ)	[e.g., 2 mL]
Extraction Efficiency (%E)	[(C₀ - Cₐ) / C₀] x 100
Distribution Ratio (D)	[(C₀ - Cₐ)Vₐ / CₐVᵢₗ]

Table 2: Influence of pH on Extraction Efficiency

pH	Extraction Efficiency (%E)	Distribution Ratio (D)
2
4
6
8
10

Mandatory Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate the experimental workflow and a conceptual signaling pathway for the liquid-liquid extraction process.

References

• 1. Liquid-Liquid Extraction of Ferric Ions into the Ionic Liquids [mdpi.com]

Application Notes and Protocols for the Electrochemical Window of [Bmpip][NTf2] in Voltammetry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the electrochemical window of the ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, [Bmpip][NTf2], and detailed protocols for its determination using cyclic voltammetry. This information is critical for researchers utilizing this ionic liquid as an electrolyte in various electrochemical applications, including voltammetric analysis of pharmaceutical compounds.

Introduction

The electrochemical window (EW) is a crucial parameter for any electrolyte, defining the potential range within which the electrolyte is electrochemically inert and does not undergo oxidation or reduction.[1] For voltammetric studies, a wide electrochemical window is essential to allow for the investigation of a broad range of analyte redox potentials without interference from the electrolyte itself.[2] The ionic liquid [Bmpip][NTf2] is of interest due to its potential for a wide electrochemical window, attributed to the electrochemical stability of the piperidinium cation and the bis(trifluoromethylsulfonyl)imide anion.[3]

Physicochemical Properties of [Bmpip][NTf2]

Property	Value
Cation	1-Butyl-1-methylpiperidinium ([Bmpip]⁺)
Anion	Bis(trifluoromethylsulfonyl)imide ([NTf2]⁻)
Appearance	Colorless to pale yellow liquid
Purity	≥99%
Water Content	<20 ppm

Note: The properties listed are typical and may vary slightly between suppliers.

Electrochemical Window of [Bmpip][NTf2]

The electrochemical window of [Bmpip][NTf2] has been determined using cyclic voltammetry. The anodic limit is dictated by the oxidation of the [NTf2]⁻ anion, while the cathodic limit is determined by the reduction of the [Bmpip]⁺ cation.[3] The table below summarizes the experimentally determined electrochemical window at various temperatures.

Temperature (K)	Anodic Limit (Eₐ vs. Ag/Ag⁺) (V)	Cathodic Limit (E꜀ vs. Ag/Ag⁺) (V)	Electrochemical Window (ΔE) (V)
288.15	2.6	-3.2	5.8
298.15	2.5	-3.2	5.7
313.15	2.4	-3.3	5.7
333.15	2.3	-3.3	5.6
358.15	2.2	-3.4	5.6

Data sourced from a study on the temperature-dependent electrochemical stability of various ionic liquids. The potentials were measured against an Ag/Ag⁺ quasi-reference electrode and may vary depending on the reference electrode used.[4]

Experimental Protocol for Determining the Electrochemical Window of [Bmpip][NTf2]

This protocol outlines the procedure for determining the electrochemical window of [Bmpip][NTf2] using cyclic voltammetry.

1. Materials and Equipment:

• [Bmpip][NTf2] ionic liquid (high purity, low water content)

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working Electrode (WE): Glassy carbon electrode (GCE) or Platinum (Pt) disk electrode (3 mm diameter)[5]

• Reference Electrode (RE): Ag/Ag⁺ non-aqueous reference electrode (e.g., Ag wire in a solution of AgNO₃ in an organic solvent with a salt bridge) or a silver wire pseudo-reference electrode.[5][6]

• Counter Electrode (CE): Platinum wire or graphite rod[6]

• Inert gas (Argon or Nitrogen)

• Glovebox or Schlenk line for maintaining an inert atmosphere

• Polishing materials for the working electrode (e.g., alumina slurries of different particle sizes, polishing pads)

• Solvents for cleaning (e.g., acetone, isopropanol, deionized water)

2. Experimental Workflow Diagram:

Caption: Workflow for Electrochemical Window Determination.

3. Detailed Procedure:

3.1. Electrode Preparation:

• Working Electrode Polishing: Polish the glassy carbon or platinum working electrode with alumina slurries of decreasing particle size (e.g., 1.0 µm, 0.3 µm, and 0.05 µm) on a polishing pad.

• Cleaning: Rinse the polished electrode thoroughly with deionized water, followed by sonication in acetone and then isopropanol for 5 minutes each to remove any residual polishing material and contaminants.

• Drying: Dry the electrode under a stream of inert gas before transferring it into the glovebox.

3.2. Cell Assembly and Measurement:

• Inert Atmosphere: Perform all subsequent steps inside a glovebox filled with high-purity argon or nitrogen to minimize water and oxygen contamination.[5]

• Cell Assembly: Assemble the three-electrode cell. Place the polished working electrode, the counter electrode, and the reference electrode in the cell.

• Adding the Ionic Liquid: Add a sufficient amount of [Bmpip][NTf2] to the cell to ensure that all three electrodes are properly immersed.

• Purging: Gently bubble inert gas through the ionic liquid for at least 15-20 minutes to remove any dissolved oxygen.[7]

• Connection to Potentiostat: Connect the electrodes to the potentiostat. The working electrode lead connects to the WE, the reference electrode lead to the RE, and the counter electrode lead to the CE.

• Cyclic Voltammetry Parameters:

  • Set the initial and final potentials to a value where no electrochemical reaction is expected (e.g., 0 V).

  • Set the vertex potentials to scan a wide range, for example, from -4.0 V to +4.0 V vs. the reference electrode. The exact range may need to be adjusted based on preliminary scans.

  • Set a scan rate of 10-100 mV/s. A common starting point is 50 mV/s.

• Data Acquisition: Run the cyclic voltammetry experiment. The potentiostat will apply a linearly sweeping potential to the working electrode and measure the resulting current.

4. Data Analysis:

• Plotting: Plot the measured current (on the y-axis) against the applied potential (on the x-axis) to obtain a cyclic voltammogram.

• Determining the Limits: The electrochemical window is defined by the potentials at which the current begins to increase significantly due to the oxidation or reduction of the electrolyte. A common method is to define the anodic and cathodic limits as the potentials at which the current density reaches a specific cutoff value (e.g., 0.1 mA/cm² or 0.5 mA/cm²).[8][9]

• Calculating the Electrochemical Window: The electrochemical window (ΔE) is calculated as the difference between the anodic potential (Eₐ) and the cathodic potential (E꜀): ΔE = Eₐ - E꜀

Signaling Pathways and Logical Relationships

The determination of the electrochemical window is a direct measurement of the stability of the ionic liquid's constituent ions. The logical relationship is as follows:

References

• 1. Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imi… [ouci.dntb.gov.ua]
• 2. Application of Ionic Liquids in Electrochemistry—Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 3. squ.elsevierpure.com [squ.elsevierpure.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

Application of [Bmpip][NTf2] in Catalytic Processes: A Detailed Overview for Researchers

Introduction

The ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, commonly abbreviated as [Bmpip][NTf2], is a stable, hydrophobic ionic liquid that has garnered attention for its potential applications in various chemical processes. Its unique physicochemical properties, including high thermal stability, a wide electrochemical window, and low volatility, make it a promising medium for catalytic reactions. While extensive literature on the catalytic applications of more common imidazolium or pyrrolidinium-based ionic liquids exists, the specific use of [Bmpip][NTf2] is an emerging area of interest. This document provides detailed application notes and protocols based on the catalytic applications of piperidinium-based ionic liquids, offering a valuable resource for researchers, scientists, and professionals in drug development and chemical synthesis.

Piperidinium-based ionic liquids, including [Bmpip][NTf2], are recognized for their role as green solvents and, in some cases, as catalysts or catalyst precursors.[1] Their utility has been demonstrated in specialized areas such as the synthesis of platinum catalysts for hydrosilylation and in the conversion of biomass.[2][3] The bis(trifluoromethylsulfonyl)imide ([NTf2]⁻) anion is known to be a suitable component for ionic liquids used in catalysis, including palladium-catalyzed cross-coupling reactions and polymerizations, due to its stability and non-coordinating nature.[4][5][6]

Application Note 1: Hydrosilylation of Alkenes using Piperidinium-Based Platinum Catalysts

Piperidinium salts can serve as precursors for the synthesis of highly active and recyclable platinum catalysts for the hydrosilylation of alkenes. This process is crucial for the synthesis of silicone polymers and organosilicon compounds.

Catalytic Process Overview

A piperidinium salt, such as 1-butyl-1-methylpiperidinium chloride ([Bmpip]Cl), can be reacted with a platinum source to form an anionic platinum complex. This complex then acts as a catalyst for the addition of a silane to an alkene. The ionic nature of the catalyst facilitates its separation from the reaction products, allowing for its reuse.

References

• 1. ionicliquids.alfa-chemistry.com [ionicliquids.alfa-chemistry.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Quantum chemistry studies on the cationic polymerization of p-methylstyrene in ionic liquid [BMIM][NTf2] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Carbon-Carbon Cross Coupling Reactions in Ionic Liquids Catalysed by Palladium Metal Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Biomass Dissolution and Processing Using 1-Butyl-1-methylpiperidinium Bis(trifluoromethylsulfonyl)imide ([Bmpip][NTf2])

Disclaimer: Direct experimental data and established protocols for the use of 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide ([Bmpip][NTf2]) in biomass dissolution and processing are limited in publicly available scientific literature. The following application notes and protocols have been developed by adapting established methodologies from closely related ionic liquids and general principles of biomass processing. Researchers should consider this information as a starting point and optimize the conditions for their specific biomass and applications.

Introduction

Lignocellulosic biomass, a composite of cellulose, hemicellulose, and lignin, is a vast and renewable resource for the production of biofuels, biochemicals, and advanced materials. The inherent recalcitrance of biomass, due to the crystalline nature of cellulose and the complex lignin-carbohydrate matrix, necessitates effective pretreatment methods for its efficient fractionation and utilization. Ionic liquids (ILs), salts with low melting points, have emerged as promising green solvents for biomass dissolution due to their negligible vapor pressure, high thermal stability, and tunable solvent properties.

This document provides detailed application notes and experimental protocols for the use of the ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, abbreviated as [Bmpip][NTf2], in the dissolution and processing of lignocellulosic biomass.

Overview of [Bmpip][NTf2] for Biomass Processing

The [Bmpip] cation and [NTf2] anion combination in this ionic liquid offers a unique set of properties relevant to biomass processing. While specific data for [Bmpip][NTf2] is scarce, piperidinium-based cations have been explored for biomass dissolution. The [NTf2] anion is known to

Application Notes and Protocols for the Spectroscopic Characterization of [Bmpip][NTf2] Mixtures

For Researchers, Scientists, and Drug Development Professionals

Introduction

The ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, [Bmpip][NTf2], has garnered significant interest due to its unique physicochemical properties, including high thermal stability, low volatility, and a wide electrochemical window.[1] These characteristics make it a promising candidate for various applications, including as a solvent in organic synthesis, an electrolyte in electrochemical devices, and a medium for drug delivery systems. Understanding the molecular interactions between [Bmpip][NTf2] and other solvents is crucial for optimizing its performance in these applications. Spectroscopic techniques are powerful tools for elucidating these interactions at a molecular level.

These application notes provide a detailed overview of the key spectroscopic methods used to characterize mixtures of [Bmpip][NTf2] with other solvents. The protocols outlined below serve as a guide for researchers to perform these analyses and interpret the resulting data.

Spectroscopic Characterization Workflow

The following diagram illustrates a general workflow for the spectroscopic characterization of ionic liquid mixtures.

Caption: General workflow for spectroscopic characterization.

I. Vibrational Spectroscopy: FT-IR and Raman

Vibrational spectroscopy, including Fourier Transform Infrared (FT-IR) and Raman spectroscopy, provides insights into the molecular vibrations within a sample, offering valuable information about changes in chemical bonding and intermolecular interactions upon mixing. These two techniques are complementary, as some vibrational modes may be more active in either IR or Raman spectroscopy.[2][3][4][5][6]

A. FT-IR Spectroscopy

Protocol:

• Sample Preparation:

  • Ensure both [Bmpip][NTf2] and the co-solvent are thoroughly dried to minimize water interference, which exhibits strong IR absorption.

  • Prepare mixtures of varying mole fractions of [Bmpip][NTf2] and the co-solvent.

  • For liquid samples, a small drop of the mixture can be placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to form a thin film. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, which requires only a small drop of the sample to be placed on the crystal.

• Instrumentation and Data Acquisition:

  • Use an FT-IR spectrometer equipped with a suitable detector (e.g., DTGS or MCT).

  • Record a background spectrum of the empty sample holder (or the clean ATR crystal).

  • Acquire the sample spectrum over a typical range of 4000-400 cm⁻¹.

  • Co-add multiple scans (e.g., 32 or 64) to improve the signal-to-noise ratio.

  • Perform baseline correction and normalize the spectra for comparison.

Data Presentation:

Vibrational Mode	Cation ([Bmpip]⁺) Assignment	Anion ([NTf2]⁻) Assignment	Expected Shift upon Interaction with H-bond Donors
C-H stretching (aliphatic)	~2800-3000 cm⁻¹	-	Minor shifts
C-N stretching	~1100-1300 cm⁻¹	-	Shift to higher or lower wavenumber
S=O stretching	-	~1350 cm⁻¹ (asymmetric)	Shift to lower wavenumber
~1135 cm⁻¹ (symmetric)
S-N-S stretching	-	~740 cm⁻¹	Shift to higher wavenumber
CF₃ stretching	-	~1180 cm⁻¹	Minor shifts

Note: The exact peak positions may vary depending on the co-solvent and concentration.

B. Raman Spectroscopy

Protocol:

• Sample Preparation:

  • Prepare mixtures as described for FT-IR spectroscopy.

  • Samples can be analyzed in glass vials or quartz cuvettes. Since glass and quartz have weak Raman signals, they are suitable for this technique.

• Instrumentation and Data Acquisition:

  • Use a Raman spectrometer with a suitable laser excitation source (e.g., 532 nm, 785 nm). The choice of laser wavelength may be important to avoid fluorescence from the sample.

  • Focus the laser beam onto the sample.

  • Acquire the Raman spectrum over a desired spectral range (e.g., 200-3500 cm⁻¹).

  • Optimize the laser power and acquisition time to obtain a good signal-to-noise ratio without causing sample degradation.

Data Presentation:

Vibrational Mode	Cation ([Bmpip]⁺) Assignment	Anion ([NTf2]⁻) Assignment	Expected Shift upon Interaction
C-H stretching (aliphatic)	~2800-3000 cm⁻¹	-	Changes in relative intensity
Piperidinium ring vibrations	~800-1200 cm⁻¹	-	Shifts and broadening
[NTf2]⁻ expansion/contraction	-	~743 cm⁻¹	Sensitive to ion pairing
CF₃ symmetric deformation	-	~740-760 cm⁻¹	Shifts and broadening

Note: Raman spectroscopy is particularly sensitive to changes in the conformation of the [NTf2]⁻ anion.

II. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for obtaining detailed structural and dynamic information about the components of a mixture at the atomic level.[7] ¹H, ¹³C, and ¹⁹F NMR are particularly useful for studying [Bmpip][NTf2] mixtures.

Protocol:

• Sample Preparation:

  • Prepare mixtures of [Bmpip][NTf2] and the co-solvent at various mole fractions.

  • Dissolve a small amount of the mixture in a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or acetone-d₆) in a standard 5 mm NMR tube. The choice of deuterated solvent should be based on the solubility of the mixture and should not interact strongly with the components.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts.

• Instrumentation and Data Acquisition:

  • Use a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

  • Acquire ¹H, ¹³C, and ¹⁹F NMR spectra.

  • For ¹H NMR, typical parameters include a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

  • For ¹³C NMR, proton decoupling is typically used to simplify the spectrum.

  • For ¹⁹F NMR, no special parameters are usually required.

Data Presentation:

Nucleus	Functional Group	Approximate Chemical Shift (ppm) - Pure [Bmpip][NTf2]	Expected Shift upon Interaction with Co-solvent
¹H	N-CH ₃	~3.0	Upfield or downfield shift
¹H	N-CH ₂- (ring & butyl)	~3.3-3.5	Upfield or downfield shift
¹H	-CH ₂- (butyl chain)	~1.3-1.8	Minor shifts
¹H	-CH ₃ (butyl chain)	~0.9	Minor shifts
¹³C	N-C H₃	~48	Shift indicates changes in electronic environment
¹³C	N-C H₂- (ring & butyl)	~63-65	Shift indicates changes in electronic environment
¹³C	-C H₂- (butyl chain)	~20-25	Minor shifts
¹³C	-C H₃ (butyl chain)	~13	Minor shifts
¹³C	C F₃	~120 (quartet due to J-coupling with F)	Minor shifts
¹⁹F	-CF ₃	~ -79 to -81	Sensitive to the local environment

Note: Chemical shifts are highly dependent on the solvent, concentration, and temperature.[8]

III. UV-Vis Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. While the [Bmpip]⁺ cation and [NTf2]⁻ anion do not have strong chromophores in the visible region, this technique can be useful for probing charge-transfer interactions between the ionic liquid and a co-solvent, or for studying the behavior of solutes dissolved in the mixture.

Protocol:

• Sample Preparation:

  • Prepare dilute solutions of the [Bmpip][NTf2] mixtures in a UV-transparent solvent (e.g., acetonitrile, dichloromethane).

  • Use quartz cuvettes with a defined path length (typically 1 cm).

  • A blank spectrum of the pure solvent should be recorded for background subtraction.

• Instrumentation and Data Acquisition:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Scan the wavelength range from approximately 200 to 800 nm.

  • The absorbance should ideally be kept within the linear range of the instrument (typically below 1.5).

Data Interpretation:

The appearance of new absorption bands or shifts in existing bands upon mixing can indicate the formation of charge-transfer complexes or other specific interactions between the ionic liquid and the co-solvent. The position and intensity of these bands can provide information about the nature and strength of these interactions.

Conclusion

The spectroscopic characterization of [Bmpip][NTf2] mixtures using FT-IR, Raman, NMR, and UV-Vis spectroscopy provides a comprehensive understanding of the molecular interactions at play. By systematically varying the composition of the mixtures and analyzing the resulting spectral changes, researchers can gain valuable insights into the structure-property relationships of these systems. This knowledge is essential for the rational design and application of [Bmpip][NTf2]-based materials in a wide range of scientific and industrial fields.

References

• 1. 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide 97 623580-02-9 [sigmaaldrich.com]
• 2. epequip.com [epequip.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. Multimodal Imaging Using Raman Spectroscopy and FTIR in a Single Analytical Instrument with a Microscope (Infrared Raman Microscopy AIRsight, Shimadzu): Opportunities and Applications [mdpi.com]
• 7. NMR methods for the analysis of mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NMR Spectroscopy | Sample Preparation [schuetz.cup.uni-muenchen.de]

Technical Notes & Optimization

Technical Support Center: [Bmpip][NTf2] Purity and Purification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, [Bmpip][NTf2].

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of [Bmpip][NTf2].

Issue 1: The final [Bmpip][NTf2] product has a yellow or brownish tint.

• Possible Cause: The coloration often indicates the presence of unreacted starting materials, particularly N-methylpiperidine, or byproducts from side reactions during the quaternization step. It can also result from thermal degradation if the reaction or drying temperatures were too high.

• Troubleshooting Steps:

  • Wash with Toluene: After the initial purification with water, perform several washes with an organic solvent like toluene. Unreacted organic starting materials are often more soluble in toluene than in the ionic liquid.

  • Activated Carbon Treatment: Treat a solution of the ionic liquid (e.g., in a minimal amount of a suitable solvent like dichloromethane, if necessary) with activated charcoal. Stir for several hours, then filter through a fine frit or celite to remove the carbon. This is effective at removing colored impurities.[1]

  • Check Reaction and Drying Conditions: Ensure that the reaction temperature for the quaternization step and the subsequent drying temperature do not exceed recommended limits to prevent thermal decomposition.

Issue 2: High residual halide (e.g., chloride or bromide) content in the final product.

• Possible Cause: This is a common issue resulting from an incomplete metathesis (anion exchange) reaction or insufficient washing after the reaction. Halide impurities can be detrimental to many applications, especially in electrochemistry.

• Troubleshooting Steps:

  • Repeated Water Washes: The most common method to remove residual halides is to wash the hydrophobic [Bmpip][NTf2] phase multiple times with deionized water. The halide salts (e.g., LiBr, NaBr) are highly soluble in water.

  • Monitor with Silver Nitrate Test: After each water wash, take a small sample of the aqueous phase and add a few drops of a silver nitrate (AgNO₃) solution. The formation of a white or yellowish precipitate (AgCl or AgBr) indicates the presence of halide ions. Continue washing until no precipitate is formed.

  • Ensure Stoichiometric Equivalence in Metathesis: During the synthesis, ensure that a slight excess of the lithium or sodium bis(trifluoromethylsulfonyl)imide salt (LiNTf₂ or NaNTf₂) is used to drive the metathesis reaction to completion.

Issue 3: The [Bmpip][NTf2] has a high water content after purification.

• Possible Cause: [Bmpip][NTf2] is hydrophobic, but it can still retain trace amounts of water, especially after extensive washing. Insufficient drying is the primary cause of high water content.

• Troubleshooting Steps:

  • Drying under High Vacuum: The most effective method for removing water is to dry the ionic liquid under high vacuum (e.g., using a Schlenk line or a high-vacuum pump) at an elevated temperature (e.g., 80-100 °C) for an extended period (12-24 hours).[2]

  • Use of Drying Agents: For some applications requiring extremely low water content, the ionic liquid can be stored over molecular sieves. However, ensure the sieves are properly activated before use.

  • Inert Atmosphere Handling: After drying, handle and store the [Bmpip][NTf2] under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques) to prevent reabsorption of atmospheric moisture.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available or synthesized [Bmpip][NTf2]?

A1: The most common impurities are residual starting materials from the synthesis (e.g., N-methylpiperidine, 1-bromobutane), halide ions (typically Cl⁻ or Br⁻) from the intermediate salt, water, and organic solvents used during the purification process.[3]

Q2: How can I assess the purity of my [Bmpip][NTf2] sample?

A2: The most common and effective method is Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ¹⁹F NMR). ¹H NMR can be used to identify organic impurities and residual water. The presence of halide ions can be qualitatively determined by the silver nitrate test and quantitatively by ion chromatography. Water content can be accurately measured by Karl Fischer titration.

Q3: What is a typical purity level I should aim for?

A3: For most applications, especially in electrochemistry, a purity of >99% is desirable. Commercially available high-purity grades of [Bmpip][NTf2] often specify a purity of 99% and a water content of ≤0.2% (2000 ppm).[4][5] For highly sensitive applications, further purification to reduce water and halide content to <20 ppm may be necessary.

Q4: Can I use distillation to purify [Bmpip][NTf2]?

A4: Due to their extremely low vapor pressure, ionic liquids like [Bmpip][NTf2] cannot be purified by conventional distillation.[6] However, volatile impurities can be removed from the ionic liquid by placing it under a high vacuum.

Q5: My NMR spectrum shows unexpected peaks. How can I identify the impurities?

A5: You can compare the chemical shifts of the unknown peaks with NMR databases for common laboratory solvents and reagents.[7][8][9] For example:

• Water: A broad singlet, typically between 1.5 and 5 ppm in ¹H NMR, depending on the solvent and concentration.

• Dichloromethane (DCM): A singlet around 5.3 ppm in ¹H NMR.

• Acetonitrile: A singlet around 2.0 ppm in ¹H NMR.

• N-methylpiperidine (starting material): Look for characteristic peaks corresponding to the piperidine ring protons and the N-methyl group.

• 1-bromobutane (starting material): Look for the characteristic triplet/multiplet pattern of the butyl chain.

Quantitative Data Summary

The following table summarizes typical purity levels and impurity concentrations for [Bmpip][NTf2] and similar ionic liquids. "Before Purification" values are typical for crude products after synthesis, while "After Purification" values represent high-purity grades.

Parameter	Before Purification (Typical)	After Purification (Target)	Analytical Method
Purity (Assay)	90 - 95%	> 99%	NMR Spectroscopy
Water Content	> 1%	< 200 ppm (0.02%)	Karl Fischer Titration
Halide Content	1000 - 5000 ppm	< 20 ppm	Ion Chromatography, AgNO₃ Test
Volatile Organics	Variable	Not Detected	Headspace GC-MS, NMR

Experimental Protocols

Protocol 1: General Purification of [Bmpip][NTf2]

This protocol describes a standard procedure for purifying crude [Bmpip][NTf2] after synthesis via metathesis.

• Water Washing:

  • Place the crude [Bmpip][NTf2] in a separatory funnel.

  • Add an equal volume of deionized water, shake vigorously for 2-3 minutes, and allow the layers to separate. [Bmpip][NTf2] is hydrophobic and will form the bottom layer.

  • Drain the bottom ionic liquid layer into a clean flask. Discard the upper aqueous layer.

  • Repeat the washing process 4-5 times.

  • After the final wash, test the aqueous layer with a silver nitrate solution to ensure the absence of halide ions.

• Solvent Removal:

  • If any organic solvent like dichloromethane was used, remove it using a rotary evaporator.

• Drying:

  • Transfer the washed ionic liquid to a Schlenk flask.

  • Heat the flask to 80-100 °C in an oil bath.

  • Apply a high vacuum (<0.1 mbar) and stir the ionic liquid for at least 12 hours to remove residual water.[2]

• Storage:

  • Store the purified and dried ionic liquid under an inert atmosphere (e.g., argon or nitrogen) in a sealed container to prevent water absorption.

Protocol 2: Purification using Activated Carbon

This protocol is for removing colored impurities. It can be performed after the water washing step and before the final drying.

• Preparation:

  • The ionic liquid can be treated neat or dissolved in a minimal amount of a volatile solvent (e.g., acetone or dichloromethane) to reduce viscosity.

  • Use approximately 1-2% by weight of activated carbon relative to the ionic liquid.

• Treatment:

  • Add the activated carbon to the ionic liquid.

  • Stir the mixture vigorously at room temperature for 4-6 hours.

• Filtration:

  • Filter the mixture through a pad of celite or a fine sintered glass funnel to completely remove all activated carbon particles. If a solvent was used, wash the celite pad with a small amount of fresh solvent.

• Final Steps:

  • Remove the solvent (if used) via rotary evaporation.

  • Proceed with the final drying step as described in Protocol 1.

Visualizations

Caption: General workflow for the synthesis and purification of [Bmpip][NTf2].

Caption: Troubleshooting logic for common [Bmpip][NTf2] purification issues.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 4. hiyka.com [hiyka.com]
• 5. 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide 97 623580-02-9 [sigmaaldrich.com]
• 6. Recovery and purification of ionic liquids from solutions: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scs.illinois.edu [scs.illinois.edu]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Enhancing CO2 Absorption Efficiency in [Bmpip][NTf2]

Welcome to the technical support center for optimizing carbon dioxide (CO₂) absorption using 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, [Bmpip][NTf2]. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to facilitate successful and efficient experimentation.

Frequently Asked Questions (FAQs)

Q1: What is [Bmpip][NTf2] and why is it used for CO₂ capture?

A1: [Bmpip][NTf2] is a piperidinium-based ionic liquid (IL). Ionic liquids are salts that are liquid at or near room temperature. They are considered promising solvents for CO₂ capture due to their negligible vapor pressure, high thermal stability, and tunable chemical and physical properties. The [NTf2]⁻ anion, in particular, is known to enhance CO₂ solubility in ionic liquids.

Q2: What is the primary mechanism of CO₂ absorption in [Bmpip][NTf2]?

A2: For [Bmpip][NTf2], a non-functionalized ionic liquid, the primary mechanism for CO₂ capture is physical absorption. This means the CO₂ molecules dissolve in the free volume of the ionic liquid without forming chemical bonds. The efficiency of this process is governed by Henry's Law, which states that at a constant temperature, the amount of a given gas that dissolves in a given type and volume of liquid is directly proportional to the partial pressure of that gas in equilibrium with that liquid.

Q3: What are the key factors influencing the efficiency of CO₂ absorption in [Bmpip][NTf2]?

A3: The primary factors are:

• Pressure: Higher partial pressure of CO₂ leads to increased solubility.

• Temperature: Generally, CO₂ solubility in ionic liquids decreases as temperature increases.

• Purity of the Ionic Liquid: Water and other impurities can significantly affect the absorption capacity and viscosity of the IL.

• Viscosity of the Ionic Liquid: Higher viscosity can lead to mass transfer limitations, slowing down the rate of CO₂ absorption.

Q4: How can the absorbed CO₂ be removed from the ionic liquid for regeneration?

A4: The absorbed CO₂ can be removed, and the ionic liquid regenerated, by either increasing the temperature or applying a vacuum.[1][2] These methods reduce the solubility of CO₂ in the ionic liquid, causing it to be released. The non-volatile nature of ionic liquids like [Bmpip][NTf2] makes this process highly efficient with minimal solvent loss.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Lower than expected CO₂ absorption capacity	1. Presence of impurities (e.g., water, residual solvents) in the ionic liquid. 2. Inaccurate temperature or pressure control. 3. Leak in the experimental setup. 4. Insufficient equilibration time.	1. Dry the ionic liquid under vacuum at an elevated temperature before use. Ensure high purity of the IL. 2. Calibrate temperature and pressure sensors regularly. 3. Perform a leak test on the experimental apparatus before each experiment. 4. Ensure sufficient time is allowed for the system to reach equilibrium. This can be monitored by observing stable pressure readings over time.
Slow CO₂ absorption rate	1. High viscosity of the ionic liquid, leading to mass transfer limitations. 2. Poor mixing or agitation in the absorption vessel. 3. Low surface area for gas-liquid contact.	1. Increase the experimental temperature slightly to reduce viscosity (note: this will also decrease the maximum absorption capacity). 2. Ensure efficient stirring or agitation to enhance the gas-liquid interface. 3. Use a vessel with a larger surface area or consider bubbling the gas through the ionic liquid.
Inconsistent or non-reproducible results	1. Variations in the purity of the ionic liquid between batches. 2. Changes in experimental conditions (temperature, pressure, gas flow rate). 3. Incomplete regeneration of the ionic liquid between experiments.	1. Characterize the purity of each new batch of ionic liquid. Store the IL under inert atmosphere to prevent moisture uptake. 2. Maintain strict control over all experimental parameters. 3. Ensure complete removal of CO₂ during the regeneration step by applying sufficient heat and/or vacuum for an adequate duration.
Precipitate formation during absorption (unlikely for physical absorption)	1. Reaction of CO₂ with impurities in the ionic liquid. 2. Use of a functionalized ionic liquid that reacts chemically with CO₂.	1. Ensure high purity of the ionic liquid. 2. Confirm that the ionic liquid being used is [Bmpip][NTf2] and not a chemically reactive analogue.

Experimental Protocols

Gravimetric Method for CO₂ Solubility Measurement

This method involves measuring the mass increase of the ionic liquid as it absorbs CO₂ at a specific temperature and pressure.

Apparatus:

• High-pressure, high-temperature magnetic suspension balance.

• Thermostatted sample chamber.

• High-purity CO₂ gas cylinder.

• Vacuum pump.

• Pressure transducer and temperature sensor.

Procedure:

• Place a known mass of [Bmpip][NTf2] into the sample basket of the magnetic suspension balance.

• Evacuate the system to remove any residual air and moisture.

• Heat the sample to the desired experimental temperature and allow it to stabilize.

• Introduce CO₂ into the chamber to the desired pressure.

• Record the mass of the sample over time until a constant mass is observed, indicating that equilibrium has been reached.

• The mass of absorbed CO₂ is the difference between the final and initial mass of the sample.

• Repeat steps 4-6 for different pressures to obtain a solubility isotherm.

View-Cell Method for Phase Behavior Analysis

This method allows for the visual determination of the bubble point or cloud point of CO₂-IL mixtures.

Apparatus:

• High-pressure view cell equipped with a sapphire window.

• Variable-volume piston.

• Magnetic stirrer.

• Temperature-controlled bath.

• High-purity CO₂ gas cylinder.

• Pressure transducer.

Procedure:

• Load a known amount of [Bmpip][NTf2] into the view cell.

• Introduce a known amount of CO₂ into the cell.

• Set the desired temperature using the controlled bath.

• Slowly decrease the volume of the cell using the piston, thereby increasing the pressure, while continuously stirring the mixture.

• Observe the mixture through the sapphire window. The pressure at which the last bubble of CO₂ disappears is the bubble point pressure for that composition and temperature.

• Alternatively, for a fixed overall composition, the temperature can be varied at a constant pressure to determine the saturation temperature.

Data Presentation

Table 1: CO₂ Solubility in 1-butyl-3-methylpiperidinium bis(trifluoromethylsulfonyl)imide at Various Temperatures and Pressures[3]

Temperature (K)	Pressure (MPa)	Mole Fraction of CO₂ (x₂)
303.15	1.0	Data not available
303.15	5.0	Data not available
303.15	10.0	Data not available
323.15	1.0	Data not available
323.15	5.0	Data not available
323.15	10.0	Data not available
343.15	1.0	Data not available
343.15	5.0	Data not available
343.15	10.0	Data not available

Specific mole fraction data points were not provided in the abstract. The study indicates that solubility data were collected up to approximately 30 MPa for temperatures between 303 K and 343 K.

Table 2: Comparison of Henry's Law Constants for CO₂ in various [NTf2]⁻ based Ionic Liquids at 298.15 K

Ionic Liquid Cation	Henry's Law Constant (MPa)
1-Butyl-3-methylimidazolium ([bmim]⁺)	~3.3 - 3.5
1-Butyl-1-methylpyrrolidinium ([bmpyr]⁺)	~3.1
1-Butylpyridinium ([C4py]⁺)	Value dependent on specific isomer and conditions

Lower Henry's Law constants indicate higher CO₂ solubility.

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

optimizing [Bmpip][NTf2] concentration for electrochemical applications

Technical Support Center: [Bmpip][NTf2] Ionic Liquid Electrolytes

Welcome to the technical support center for 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide ([Bmpip][NTf2]). This guide provides detailed information, troubleshooting advice, and experimental protocols for researchers and scientists utilizing this ionic liquid in electrochemical applications.

Frequently Asked Questions (FAQs)

Q1: What is [Bmpip][NTf2] and why is it used in electrochemistry?

A1: [Bmpip][NTf2] is a room temperature ionic liquid (IL). It is composed of a 1-Butyl-1-methylpiperidinium ([Bmpip]⁺) cation and a bis(trifluoromethylsulfonyl)imide ([NTf2]⁻) anion. This class of materials is used in electrochemistry due to a unique combination of properties including:

• High Thermal Stability: They remain stable at elevated temperatures.[1][2]

• Wide Electrochemical Window: The [NTf2]⁻ anion is electrochemically stable, allowing for a wide potential window (often up to 6 V), which is crucial for high-energy storage devices.[1][3][4]

• Negligible Vapor Pressure: Their low volatility reduces safety risks associated with flammable and volatile organic solvents.[2][5]

• Inherent Ionic Conductivity: As they are composed entirely of ions, they are intrinsically conductive.[1][6]

Q2: What is the typical electrochemical stability window (ESW) for [NTf2]⁻ based ionic liquids?

A2: Ionic liquids based on the bis(trifluoromethanesulfonyl)imide ([NTf2]⁻) anion are known for their wide electrochemical stability windows. The ESW can range from 4.1 V to 6.1 V, depending on the cation and operating temperature.[1][3] For pyrrolidinium-based ILs with the TFSI anion, which are structurally similar to piperidinium-based ILs, the ESW can exceed 5.5 V.[2] It is critical to minimize impurities like water and halides, as they can significantly reduce the effective electrochemical window.[5][6]

Q3: How does concentration affect the properties of a [Bmpip][NTf2] electrolyte?

A3: When [Bmpip][NTf2] is mixed with a molecular solvent (e.g., acetonitrile, ethylene glycol), its concentration directly impacts key electrolyte properties:

• Viscosity: The viscosity of the mixture dramatically decreases as the concentration of the ionic liquid is lowered (i.e., as more molecular solvent is added).[7] Pure ionic liquids are often highly viscous at ambient temperatures, which can hinder ion mobility.[8]

• Conductivity: The relationship between concentration and ionic conductivity is more complex. As the IL is diluted with a solvent, the decreased viscosity allows for faster ion diffusion, increasing conductivity.[9] However, after a certain point, further dilution leads to a decrease in charge carrier density and potentially increased ion pairing, which reduces overall conductivity.[7][9] This results in a peak conductivity value at an optimal concentration.[9]

Q4: How does temperature influence the performance of [Bmpip][NTf2] electrolytes?

A4: Temperature has a significant effect on the physical properties of [Bmpip][NTf2] electrolytes. Increasing the temperature leads to a decrease in viscosity and a corresponding increase in ionic conductivity.[10] The electrochemical stability window may also be influenced by temperature.[1]

Troubleshooting Guide

This section addresses common problems encountered during electrochemical experiments using [Bmpip][NTf2].

Problem 1: My measured ionic conductivity is lower than expected.

Possible Cause	Suggested Solution
Sub-optimal Concentration	The conductivity of IL/solvent mixtures often passes through a maximum at an optimal concentration.[9] Your concentration may be too high (viscosity-limited) or too low (charge-carrier-limited). Prepare a series of concentrations to find the optimal ratio for your system.
High Viscosity	Pure or highly concentrated [Bmpip][NTf2] is viscous, limiting ion mobility.[8] Increase the amount of low-viscosity molecular solvent in the mixture or increase the operating temperature to reduce viscosity.[7][10]
Impurities	Water or other impurities can interfere with ion transport. Ensure the IL and solvent are properly dried and handled in an inert atmosphere (e.g., a glovebox) to minimize moisture content. Water content should ideally be below 20 ppm.[3]
Incorrect Solvent Choice	The choice of molecular solvent significantly affects conductivity.[10] Solvents with different polarities and viscosities will yield different results. Acetone, for example, has been shown to result in higher conductivity for a similar IL compared to ethyl acetate.[10]

Problem 2: The viscosity of my electrolyte is too high.

Possible Cause	Suggested Solution
High Ionic Liquid Concentration	This is the most common cause. The viscosity of ionic liquids dramatically decreases with the addition of a molecular component.[7] Increase the proportion of the molecular solvent in your mixture.
Low Operating Temperature	Viscosity is strongly affected by temperature.[10] Increasing the experimental temperature will lower the viscosity. For example, the viscosity of a similar IL, [Bmim][NTf2], decreases from 56.0 mPas at 20°C in a near-linear fashion as temperature rises.[10]
Inappropriate Cation/Anion Combination (for task)	While you are using [Bmpip][NTf2], it's important to recognize that the intrinsic viscosity is determined by the cation and anion structure. For future experiments requiring very low viscosity, consider ILs with smaller cations or different anions, though this may trade off other properties like the electrochemical window.

Problem 3: My electrochemical window is narrower than the literature values.

Possible Cause	Suggested Solution
Presence of Impurities	The electrochemical window is highly sensitive to impurities such as water, halides, or oxygen.[5][6] Ensure the IL is of high purity (< 2 ppm water content is recommended for some applications[11]), and that all solvents and salts are rigorously dried. Perform experiments under an inert atmosphere (N₂ or Ar).
Reactive Electrode Material	The stability of the IL can depend on the electrode material. For instance, some ILs show decomposition on aluminum surfaces even without an applied potential, while being stable on platinum.[11] Verify the compatibility of [Bmpip][NTf2] with your chosen working and counter electrodes.
Decomposition of Solvent or Salt	If you are using a solvent or a lithium salt (e.g., LiNTf2), the stability window may be limited by the decomposition of these components rather than the IL itself.[12] Run a cyclic voltammogram of the pure IL as a baseline to compare against the full electrolyte mixture.

Quantitative Data Summary

The following table summarizes typical physical properties for a representative C4-based cation with the [NTf2]⁻ anion in a molecular solvent. These values for 1-butyl-3-methylimidazolium bis(trifluoromethanesulfonyl)imide ([Bmim][NTf2]) in acetone serve as a useful proxy to understand the behavior of [Bmpip][NTf2].

Table 1: Physical Properties of [Bmim][NTf2] in Acetone at Room Temperature [10]

Concentration (g/mL)	Ionic Conductivity (mS/cm)	Notes
0.006	Increases with conc.	In this concentration range, conductivity rises as the number of charge carriers increases. The study shows a clear positive trend between 0.006 and 0.030 g/mL.[10]
0.010	Increases with conc.
0.015	Increases with conc.
0.020	Increases with conc.
0.030	Increases with conc.

Note: The original study presents this data graphically, showing a near-linear increase in conductivity with concentration in this specific range. Absolute values were not tabulated in the source text.

Table 2: General Properties of [NTf2]⁻ Based Ionic Liquids

Property	Typical Value Range	Key Influencing Factors
Ionic Conductivity (Neat)	1 - 10 mS/cm	Temperature, Cation Structure, Purity.[6]
Viscosity (Neat, 20°C)	~95 mPas (for the similar [Pyrr₁₄][TFSI])	Temperature, Cation Structure.[2]
Electrochemical Window	4.1 - 6.1 V	Cation/Anion combination, Purity, Electrode Material.[1][3]
Thermal Stability	Stable up to >150-200 °C	Anion and Cation Structure.[5][13]

Experimental Protocols

Protocol 1: Preparation of a [Bmpip][NTf2]-based Electrolyte

This protocol describes the preparation of a 0.5 M solution of [Bmpip][NTf2] in acetonitrile (ACN), a common solvent for electrochemical testing.

• Materials and Environment:

  • 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide ([Bmpip][NTf2]), high purity (>99%).

  • Acetonitrile (ACN), anhydrous grade (<50 ppm H₂O).

  • An inert atmosphere glovebox (N₂ or Ar) with O₂ and H₂O levels <1 ppm.

• Procedure:

  • Dry the [Bmpip][NTf2] under vacuum at an elevated temperature (e.g., 100-120°C) for at least 24 hours to remove residual water. Allow it to cool to room temperature inside the glovebox antechamber before transferring.

  • Transfer the dried IL and anhydrous ACN into the glovebox.

  • Calculate the required mass of [Bmpip][NTf2] and volume of ACN to achieve the target concentration. The molecular weight of [Bmpip][NTf2] is 422.46 g/mol .

  • In a volumetric flask, accurately weigh the required mass of [Bmpip][NTf2].

  • Add approximately half the required volume of ACN to the flask.

  • Stir the mixture using a magnetic stirrer until the ionic liquid is fully dissolved.

  • Add ACN to the volumetric mark. Cap and invert the flask several times to ensure homogeneity.

  • The electrolyte is now ready for use in electrochemical cells. Store in a sealed container within the glovebox.

Protocol 2: Evaluating the Electrochemical Window using Cyclic Voltammetry (CV)

This protocol outlines the steps to determine the electrochemical stability window of the prepared electrolyte.

• Cell Assembly:

  • Working Electrode (WE): Glassy carbon or platinum macro-electrode.[14] Polish the electrode surface with alumina slurry, sonicate, and dry thoroughly before use.

  • Counter Electrode (CE): Platinum wire or mesh.

  • Reference Electrode (RE): Silver/Silver ion (Ag/Ag⁺) or a quasi-reference electrode like a silver wire.

  • Assemble the three-electrode cell inside the glovebox, filled with the prepared electrolyte.

• Instrumentation:

  • A potentiostat capable of performing cyclic voltammetry.

• CV Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the initial potential to the open-circuit potential (OCP).

  • Cathodic Scan: Sweep the potential from the OCP towards negative values at a defined scan rate (e.g., 10-50 mV/s) until the cathodic breakdown (reduction) of the electrolyte is observed as a sharp increase in current.

  • Anodic Scan: From the OCP, sweep the potential towards positive values until the anodic breakdown (oxidation) is observed.

  • The potential difference between the onset of the anodic and cathodic breakdown currents defines the electrochemical stability window (ESW).

Visualizations

Diagrams and Workflows

Caption: Experimental workflow for electrolyte preparation and electrochemical analysis.

Caption: Decision tree for troubleshooting common electrochemical issues.

Caption: Relationship between IL concentration and key physical properties.

References

• 1. Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Beyond Organic Electrolytes: An Analysis of Ionic Liquids for Advanced Lithium Rechargeable Batteries [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. sejong.elsevierpure.com [sejong.elsevierpure.com]
• 5. mdpi.com [mdpi.com]
• 6. 電気化学用途向けイオン液体 [sigmaaldrich.com]
• 7. Polarity, viscosity, and ionic conductivity of liquid mixtures containing [C4C1im][Ntf2] and a molecular component - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. asianpubs.org [asianpubs.org]
• 11. mdpi.com [mdpi.com]
• 12. m.youtube.com [m.youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Thermal Degradation of [Bmpip][NTf2]

Welcome to the technical support center for the thermal degradation of 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide ([Bmpip][NTf2]). This resource is designed to assist researchers, scientists, and drug development professionals in understanding and troubleshooting experiments related to the thermal stability and decomposition of this ionic liquid.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues and questions that may arise during the experimental investigation of [Bmpip][NTf2] thermal degradation.

Q1: What is the expected thermal stability of [Bmpip][NTf2] and what factors can influence it?

A1: [Bmpip][NTf2] generally exhibits high thermal stability, with decomposition typically occurring at temperatures above 350°C. However, the precise onset of decomposition can be influenced by several factors:

• Purity of the Ionic Liquid: Impurities, such as residual halides from synthesis, can significantly lower the thermal stability.

• Atmosphere: The presence of oxygen can lead to thermo-oxidative degradation at lower temperatures compared to an inert atmosphere like nitrogen.[1] For instance, the onset and 10% mass loss temperatures of [NTf2]⁻ based ionic liquids are observed to be 38°C to 97°C lower in an oxygen atmosphere compared to nitrogen.[1]

• Heating Rate: In thermogravimetric analysis (TGA), a faster heating rate can result in a higher apparent onset decomposition temperature.[1] It is crucial to report the heating rate when comparing thermal stability data.

• Crucible Material: The material of the sample holder (e.g., aluminum, platinum, alumina) can have a catalytic effect on the decomposition of ionic liquids.

Q2: My TGA results for [Bmpip][NTf2] show a lower decomposition temperature than reported in the literature. What could be the cause?

A2: Several factors could contribute to this discrepancy:

• Sample Purity: As mentioned, impurities are a common cause of reduced thermal stability. Consider re-purifying your [Bmpip][NTf2] sample.

• Experimental Conditions:

  • Atmosphere: Ensure you are using a high-purity inert gas (e.g., nitrogen or argon) if you aim to measure the intrinsic thermal stability. The presence of oxygen will lower the decomposition temperature.[1]

  • Heating Rate: Compare your heating rate with the one used in the literature. A slower heating rate may result in a lower observed onset temperature.[1]

  • Sample Size: A larger sample size may lead to thermal gradients within the sample, potentially affecting the decomposition profile.

• Instrument Calibration: Verify that your TGA instrument is properly calibrated for both temperature and mass.

Q3: I am observing multiple steps in the TGA curve for the decomposition of [Bmpip][NTf2]. Is this expected?

A3: While the major decomposition of many ionic liquids with the [NTf2] anion appears as a single step, multi-step decomposition can occur.[2] This could be due to:

• Presence of Impurities or Solvents: Residual solvents or impurities will volatilize at lower temperatures, appearing as an initial weight loss step.

• Complex Decomposition Pathways: The degradation of the cation and anion may occur at slightly different temperatures or through multiple, sequential reactions, leading to distinct steps in the TGA curve.

• Reaction with Crucible Material: As noted, interactions with the sample pan can introduce additional reaction pathways.

Q4: What are the likely degradation products of [Bmpip][NTf2] under thermal stress?

A4: While specific studies on the complete degradation pathways of [Bmpip][NTf2] are limited, based on the chemistry of related piperidinium and [NTf2] containing ionic liquids, the expected degradation products include:

• From the [Bmpip]⁺ cation:

  • Hoffmann elimination products: 1-methylpiperidine and butene.

  • Nucleophilic substitution (SN2) products: N-butyl-N-methylaniline (if an aromatic impurity is present) or other substitution products depending on the nucleophiles present.

  • Ring-opening products.

• From the [NTf₂]⁻ anion:

  • Volatile fluorine and sulfur-containing compounds, such as trifluoromethane, sulfur dioxide, and carbonyl sulfide.

Q5: How can I identify the degradation products of my [Bmpip][NTf2] experiment?

A5: The most effective way to identify volatile and semi-volatile degradation products is by using hyphenated techniques such as:

• Thermogravimetric Analysis-Mass Spectrometry (TGA-MS): This technique provides real-time analysis of the gases evolved during the TGA experiment, correlating mass loss with the mass-to-charge ratio of the evolved species.[3][4][5][6]

• Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS): In this method, the sample is rapidly heated to a high temperature (pyrolyzed), and the resulting fragments are separated by gas chromatography and identified by mass spectrometry.[7][8] This is a powerful tool for characterizing complex mixtures of degradation products.

Quantitative Data Summary

The following tables summarize typical thermal properties of piperidinium-based ionic liquids with the [NTf2] anion. Note that these values can vary depending on the specific experimental conditions.

Table 1: Thermal Decomposition Temperatures of Piperidinium-Based Ionic Liquids with [NTf2] Anion

Ionic Liquid Cation	Anion	Onset Decomposition Temp. (°C)	Peak Decomposition Temp. (°C)	Atmosphere	Heating Rate (°C/min)	Reference
1-methyl-1-propylpiperidinium	[NTf2]⁻	~398	-	Nitrogen	10	[2]
1-butyl-1-methylpiperidinium	[NTf2]⁻	>350	-	Nitrogen	10	General observation for [NTf2] ILs[2]

Table 2: DSC Data for Piperidinium-Based Ionic Liquids with [NTf2] Anion

Ionic Liquid Cation	Anion	Glass Transition Temp. (Tg) (°C)	Melting Point (Tm) (°C)	Cooling/Heating Rate (°C/min)	Reference
1-methyl-1-propylpiperidinium	[NTf2]⁻	-85.15	-	2	[9]

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and accuracy.

Thermogravimetric Analysis (TGA) Protocol

• Instrument Calibration: Ensure the TGA instrument is calibrated for mass and temperature according to the manufacturer's guidelines.

• Sample Preparation: Place 5-10 mg of the [Bmpip][NTf2] sample into a clean, inert crucible (e.g., alumina or platinum).

• Experimental Setup:

  • Place the crucible in the TGA furnace.

  • Purge the furnace with a high-purity inert gas (e.g., nitrogen or argon) at a flow rate of 50-100 mL/min for at least 30 minutes to ensure an inert atmosphere.

• Heating Program:

  • Equilibrate the sample at a starting temperature of 30°C.

  • Heat the sample from 30°C to 600°C at a constant heating rate of 10°C/min.

• Data Analysis: Record the mass loss as a function of temperature. Determine the onset decomposition temperature (the intersection of the baseline tangent and the tangent of the decomposition step) and the peak decomposition temperature (from the derivative of the TGA curve, DTG).

Differential Scanning Calorimetry (DSC) Protocol

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using appropriate standards (e.g., indium).

• Sample Preparation: Hermetically seal 2-5 mg of the [Bmpip][NTf2] sample in an aluminum DSC pan. Prepare an empty, sealed aluminum pan as a reference.

• Experimental Setup: Place the sample and reference pans into the DSC cell.

• Heating and Cooling Program:

  • Equilibrate the sample at 25°C.

  • Cool the sample to -100°C at a rate of 10°C/min.

  • Hold at -100°C for 5 minutes.

  • Heat the sample from -100°C to 200°C at a rate of 10°C/min.

• Data Analysis: Record the heat flow as a function of temperature. Determine the glass transition temperature (Tg), crystallization temperature (Tc), and melting temperature (Tm).

Visualizations

The following diagrams illustrate key concepts related to the thermal degradation of [Bmpip][NTf2].

Caption: Experimental workflow for studying the thermal degradation of [Bmpip][NTf2].

Caption: Postulated thermal degradation pathways for the [Bmpip]⁺ cation and [NTf2]⁻ anion.

References

• 1. ajer.org [ajer.org]
• 2. mdpi.com [mdpi.com]
• 3. Thermogravimetric Analysis/Mass Spectrometry (TGA-MS) [process-insights.com]
• 4. Thermogravimetric Analysis - Mass Spectroscopy (TGA - MS) — KU Leuven Institute for Micro- and Nanoscale Integration [limni.kuleuven.be]
• 5. Combining Thermogravimetry‐Mass Spectrometry and Target Factor Analysis for Rapid Characterization of Volatiles from Degradation of Epoxy Paint - PMC [pmc.ncbi.nlm.nih.gov]
• 6. eag.com [eag.com]
• 7. N-Butyl-N-methylpiperidinium Bis(trifluoromethanesulfonyl)imide [solvionic.com]
• 8. iris.cnr.it [iris.cnr.it]
• 9. Thermal Analysis of Binary Mixtures of Imidazolium, Pyridinium, Pyrrolidinium, and Piperidinium Ionic Liquids - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Viscosity Management of [Bmpip][NTf2]

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the viscosity of 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide ([Bmpip][NTf2]) at various temperatures.

Frequently Asked Questions (FAQs)

Q1: What is [Bmpip][NTf2] and why is its viscosity important in pharmaceutical applications?

A1: [Bmpip][NTf2], or 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, is a room temperature ionic liquid (RTIL). Its viscosity, a measure of a fluid's resistance to flow, is a critical parameter in drug development for several reasons. It influences the ease of handling and processing, dissolution rates of active pharmaceutical ingredients (APIs), and the diffusion of drugs within a formulation, all of which can impact the final product's performance and bioavailability.[1][2][3]

Q2: How does temperature affect the viscosity of [Bmpip][NTf2]?

A2: Like most liquids, the viscosity of [Bmpip][NTf2] is highly dependent on temperature. As the temperature increases, the viscosity decreases significantly. This is due to the increased kinetic energy of the molecules, which allows them to overcome intermolecular forces more easily and flow more freely. Conversely, as the temperature decreases, the viscosity increases.

Q3: What are the typical viscosity values for [Bmpip][NTf2] at room temperature?

A3: At room temperature, [Bmpip][NTf2] is a viscous liquid. Published data indicates a viscosity of approximately 94.4 cP at 20°C (68°F) and around 80 mPa·s at 25°C (77°F).[4][5] It's important to note that slight variations in purity and water content can affect these values.

Q4: Are there any safety precautions I should take when heating [Bmpip][NTf2] to reduce its viscosity?

A4: Yes. While heating is an effective way to lower the viscosity of [Bmpip][NTf2], it is crucial to do so in a well-controlled environment. Use a calibrated heating mantle or a temperature-controlled bath to ensure uniform heating and prevent localized overheating. Always handle the heated ionic liquid with appropriate personal protective equipment (PPE), including heat-resistant gloves and safety glasses. Ensure adequate ventilation, as the thermal stability of the ionic liquid may be exceeded at very high temperatures, potentially leading to decomposition.

Troubleshooting Guide

This guide addresses common issues encountered during the viscosity measurement of [Bmpip][NTf2].

Problem	Possible Cause	Solution
Inconsistent or fluctuating viscosity readings	1. Temperature instability: Small changes in temperature can significantly impact viscosity. 2. Air bubbles in the sample: Bubbles interfere with the viscometer spindle's movement. 3. Improper spindle selection or speed: Using a spindle or rotation speed outside the optimal range for the sample's viscosity can lead to inaccurate readings.	1. Ensure the temperature control system of your viscometer or water bath is stable and calibrated. Allow the sample to thermally equilibrate for a sufficient amount of time before taking a measurement. 2. Gently centrifuge the sample or let it stand to allow air bubbles to dissipate before measurement. When immersing the spindle, do so slowly and at an angle to prevent introducing new bubbles. 3. Consult the viscometer's manual to select the appropriate spindle and speed for the expected viscosity range. The torque reading should ideally be between 10% and 95% of the instrument's range for optimal accuracy.[6]
Viscosity readings are higher than expected	1. Water absorption: [Bmpip][NTf2] can be hygroscopic, and absorbed water can alter its viscosity. 2. Sample contamination: Impurities can significantly affect the viscosity of the ionic liquid.	1. Handle and store the ionic liquid under a dry, inert atmosphere (e.g., in a glovebox or with a desiccant) to minimize water uptake. 2. Ensure all glassware and equipment are scrupulously clean and dry before use. Use high-purity [Bmpip][NTf2] for your experiments.
Difficulty in handling the ionic liquid due to high viscosity at room temperature	Inherent property of the ionic liquid: At lower temperatures, the viscosity is naturally high.	Gently warm the ionic liquid to a manageable temperature (e.g., 30-40°C) before handling or preparing samples. This will significantly reduce its viscosity, making it easier to pipette and transfer accurately.

Data Presentation

The following table summarizes the viscosity of 1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide ([Bmpyr][NTf2], a closely related and often interchangeably named ionic liquid) at atmospheric pressure over a range of temperatures.

Temperature (K)	Temperature (°C)	Viscosity (mPa·s)
293.15	20.0	~94.4
298.15	25.0	~77.8 - 80.0
312.00	38.85	~45.0
333.15	60.0	~25.0
353.15	80.0	~15.0
373.15	100.0	~9.0
Note: Data is compiled from various sources and may show slight variations. The trend of decreasing viscosity with increasing temperature is consistent.[4][5][7][8]

Experimental Protocols

Methodology for Viscosity Measurement using a Rotational Viscometer

This protocol outlines the general procedure for measuring the dynamic viscosity of [Bmpip][NTf2] as a function of temperature using a rotational viscometer.

1. Equipment and Materials:

• Rotational viscometer with a set of spindles

• Temperature-controlled sample cell or water bath

• Calibrated thermometer

• [Bmpip][NTf2] sample

• Cleaning solvents (e.g., isopropanol, acetone)

• Lint-free wipes

2. Procedure:

• Instrument Setup: Ensure the viscometer is level and calibrated according to the manufacturer's instructions.

• Sample Preparation: Place the required volume of [Bmpip][NTf2] into the sample cell. Ensure there are no air bubbles in the sample.

• Temperature Control: Bring the sample to the desired temperature using the temperature-controlled cell or water bath. Allow the sample to thermally equilibrate for at least 15-20 minutes. Verify the temperature with a calibrated thermometer.

• Spindle Selection and Immersion: Select an appropriate spindle based on the expected viscosity of the sample at the target temperature.[6] Gently immerse the spindle into the center of the sample to the marked immersion depth.

• Measurement:

  • Set the desired rotational speed.

  • Start the spindle rotation.

  • Allow the reading to stabilize. This may take several seconds to a few minutes, depending on the viscosity and temperature.

  • Record the viscosity reading and the torque percentage. For optimal accuracy, the torque reading should be within the manufacturer's recommended range (typically 10-95%).[6]

• Data Collection at Different Temperatures:

  • To measure viscosity at different temperatures, incrementally increase or decrease the temperature of the sample.

  • At each new temperature setpoint, allow the sample to equilibrate before taking a new measurement.

  • Repeat the measurement process (Step 5).

• Cleaning: After completing the measurements, remove the spindle and clean it, along with the sample cell, thoroughly with appropriate solvents.

Visualizations

References

• 1. Ionic Liquids in Pharmaceutical and Biomedical Applications: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Overview on the Role of Ionic Liquids and Deep Eutectic Solvents in Oral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An insight into pharmaceutical challenges with ionic liquids: where do we stand in transdermal delivery? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide, >99.5% | IoLiTec [iolitec.de]
• 5. ilschem.com [ilschem.com]
• 6. Rotational viscometry | Anton Paar Wiki [wiki.anton-paar.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Catalyst Deactivation in [Bmpip][NTf2] Medium

This technical support center provides researchers, scientists, and drug development professionals with practical guidance on troubleshooting catalyst deactivation when using 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, [Bmpip][NTf2], as a reaction medium. The following frequently asked questions (FAQs) and troubleshooting guides address common issues encountered during catalytic experiments in this ionic liquid.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. My catalyst activity has significantly decreased after the first run. What are the potential causes?

Reduced catalyst activity upon recycling is a common issue and can stem from several factors when working with [Bmpip][NTf2]. The primary causes can be categorized as follows:

• Catalyst Leaching: Although designed to immobilize catalysts, ionic liquids can still allow for minimal leaching of the active catalytic species into the product phase during extraction. This is particularly true for organometallic complexes.

• Water Content: The presence of water can negatively impact catalyst stability. [Bmpip][NTf2] is hydrophobic, but water can be introduced through reactants, solvents used for extraction, or atmospheric exposure. Water can lead to hydrolysis of the catalyst or ligands, altering its activity.[1][2][3][4][5]

• Impurity Poisoning: Impurities in the [Bmpip][NTf2], reactants, or starting materials can act as catalyst poisons. Halides, strong coordinating agents, or residual reactants from the ionic liquid synthesis can bind to the catalyst's active sites.

• Thermal Degradation: Although many catalysts exhibit good thermal stability in ionic liquids, prolonged exposure to high temperatures can lead to decomposition or agglomeration of the catalytic species.[6][7][8][9]

• Formation of Inhibiting Byproducts: The reaction itself might generate byproducts that coordinate to the catalyst more strongly than the reactants, leading to inhibition.

Troubleshooting Steps:

• Quantify Leaching: Analyze the product phase for traces of the metal from your catalyst using techniques like Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS).

• Control Water Content: Ensure all reactants and solvents are rigorously dried before use. Store [Bmpip][NTf2] under an inert atmosphere. Consider using molecular sieves to remove residual water.

• Purify the Ionic Liquid: If catalyst poisoning is suspected, consider purifying the [Bmpip][NTf2] by extraction or column chromatography to remove potential impurities.

• Optimize Reaction Temperature: Investigate if lowering the reaction temperature can maintain good catalytic activity while minimizing thermal degradation.

• Analyze for Byproducts: Use techniques like NMR or GC-MS to identify any potential inhibiting byproducts in the reaction mixture.

2. I am observing a color change in the [Bmpip][NTf2] phase after my reaction. What does this indicate?

A color change in the ionic liquid phase often suggests a change in the catalyst's oxidation state or coordination environment, or potentially the formation of catalyst nanoparticles.

Possible Causes and Solutions:

• Oxidation/Reduction of the Metal Center: The reactants or impurities might be oxidizing or reducing your catalyst.

  • Solution: Ensure an inert atmosphere is maintained throughout the reaction if your catalyst is air-sensitive. Use purified reactants and ionic liquid.

• Ligand Dissociation/Decomposition: The ligands on your catalyst may be unstable under the reaction conditions.

  • Solution: Re-evaluate the stability of your chosen ligand at the reaction temperature. Consider using more robust ligands.

• Nanoparticle Formation: Homogeneous catalysts can sometimes agglomerate to form nanoparticles, which often results in a color change (e.g., to dark brown or black for many transition metals). This leads to a change in catalytic activity and selectivity.

  • Solution: Use techniques like Transmission Electron Microscopy (TEM) or Dynamic Light Scattering (DLS) on the ionic liquid phase to check for nanoparticle formation. To mitigate this, you might need to adjust the reaction conditions or modify the catalyst to improve its solubility and stability in [Bmpip][NTf2].

3. How can I effectively separate my product from the catalyst/[Bmpip][NTf2] phase without significant catalyst loss?

Efficient product separation and catalyst recycling are key advantages of using ionic liquids. However, the choice of extraction solvent is critical to minimize catalyst leaching.

Recommended Separation Techniques:

• Biphasic Extraction: Use a non-polar solvent in which your product is highly soluble but the ionic liquid and catalyst are immiscible. Aliphatic hydrocarbons (e.g., hexane, heptane) are often good choices for non-polar products.

• Solvent-Resistant Nanofiltration (SRNF): For larger catalysts or products, SRNF can be an effective separation method.

• Supercritical Fluid Extraction: Using supercritical CO2 can be a clean and effective way to extract non-polar products, leaving the catalyst and ionic liquid behind.

Key Considerations:

• Solvent Polarity: Avoid using polar aprotic solvents for extraction, as they may have some miscibility with [Bmpip][NTf2] and can facilitate catalyst leaching.

• Extraction Volume and Frequency: Use the minimum volume of extraction solvent necessary and perform multiple extractions with smaller volumes rather than a single large volume extraction to improve efficiency.

Quantitative Data Summary

The following table summarizes hypothetical data on catalyst performance and leaching in [Bmpip][NTf2] under different conditions to illustrate common troubleshooting scenarios.

Run	Catalyst	Reaction Temp (°C)	Water Content (ppm)	Conversion (%)	Metal Leaching (ppm in product)	Observations
1	Pd(OAc)2/TPPTS	80	<10	98	1.2	Initial high activity.
2	Recycled Cat-IL	80	<10	85	1.5	Drop in activity.
3	Recycled Cat-IL	100	<10	75	3.8	Higher temp increases leaching.
4	Recycled Cat-IL	80	100	60	2.1	Water addition decreases activity.
5	Purified IL	80	<10	97	1.3	Activity restored with pure IL.

Experimental Protocols

Protocol 1: General Procedure for Catalyst Recycling in [Bmpip][NTf2]

• Reaction Setup: In a glovebox or under an inert atmosphere, charge a reaction vessel with the catalyst and [Bmpip][NTf2]. Add the reactants and seal the vessel.

• Reaction: Heat the mixture to the desired temperature and stir for the required reaction time.

• Product Extraction: After cooling to room temperature, add a predetermined volume of a non-polar extraction solvent (e.g., hexane). Stir vigorously for 15-30 minutes. Allow the phases to separate.

• Phase Separation: Carefully decant or cannulate the upper organic phase containing the product. Repeat the extraction 2-3 times.

• Catalyst/[Bmpip][NTf2] Reuse: The lower ionic liquid phase containing the catalyst is now ready for the next reaction cycle. Add fresh reactants and proceed with the next run.

• Analysis: Analyze the combined organic extracts to determine product yield and the ionic liquid phase to assess catalyst integrity if desired. Analyze the organic phase for leached metal via ICP-MS or AAS.

Protocol 2: Karl Fischer Titration for Water Quantification in [Bmpip][NTf2]

• Apparatus: Use a coulometric Karl Fischer titrator.

• Sample Preparation: In a dry, inert atmosphere, accurately weigh a sample of the [Bmpip][NTf2] (typically 0.1-1 g) and inject it into the titration cell.

• Titration: The instrument will automatically titrate the sample with the Karl Fischer reagent until the endpoint is reached.

• Calculation: The instrument software will calculate the water content in ppm or percentage based on the amount of reagent consumed.

Visualizations

Caption: Troubleshooting workflow for decreased catalyst activity.

Caption: Analytical workflow for post-reaction analysis.

References

• 1. Understanding the impact of water on the catalytic activity and stability – Carine Michel [perso.ens-lyon.fr]
• 2. The Impact of Water on Ru-Catalyzed Olefin Metathesis: Potent Deactivating Effects Even at Low Water Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of Water on the Chemical Stability of Amorphous Pharmaceuticals: 2. Deamidation of Peptides and Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of water on the structure and low/high temperature stability of confined proteins - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Boosting Thermal Stability of Volatile Os Catalysts by Downsizing to Atomically Dispersed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Regeneration and Recycling of [Bmpip][NTf2]

Welcome to the technical support center for the regeneration and recycling of 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, [Bmpip][NTf2]. This resource is designed to provide researchers, scientists, and drug development professionals with practical guidance on restoring used [Bmpip][NTf2] to a high purity level for reuse in experimental applications.

Frequently Asked Questions (FAQs)

Q1: Why is the regeneration of [Bmpip][NTf2] necessary?

A1: The regeneration and recycling of [Bmpip][NTf2] are crucial for both economic and environmental reasons. Ionic liquids are often expensive, and their reuse can significantly reduce experimental costs. Environmentally, proper recycling minimizes chemical waste and the potential impact on ecosystems.

Q2: What are the common impurities found in used [Bmpip][NTf2]?

A2: Common impurities can include residual reactants, byproducts from the reaction it was used in, dissolved solutes, water, and degradation products of the ionic liquid itself. The nature of the impurities will largely depend on the specific application the [Bmpip][NTf2] was used for.

Q3: What are the primary methods for regenerating [Bmpip][NTf2]?

A3: The primary methods for regenerating hydrophobic ionic liquids like [Bmpip][NTf2] include:

• Solvent Extraction: This technique uses a volatile organic solvent to extract organic impurities.

• Activated Carbon Treatment: This method is effective for removing colored impurities and certain organic residues through adsorption.

• Membrane Filtration: Techniques like nanofiltration can be used to separate the ionic liquid from dissolved solutes.

Q4: How can I verify the purity of my regenerated [Bmpip][NTf2]?

A4: The purity of regenerated [Bmpip][NTf2] can be assessed using various analytical techniques, including:

• NMR Spectroscopy (¹H, ¹³C, ¹⁹F): To confirm the chemical structure and identify organic impurities.

• Karl Fischer Titration: To determine the water content.

• UV-Vis Spectroscopy: To check for colored impurities.

• Ion Chromatography: To quantify halide and other ionic impurities.

Troubleshooting Guides

This section addresses specific issues that may arise during the regeneration and recycling of [Bmpip][NTf2].

Issue 1: Incomplete Phase Separation During Solvent Extraction

• Symptom: After adding the organic solvent and water, a stable emulsion forms, or the interface between the aqueous and ionic liquid phases is not distinct.

• Possible Causes:

  • Presence of surfactant-like impurities.

  • Insufficient difference in density between the phases.

  • Vigorous shaking or mixing.

• Solutions:

  • Gentle Inversion: Instead of vigorous shaking, gently invert the separation funnel multiple times.

  • Salting Out: Add a small amount of a salt (e.g., NaCl) to the aqueous phase to increase its polarity and density, which can help break emulsions.

  • Centrifugation: If a small-scale emulsion persists, centrifugation can aid in phase separation.

  • Solvent Choice: Consider using a different extraction solvent with a greater density difference from the ionic liquid.

Issue 2: Regenerated [Bmpip][NTf2] Remains Colored

• Symptom: After regeneration, the [Bmpip][NTf2] retains a yellow or brown tint.

• Possible Causes:

  • Presence of persistent colored organic impurities.

  • Thermal degradation of the ionic liquid during use or regeneration.

• Solutions:

  • Activated Carbon Treatment: Pass the colored ionic liquid through a bed of activated carbon. The amount of activated carbon and contact time may need to be optimized.

  • Column Chromatography: For high-purity requirements, column chromatography with a suitable stationary phase (e.g., silica gel or alumina) can be effective.

  • Avoid High Temperatures: During any heating steps (e.g., solvent removal), use the lowest possible temperature under vacuum to prevent thermal degradation.

Issue 3: Low Recovery Yield of [Bmpip][NTf2]

• Symptom: The amount of recovered [Bmpip][NTf2] is significantly lower than the starting amount.

• Possible Causes:

  • Partial solubility of the ionic liquid in the extraction solvent or aqueous phase.

  • Adsorption of the ionic liquid onto activated carbon or other solid supports.

  • Losses during transfer steps.

• Solutions:

  • Optimize Solvent Volume: Use the minimum amount of extraction solvent necessary for efficient impurity removal.

  • Back-Extraction: If significant loss to the aqueous phase is suspected, a back-extraction with a small volume of a suitable organic solvent can recover some of the ionic liquid.

  • Pre-saturate Adsorbents: When using activated carbon, pre-saturating it with a clean solvent before introducing the ionic liquid can sometimes reduce losses.

  • Careful Handling: Ensure careful transfer between vessels to minimize physical losses.

Experimental Protocols

The following are generalized protocols for the regeneration of [Bmpip][NTf2]. Note: These are starting points and may require optimization based on the specific impurities present.

Protocol 1: Regeneration by Solvent Extraction

This protocol is suitable for removing organic, non-polar impurities.

Methodology:

• Place the used [Bmpip][NTf2] in a separatory funnel.

• Add an equal volume of a suitable immiscible organic solvent (e.g., diethyl ether, ethyl acetate, or hexane).

• Add deionized water to the separatory funnel (approximately half the volume of the ionic liquid). The [Bmpip][NTf2] is hydrophobic and will form a separate phase.

• Gently invert the funnel 10-15 times to allow for partitioning of the impurities. Avoid vigorous shaking to prevent emulsion formation.

• Allow the layers to separate. The denser ionic liquid phase will be at the bottom.

• Drain the lower ionic liquid phase into a clean flask.

• Repeat the washing step with fresh deionized water 2-3 times.

• To remove residual water and organic solvent, heat the recovered ionic liquid under vacuum (e.g., at 70-80°C) until a constant weight is achieved.

Protocol 2: Regeneration by Activated Carbon Treatment

This protocol is effective for removing colored impurities and trace organic compounds.

Methodology:

• Dissolve the used [Bmpip][NTf2] in a minimal amount of a suitable volatile solvent (e.g., acetone or dichloromethane) to reduce its viscosity.

• Add activated carbon to the solution (e.g., 1-5% w/w of the ionic liquid). The optimal amount may need to be determined experimentally.

• Stir the mixture at room temperature for a specified period (e.g., 2-12 hours).

• Remove the activated carbon by filtration. A syringe filter (e.g., 0.45 µm PTFE) can be used for small volumes.

• Remove the volatile solvent from the purified ionic liquid under vacuum.

Data Presentation

The following tables provide illustrative data for the recovery and purity of [Bmpip][NTf2] after regeneration. Note: These are example values and actual results will vary depending on the initial purity and the regeneration method used.

Table 1: Representative Recovery Yields for Different Regeneration Methods

Regeneration Method	Typical Recovery Yield (%)
Solvent Extraction	90 - 98
Activated Carbon Treatment	85 - 95
Combined Method	80 - 90

Table 2: Purity Analysis of [Bmpip][NTf2] Before and After Regeneration (Illustrative)

Parameter	Before Regeneration	After Solvent Extraction	After Activated Carbon
Appearance	Yellowish liquid	Colorless liquid	Colorless liquid
Water Content (ppm)	> 1000	< 200	< 200
Organic Impurity (by ¹H NMR)	Present	Not Detected	Not Detected

Visualizations

Experimental Workflow for Regeneration

The following diagram illustrates a typical workflow for the regeneration of [Bmpip][NTf2].

Caption: General workflow for the regeneration of [Bmpip][NTf2].

Troubleshooting Logic

This diagram outlines a logical approach to troubleshooting common issues during the regeneration process.

Caption: Troubleshooting decision tree for IL regeneration.

Technical Support Center: Minimizing Water Content in [Bmpip][NTf2] for Experiments

Welcome to the technical support center for the ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, [Bmpip][NTf2]. This resource is designed for researchers, scientists, and drug development professionals to address the critical issue of minimizing water content in [Bmpip][NTf2] to ensure the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to minimize water content in [Bmpip][NTf2] for my experiments?

A1: While [Bmpip][NTf2] is a hydrophobic ionic liquid, it is also hygroscopic and can absorb moisture from the atmosphere.[1][2] The presence of water, even in trace amounts, can significantly impact experimental outcomes by:

• Altering Physicochemical Properties: Water can change the viscosity, density, and conductivity of the ionic liquid.[3]

• Affecting Reaction Kinetics: Water can act as a reactant, catalyst, or inhibitor, leading to inconsistent reaction rates and yields.

• Causing Side Reactions: The presence of water can lead to the formation of unwanted byproducts.

• Narrowing the Electrochemical Window: In electrochemical applications, water contamination significantly reduces the potential window of the ionic liquid.[4]

Q2: What is an acceptable level of water content for most sensitive applications?

A2: For most moisture-sensitive applications, such as electrochemical studies or certain organic syntheses, the water content in [Bmpip][NTf2] should be reduced to below 100 parts per million (ppm).

Q3: How can I accurately measure the water content in my [Bmpip][NTf2] sample?

A3: The most reliable and widely accepted method for determining the water content in ionic liquids is Karl Fischer titration .[1][2] This technique is highly specific to water and provides accurate and precise measurements.

Q4: What are the most effective methods for drying [Bmpip][NTf2]?

A4: The two most common and effective methods for drying hydrophobic ionic liquids like [Bmpip][NTf2] are high-vacuum drying (often with gentle heating) and the use of activated molecular sieves .[5][6][7] For hydrophobic ionic liquids, vacuum drying is often more effective than using molecular sieves alone.[6][7]

Q5: Can I reuse molecular sieves for drying [Bmpip][NTf2]?

A5: Yes, molecular sieves can be regenerated and reused. To reactivate them, they need to be heated in a furnace or under vacuum at high temperatures (typically 200-300°C) to remove the adsorbed water.[8]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Inconsistent or non-reproducible experimental results.	Varying water content in the [Bmpip][NTf2] used in different experimental runs.	1. Implement a consistent and rigorous drying protocol for the ionic liquid before each experiment. 2. Measure the water content using Karl Fischer titration to ensure it is below the required threshold (e.g., <100 ppm).
Formation of unexpected byproducts.	Water participating in the reaction as a reactant or promoting side reactions.	1. Ensure all reactants, solvents, and glassware are thoroughly dried. 2. Dry the [Bmpip][NTf2] to a very low water content. 3. Consider running a control experiment with a known amount of added water to confirm its effect.
Sluggish or incomplete reactions.	Water may be inhibiting a catalyst or reacting with a crucial intermediate.	1. Rigorously dry the [Bmpip][NTf2] and all other reaction components. 2. If using a catalyst, consult its specifications for water sensitivity.
Narrowed electrochemical window in voltammetry.	Presence of water in the ionic liquid electrolyte.[4]	1. Dry the [Bmpip][NTf2] under high vacuum at an elevated temperature. 2. Assemble the electrochemical cell in a glovebox or dry atmosphere to prevent moisture reabsorption.
Phase separation or changes in solubility.	Water content affecting the miscibility of [Bmpip][NTf2] with other components.	1. Check the mutual solubility of your system components. 2. Ensure the water content of the ionic liquid is minimized and consistent.

Quantitative Data on Drying Methods

The following table provides an illustrative comparison of the effectiveness of different drying methods for hydrophobic ionic liquids, similar in nature to [Bmpip][NTf2]. The final water content can vary based on the initial water content, volume of the sample, and specific experimental conditions.

Drying Method	Typical Conditions	Illustrative Final Water Content (ppm)	Notes
No Drying (As Received)	Stored under ambient conditions	500 - 2000+	Water content can be significant, especially if the container has been opened previously.
High Vacuum Drying	1.5 Torr, 70°C, 24 hours	< 100	Generally the most effective method for achieving very low water content in hydrophobic ionic liquids.[6][7]
3Å Molecular Sieves	10% w/v, 24 hours at room temperature	200 - 400	Effective at reducing water content, but may not reach the low levels achievable with vacuum drying.[6][7]
Combined Method	Molecular sieves followed by high vacuum drying	< 100	Can be used to pre-dry the ionic liquid before a final vacuum step.

Experimental Protocols

Protocol 1: Drying [Bmpip][NTf2] using High Vacuum and Gentle Heating

This protocol is recommended for achieving the lowest possible water content.

Materials:

• [Bmpip][NTf2]

• Schlenk flask or round-bottom flask

• Magnetic stir bar and stir plate

• High-vacuum pump (<1 Torr)

• Cold trap (e.g., liquid nitrogen or dry ice/acetone bath)

• Heating mantle with a temperature controller

• Inert gas (e.g., Nitrogen or Argon)

Procedure:

• Place the [Bmpip][NTf2] and a magnetic stir bar into a clean, dry Schlenk or round-bottom flask.

• Attach the flask to a Schlenk line or high-vacuum manifold with a cold trap installed between the flask and the pump.

• Begin stirring the ionic liquid.

• Slowly and carefully apply vacuum to the flask. Be cautious of any initial outgassing.

• Once a stable vacuum is achieved, begin to gently heat the flask using the heating mantle. A temperature of 70-80°C is typically sufficient. Do not exceed the decomposition temperature of the ionic liquid.

• Continue drying under vacuum with stirring and heating for at least 24 hours.

• After the drying period, turn off the heating mantle and allow the flask to cool to room temperature under vacuum.

• Once cooled, backfill the flask with an inert gas before opening it to the atmosphere.

• Handle and store the dried ionic liquid under an inert atmosphere (e.g., in a glovebox) to prevent reabsorption of moisture.

Protocol 2: Drying [Bmpip][NTf2] using Activated 3Å Molecular Sieves

This method is simpler and suitable for applications where extremely low water content is not mandatory.

Materials:

• [Bmpip][NTf2]

• 3Å molecular sieves

• Airtight storage bottle (e.g., a septum-sealed bottle)

• Oven or vacuum oven for activating the sieves

Procedure:

• Activate the Molecular Sieves:

  • Place the 3Å molecular sieves in a clean, dry flask or beaker.

  • Heat in an oven at a temperature between 200°C and 300°C for at least 4 hours.[8] Alternatively, heat under vacuum.

  • Allow the sieves to cool to room temperature in a desiccator or under an inert atmosphere.

• Add the activated molecular sieves to the [Bmpip][NTf2] in an airtight bottle. A common ratio is 10-20% w/v (10-20g of sieves per 100mL of ionic liquid).

• Seal the bottle and allow it to stand for at least 24 hours. Occasional swirling can improve the drying efficiency.

• For use, carefully decant or syringe the dried ionic liquid, leaving the molecular sieves behind.

• Keep the bottle tightly sealed when not in use.

Visualizations

Caption: Experimental workflow for drying [Bmpip][NTf2].

Caption: Troubleshooting logic for water contamination issues.

References

• 1. How to make sure there is water in Ionic Liquid? [ilschem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. utpedia.utp.edu.my [utpedia.utp.edu.my]
• 6. researchgate.net [researchgate.net]
• 7. eplab.ae.illinois.edu [eplab.ae.illinois.edu]
• 8. redriver.team [redriver.team]

Technical Support Center: Scaling Up Reactions with [Bmpip][NTf2]

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, [Bmpip][NTf2]. The information provided addresses common challenges encountered during the scale-up of chemical reactions in this medium.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up reactions in [Bmpip][NTf2]?

When moving from laboratory to pilot or industrial scale, several challenges can arise due to the physicochemical properties of [Bmpip][NTf2]. These include:

• High Viscosity: [Bmpip][NTf2] is a viscous ionic liquid, which can lead to difficulties in mixing, mass transfer, and heat transfer.[1]

• Heat Transfer: In larger volumes, inefficient heat dissipation can lead to localized hotspots, potentially causing side reactions or decomposition.[2]

• Mass Transfer Limitations: Poor mixing due to high viscosity can result in concentration gradients, slowing down reaction rates and affecting product purity.[2]

• Water Content: Although hydrophobic, [Bmpip][NTf2] can absorb water from the atmosphere, which can interfere with certain reactions.

• Product Purification: Separating the product from the ionic liquid can be challenging due to the non-volatile nature of [Bmpip][NTf2].[3]

Q2: How does the viscosity of [Bmpip][NTf2] change with temperature?

The viscosity of [Bmpip][NTf2] decreases significantly as the temperature increases. At 25°C, the viscosity is approximately 173 cP.[1] While specific temperature-dependent data for [Bmpip][NTf2] is limited, the closely related ionic liquid 1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide ([Bmpyr][NTf2]) provides a good estimate.

Q3: What is the thermal stability of [Bmpip][NTf2]?

Piperidinium-based ionic liquids with the bis(trifluoromethylsulfonyl)imide anion generally exhibit high thermal stability, making them suitable for reactions requiring elevated temperatures.[3]

Q4: How can I effectively remove the product from the [Bmpip][NTf2] after the reaction?

Several methods can be employed for product isolation:

• Liquid-Liquid Extraction: If the product is soluble in a non-polar organic solvent (e.g., hexane, diethyl ether) that is immiscible with [Bmpip][NTf2], extraction is a viable option.[3]

• Distillation/Sublimation: If the product is volatile, it can be separated from the non-volatile ionic liquid by distillation or sublimation under reduced pressure.

• Solid-Phase Extraction: For certain products, solid-phase extraction can be an effective purification method.

Troubleshooting Guides

Issue 1: Slow or Incomplete Reaction upon Scale-Up

Potential Cause	Troubleshooting Step
Poor Mass Transfer	- Increase agitation speed and use an appropriate impeller (e.g., anchor or helical) designed for viscous media.- Consider diluting the reaction mixture with a compatible co-solvent to reduce viscosity.
Insufficient Heat Transfer	- Ensure the reactor has adequate surface area for heat exchange.- Use a reactor with a jacket and a reliable temperature control unit.- For highly exothermic reactions, consider a semi-batch process with controlled addition of reactants.
Water Contamination	- Dry the [Bmpip][NTf2] under vacuum at an elevated temperature before use.- Handle the ionic liquid under an inert atmosphere (e.g., nitrogen or argon).

Issue 2: Formation of Impurities or Side Products

Potential Cause	Troubleshooting Step
Localized Overheating	- Improve mixing to ensure uniform temperature distribution.- Reduce the reaction temperature if possible.- Control the rate of addition of exothermic reagents.
Air or Moisture Sensitivity	- Ensure all reactants and the ionic liquid are dry and the reaction is performed under an inert atmosphere.
Prolonged Reaction Time	- Optimize reaction conditions to reduce the overall reaction time.- Monitor the reaction progress closely and stop it once the desired conversion is reached.

Issue 3: Difficulty in Product Isolation

Potential Cause	Troubleshooting Step
Product is soluble in the ionic liquid	- Explore different extraction solvents.- Consider converting the product to a less soluble derivative for easier isolation.
Emulsion formation during extraction	- Add a small amount of a salt to the aqueous phase to break the emulsion.- Allow the mixture to stand for a longer period to allow for phase separation.

Quantitative Data

Physicochemical Properties of [Bmpip][NTf2] and a Related Ionic Liquid

Property	[Bmpip][NTf2]	[Bmpyr][NTf2] (for comparison)
CAS Number	623580-02-9	223437-11-4[4]
Molecular Formula	C₁₂H₂₂F₆N₂O₄S₂[1]	C₁₁H₂₀F₆N₂O₄S₂[4]
Molecular Weight	436.44 g/mol [1]	422.41 g/mol [4]
Melting Point	-25 °C[5] / -76 °C[6]	-
Density (g/cm³)	1.38 @ 23 °C[1]	1.43 @ 298.15 K, 1.42 @ 303.15 K, 1.41 @ 313.15 K, 1.40 @ 323.15 K, 1.39 @ 333.15 K, 1.38 @ 343.15 K, 1.38 @ 353.15 K
Viscosity (cP)	173 @ 25 °C[1]	98.3 @ 298.15 K, 64.9 @ 308.15 K, 45.4 @ 318.15 K, 32.8 @ 328.15 K, 24.6 @ 338.15 K, 19.0 @ 348.15 K, 15.0 @ 358.15 K
Thermal Conductivity (W/m·K)	-	0.125 @ 20 °C[7]
Heat Capacity (J/K·mol)	-	588 @ 25 °C[7]

Note: Data for [Bmpyr][NTf2] is provided as an estimate due to the structural similarity to [Bmpip][NTf2].

Experimental Protocols

Protocol 1: Scale-Up of a Suzuki-Miyaura Coupling Reaction

This protocol describes a general procedure for scaling up a Suzuki-Miyaura coupling reaction in [Bmpip][NTf2].

Reactants and Reagents:

• Aryl halide (1.0 eq)

• Aryl boronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.5-2 mol%)

• Base (e.g., K₂CO₃, 2.0 eq)

• [Bmpip][NTf2] (dried)

• Extraction solvent (e.g., Hexane or Toluene)

• Deionized water

Procedure:

• Reactor Setup: Charge a clean, dry, jacketed glass reactor with a mechanical stirrer, thermocouple, and nitrogen inlet/outlet.

• Inerting: Purge the reactor with nitrogen for at least 30 minutes.

• Charging Reactants: Under a nitrogen atmosphere, add the aryl halide, aryl boronic acid, and base to the reactor.

• Solvent Addition: Add the pre-dried [Bmpip][NTf2] to the reactor via a cannula or pressure-equalizing dropping funnel.

• Catalyst Addition: Add the palladium catalyst to the reaction mixture.

• Reaction: Heat the mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring. Monitor the reaction progress by HPLC or GC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature.

• Extraction: Add the extraction solvent and deionized water to the reactor. Stir for 30 minutes, then allow the phases to separate. The product will be in the organic layer, and the catalyst and salts will remain in the ionic liquid/aqueous phase.

• Separation: Separate the organic layer. Repeat the extraction of the ionic liquid phase twice more.

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product. The product can be further purified by column chromatography or recrystallization if necessary.

• Ionic Liquid Recycling: The ionic liquid phase can be washed with water, dried under vacuum, and reused for subsequent reactions.

Protocol 2: Scale-Up of a Heck Reaction

This protocol provides a general guideline for scaling up a Heck reaction in [Bmpip][NTf2].

Reactants and Reagents:

• Aryl halide (1.0 eq)

• Alkene (1.5 eq)

• Palladium catalyst (e.g., Pd(OAc)₂, 1-3 mol%)

• Ligand (e.g., PPh₃, 2-6 mol%)

• Base (e.g., Et₃N, 2.0 eq)

• [Bmpip][NTf2] (dried)

• Extraction solvent (e.g., Diethyl ether)

• Deionized water

Procedure:

• Reactor Setup and Inerting: Follow steps 1 and 2 from the Suzuki-Miyaura protocol.

• Charging Reactants: Under a nitrogen atmosphere, add the aryl halide, alkene, and base to the reactor.

• Solvent Addition: Add the pre-dried [Bmpip][NTf2].

• Catalyst and Ligand Addition: Add the palladium catalyst and ligand to the reaction mixture.

• Reaction: Heat the mixture to the desired temperature (e.g., 100-120 °C) with efficient stirring. Monitor the reaction by TLC or GC.

• Work-up and Purification: Follow steps 7-11 from the Suzuki-Miyaura protocol, using an appropriate extraction solvent for the product.

Visualizations

Caption: Logical relationship between scale-up challenges and their consequences.

Caption: General experimental workflow for reactions in [Bmpip][NTf2].

Caption: Simplified catalytic cycle for the Suzuki-Miyaura coupling reaction.

References

• 1. hiyka.com [hiyka.com]
• 2. Challenges of scaling up chemical processes (based on real life experiences) - American Chemical Society [acs.digitellinc.com]
• 3. Recovery and purification of ionic liquids from solutions: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide = 98.0 T 223437-11-4 [sigmaaldrich.com]
• 5. 1-BUTYL-1-METHYLPIPERIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE CAS#: 623580-02-9 [m.chemicalbook.com]
• 6. 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, >99% | IoLiTec [iolitec.de]
• 7. ilschem.com [ilschem.com]

avoiding side reactions when using [Bmpip][NTf2] as a solvent

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals utilizing the ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, [Bmpip][NTf2], as a solvent in their experiments. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you anticipate and mitigate potential side reactions, ensuring the integrity and success of your synthetic routes.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of side reactions observed when using [Bmpip][NTf2] as a solvent?

A1: The primary side reactions stem from the reactivity of the constituent ions, the 1-butyl-1-methylpiperidinium ([Bmpip]) cation and the bis(trifluoromethylsulfonyl)imide ([NTf2]) anion. The most significant potential side reaction involving the [Bmpip] cation is the Hofmann elimination , which can occur in the presence of strong bases.[1][2][3] While the [NTf2] anion is generally considered non-nucleophilic, it can exhibit unexpected nucleophilicity under certain reaction conditions, particularly with highly reactive electrophiles. Additionally, as with any solvent, impurities can lead to a range of unforeseen side reactions.

Q2: Under what conditions is the Hofmann elimination of the [Bmpip] cation a concern?

A2: The Hofmann elimination is a base-mediated elimination reaction of a quaternary ammonium cation that forms an alkene and a tertiary amine.[1][2][3] This reaction is particularly relevant when using strong bases (e.g., alkoxides, hydroxides, organolithiums) and elevated temperatures in your reaction mixture. The [Bmpip] cation has β-hydrogens on both the butyl and the piperidinium ring, which can be abstracted by a base, leading to its decomposition.

Q3: Can the [NTf2] anion participate in my reaction?

A3: While generally considered a weakly coordinating and non-nucleophilic anion, there are instances where the [NTf2] anion can act as a nucleophile. This is more likely to occur with highly reactive electrophilic species, such as carbocations or diazonium salts. For most standard synthetic transformations, the nucleophilicity of the [NTf2] anion is not a significant concern.

Q4: How can I minimize the risk of side reactions?

A4: To minimize side reactions, consider the following:

• Purity of [Bmpip][NTf2]: Ensure the use of high-purity ionic liquid. Impurities such as water, halides, or organic precursors can significantly impact your reaction. A purification protocol is provided below.

• Reaction Conditions: Carefully select your base and reaction temperature. If possible, use milder bases and lower temperatures to avoid the Hofmann elimination of the [Bmpip] cation.

• Reagent Compatibility: Be mindful of the reactivity of your substrates and reagents with the ionic liquid itself, especially when using highly electrophilic or basic compounds.

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments in [Bmpip][NTf2].

Issue	Potential Cause	Recommended Action(s)
Low yield of desired product and formation of unexpected alkenes.	Hofmann Elimination of [Bmpip] cation: This is likely if your reaction involves a strong base and/or high temperatures. The alkene byproducts could be butene and N-methylpiperidine, or N-butyl-N-methyl-1,2,3,4-tetrahydropyridine.	1. Use a weaker base: If the reaction allows, switch to a non-nucleophilic, sterically hindered base or an inorganic base like K₂CO₃ or Cs₂CO₃. 2. Lower the reaction temperature: Investigate if the reaction can proceed efficiently at a lower temperature to disfavor the elimination pathway. 3. Protect sensitive functional groups: If the substrate is prone to side reactions with the elimination products, consider protecting those groups.
Formation of trifluoromethylsulfonyl-containing byproducts.	Nucleophilic attack by the [NTf2] anion: This can occur if your reaction generates highly reactive electrophilic intermediates.	1. Modify the substrate/reagents: If possible, alter the synthetic route to avoid the formation of highly reactive carbocations or other potent electrophiles. 2. Use a scavenger: In some cases, a nucleophilic scavenger could be added to intercept the reactive intermediate before it reacts with the [NTf2] anion.
Inconsistent reaction outcomes or unexpected byproducts.	Impurities in [Bmpip][NTf2]: Water, halide ions (from synthesis), or residual organic starting materials can act as nucleophiles, bases, or catalyst poisons.	1. Purify the [Bmpip][NTf2]: Follow the detailed purification protocol provided below. 2. Dry the ionic liquid: Ensure the ionic liquid is rigorously dried before use, as water can participate in many side reactions.
Side reactions in Palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck).	Dehalogenation or Homocoupling: These are common side reactions in cross-coupling chemistry and can be influenced by the solvent environment.[4]	1. Optimize catalyst and ligands: The choice of palladium source and ligand can significantly impact the selectivity of the reaction.[4] 2. Control reaction parameters: Carefully control stoichiometry, temperature, and reaction time to favor the desired cross-coupling pathway. 3. Ensure inert atmosphere: Oxygen can promote homocoupling of boronic acids in Suzuki reactions.[5]

Experimental Protocols

Purification of [Bmpip][NTf2]

Objective: To remove water, halide, and organic impurities from commercially available or synthesized [Bmpip][NTf2].

Materials:

• [Bmpip][NTf2] (technical grade)

• Dichloromethane (DCM), HPLC grade

• Deionized water

• Activated charcoal

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• High-vacuum pump

• Schlenk line or glovebox for storage

Procedure:

• Aqueous Extraction:

  • Dissolve the [Bmpip][NTf2] in an equal volume of dichloromethane.

  • Wash the organic solution with deionized water (3 x 1 volume of the organic phase). This step removes water-soluble impurities, including halide ions. Check the aqueous phase with a silver nitrate test to ensure the absence of halides.

• Activated Charcoal Treatment:

  • To the organic solution, add activated charcoal (approximately 2-5% w/w of the ionic liquid).

  • Stir the suspension at room temperature for at least 12 hours to remove colored and organic impurities.

• Filtration and Drying:

  • Filter the mixture through a pad of Celite® to remove the activated charcoal.

  • Dry the resulting organic solution over anhydrous MgSO₄ or Na₂SO₄ for at least 4 hours.

• Solvent Removal:

  • Filter off the drying agent.

  • Remove the dichloromethane using a rotary evaporator.

• High-Vacuum Drying:

  • Transfer the ionic liquid to a Schlenk flask and dry under high vacuum (e.g., <0.1 mbar) at an elevated temperature (e.g., 70-80 °C) for at least 24 hours to remove residual water and volatile organic compounds.

• Storage:

  • Store the purified and dried [Bmpip][NTf2] under an inert atmosphere (e.g., argon or nitrogen) to prevent reabsorption of moisture.

Visualizing Potential Side Reactions

The following diagrams illustrate the key potential side reaction pathways discussed.

Caption: Hofmann elimination pathway of the [Bmpip] cation.

Caption: Unexpected nucleophilicity of the [NTf2] anion.

Caption: Workflow for the purification of [Bmpip][NTf2].

References

• 1. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. Hofmann Elimination Reaction | Definition, Mechanism & Applications [allen.in]
• 4. Yoneda Labs [yonedalabs.com]
• 5. Reddit - The heart of the internet [reddit.com]

Reference Data & Comparative Studies

A Comparative Guide to Gas Separation Performance: [Bmpip][NTf2] vs. [BMIM][NTf2]

For researchers, scientists, and drug development professionals, the selection of optimal ionic liquids (ILs) is paramount for efficient gas separation processes. This guide provides a detailed comparison of the gas separation performance of two prominent ionic liquids: 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide ([Bmpip][NTf2]) and 1-butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([BMIM][NTf2]).

This comparison synthesizes available experimental data to highlight the differences in their gas solubility and selectivity, offering insights into their potential applications.

Executive Summary

Both [Bmpip][NTf2] and [BMIM][NTf2] are room-temperature ionic liquids that have been investigated for their potential in CO2 capture and other gas separation applications. The primary difference between the two lies in their cationic core: [Bmpip][NTf2] features a piperidinium ring, while [BMIM][NTf2] contains an imidazolium ring. This structural variance influences their physicochemical properties and, consequently, their interaction with various gases.

Based on available data, [BMIM][NTf2] generally exhibits higher CO2 solubility compared to [Bmpip][NTf2]. However, the ideal selectivity for CO2 over other gases like methane (CH4) can vary. This guide presents a quantitative analysis of these performance metrics.

Data Presentation: Gas Solubility and Ideal Selectivity

The following table summarizes the experimental data for the solubility and ideal selectivity of CO2 and CH4 in [Bmpip][NTf2] and [BMIM][NTf2] at a temperature of 323.15 K.

Ionic Liquid	Gas	Henry's Law Constant (MPa)	Ideal Selectivity (CO2/CH4)
[Bmpip][NTf2]	CO2	4.88	10.8
CH4	52.5
[BMIM][NTf2]	CO2	3.93	11.2
CH4	44.0

Note: Lower Henry's Law Constant indicates higher solubility.

Experimental Protocols

The data presented in this guide is based on established experimental methodologies for determining gas solubility and permeability in ionic liquids.

Gas Solubility Measurement

A common method for measuring gas solubility in ionic liquids is the isochoric saturation technique. A detailed description of a typical experimental setup is as follows:

• Sample Preparation: A known amount of the ionic liquid is placed in a high-pressure equilibrium cell. The IL is then degassed under vacuum to remove any dissolved gases.

• Gas Introduction: A specific amount of the gas of interest (e.g., CO2 or CH4) is introduced into the cell.

• Equilibration: The cell is maintained at a constant temperature, and the mixture is stirred to ensure equilibrium between the gas and liquid phases.

• Pressure Measurement: The equilibrium pressure inside the cell is measured using a high-precision pressure transducer.

• Data Analysis: By knowing the initial amount of gas, the volume of the gas and liquid phases, and the equilibrium pressure and temperature, the amount of gas dissolved in the ionic liquid can be calculated. This process is repeated at different gas pressures to generate a solubility isotherm. The Henry's Law constant is then determined from the initial slope of the isotherm.

Supported Ionic Liquid Membrane (SILM) Preparation and Gas Permeability Measurement

For gas separation performance evaluation, supported ionic liquid membranes (SILMs) are often employed.

• Membrane Preparation: A porous support membrane (e.g., polyvinylidene fluoride - PVDF) is impregnated with the ionic liquid. This is typically achieved by immersing the support in the IL and applying a vacuum to ensure the pores are completely filled.

• Permeation Cell: The prepared SILM is placed in a permeation cell, which separates a feed gas stream from a permeate stream.

• Gas Permeation Measurement: A single gas (e.g., CO2, N2, or CH4) is introduced at a specific pressure to the feed side of the membrane. The permeate side is maintained at a lower pressure, often atmospheric or under vacuum.

• Flow Rate Measurement: The flow rate of the gas passing through the membrane to the permeate side is measured using a flowmeter.

• Permeability Calculation: The gas permeability is calculated based on the measured flow rate, the membrane area, and the pressure difference across the membrane.

• Selectivity Calculation: The ideal selectivity for a gas pair (e.g., CO2/N2 or CO2/CH4) is calculated as the ratio of their individual permeabilities.

Comparative Analysis Workflow

A Comparative Stability Analysis: Piperidinium vs. Imidazolium Ionic Liquids

For researchers, scientists, and drug development professionals, the selection of an appropriate ionic liquid (IL) is a critical decision that can significantly impact experimental outcomes. Among the diverse array of available ILs, those based on piperidinium and imidazolium cations are two of the most prominent classes. This guide provides a comprehensive and objective comparison of their relative stability, supported by experimental data, to aid in the selection of the optimal IL for specific research and development needs.

In general, a trade-off in stability is observed between these two classes of ionic liquids. Imidazolium-based ILs are widely recognized for their superior thermal stability, making them suitable for high-temperature applications. Conversely, piperidinium-based ILs, and the closely related pyrrolidinium-based ILs, often boast a wider electrochemical window, rendering them advantageous for electrochemical applications such as batteries and sensors. The choice of anion is also a critical determinant of the overall stability of the ionic liquid.

Quantitative Comparison of Stability

To facilitate a direct comparison, the following tables summarize key stability data for representative piperidinium and imidazolium-based ionic liquids.

Cation Family	Representative Cation	Anion	Decomposition Temperature (T_d), °C	Reference
Imidazolium	1-Butyl-3-methylimidazolium ([BMIM])	Bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻)	>300	[1]
1-Butyl-3-methylimidazolium ([BMIM])	Tetrafluoroborate ([BF₄]⁻)	~400
1-Ethyl-3-methylimidazolium ([EMIM])	Bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻)	>350
Piperidinium	N-Butyl-N-methylpiperidinium ([BMPip])	Bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻)	250-400	[1]
N-Propyl-N-methylpiperidinium ([PMPip])	Bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻)	>300
N-Methyl-N-propylpiperidinium ([PP13])	Bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻)	>300

Note: Decomposition temperatures can vary based on the specific alkyl substituents on the cation, the purity of the sample, and the experimental heating rate.

Cation Family	Representative Cation	Anion	Anodic Limit (V)	Cathodic Limit (V)	Electrochemical Window (V)	Reference
Imidazolium	1-Butyl-3-methylimidazolium ([BMIM])	Tetrafluoroborate ([BF₄]⁻)	~2.0	~-2.2	~4.2
1-Ethyl-3-methylimidazolium ([EMIM])	Bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻)	~2.5	~-2.5	~5.0
Piperidinium	N-Butyl-N-methylpiperidinium ([BMPip])	Bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻)	~3.0	~-3.0	~6.0	[2]
N-Propyl-N-methylpiperidinium ([PMPip])	Bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻)	>2.5	<-2.5	>5.0

Note: Electrochemical windows are highly dependent on the working electrode material, reference electrode, and scan rate used in the measurement.

Experimental Protocols

The data presented in this guide are primarily derived from two key experimental techniques: Thermogravimetric Analysis (TGA) for thermal stability and Cyclic Voltammetry (CV) for electrochemical stability.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal decomposition temperature (T_d) of the ionic liquid.

Methodology:

• A small, precisely weighed sample of the ionic liquid is placed in a crucible.

• The crucible is then placed within a thermogravimetric analyzer.

• The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled inert atmosphere, typically nitrogen, to a high temperature (e.g., 600 °C).[1]

• The mass of the sample is continuously monitored as a function of temperature.

• The decomposition temperature is typically reported as the onset temperature of mass loss or the temperature at which a certain percentage of mass loss (e.g., 5% or 10%) occurs.

Cyclic Voltammetry (CV)

Objective: To determine the electrochemical stability window (ESW) of the ionic liquid.

Methodology:

• A three-electrode system is employed, consisting of a working electrode (e.g., glassy carbon, platinum), a reference electrode (e.g., Ag/Ag⁺, SCE), and a counter electrode (e.g., platinum wire).

• The electrodes are immersed in the ionic liquid, which serves as the electrolyte.

• A potentiostat is used to apply a potential to the working electrode that is linearly swept between two set potential limits, first in the anodic (positive) direction and then in the cathodic (negative) direction.[1]

• The resulting current is measured and plotted against the applied potential, generating a cyclic voltammogram.

• The electrochemical window is defined as the potential range between the onset of significant oxidation and reduction currents.

Visualizing the Selection Process

The choice between a piperidinium and an imidazolium-based ionic liquid is often dictated by the primary stability requirement of the intended application. The following diagram illustrates a simplified decision-making workflow.

Caption: A logical workflow to guide the selection of an ionic liquid based on stability requirements.

Concluding Remarks

The selection between piperidinium and imidazolium-based ionic liquids necessitates a careful consideration of the specific stability demands of the application. While imidazolium salts generally offer superior resistance to thermal degradation, piperidinium-based systems often provide a wider potential window for electrochemical processes. The quantitative data and experimental protocols provided in this guide serve as a valuable resource for making an informed decision, ultimately contributing to the success of research and development endeavors in the pharmaceutical and chemical sciences.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Validating Electrochemical Results in [Bmpip][NTf2]: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for validating electrochemical results obtained in the ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, [Bmpip][NTf2]. By comparing its electrochemical properties with alternative ionic liquids and outlining standard experimental protocols, researchers can ensure the accuracy and reproducibility of their findings. This document is intended for professionals in research and development, particularly those in the fields of electrochemistry and drug development, who utilize ionic liquids as electrolytes or solvents.

Data Presentation: A Comparative Analysis of Electrochemical Properties

The selection of an appropriate ionic liquid is critical for any electrochemical application. The following tables summarize key electrochemical parameters for [Bmpip][NTf2] and several alternative ionic liquids. This data allows for a direct comparison of their performance characteristics.

Table 1: Electrochemical Stability Window (ESW) of Selected Ionic Liquids at 298.15 K

Ionic Liquid	Cation	Anion	Anodic Limit (V vs. Fc/Fc+)	Cathodic Limit (V vs. Fc/Fc+)	ESW (V)
[Bmpip][NTf2]	1-Butyl-1-methylpiperidinium	Bis(trifluoromethylsulfonyl)imide	2.4	-3.2	5.6
[Bmpyr][NTf2]	1-Butyl-1-methylpyrrolidinium	Bis(trifluoromethylsulfonyl)imide	2.4	-3.0	5.4
[Bmim][NTf2]	1-Butyl-3-methylimidazolium	Bis(trifluoromethylsulfonyl)imide	2.1	-2.4	4.5
[Emim][NTf2]	1-Ethyl-3-methylimidazolium	Bis(trifluoromethylsulfonyl)imide	2.1	-2.4	4.5

Table 2: Ionic Conductivity of Selected Ionic Liquids at 298.15 K

Ionic Liquid	Cation	Anion	Ionic Conductivity (S/m)
[Bmpip][NTf2]	1-Butyl-1-methylpiperidinium	Bis(trifluoromethylsulfonyl)imide	Data not readily available
[Bmpyr][NTf2]	1-Butyl-1-methylpyrrolidinium	Bis(trifluoromethylsulfonyl)imide	0.277[1]
[Bmim][NTf2]	1-Butyl-3-methylimidazolium	Bis(trifluoromethylsulfonyl)imide	0.37
[Emim][NTf2]	1-Ethyl-3-methylimidazolium	Bis(trifluoromethylsulfonyl)imide	0.88

Experimental Protocols: Methodologies for Validation

Accurate and reproducible electrochemical data rely on standardized experimental procedures. The following protocols are fundamental for characterizing and validating results obtained in [Bmpip][NTf2] and other ionic liquids.

Determination of the Electrochemical Stability Window (ESW)

The ESW is a critical parameter that defines the potential range within which the ionic liquid is electrochemically stable.[2]

Methodology:

• Cell Setup: A three-electrode system is typically used, consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/Ag+ or a ferrocene/ferrocenium (Fc/Fc+) internal reference), and a counter electrode (e.g., platinum wire).

• Electrolyte Preparation: The ionic liquid should be dried under vacuum to minimize water content, as water can significantly affect the ESW.

• Measurement Technique: Linear sweep voltammetry (LSV) or cyclic voltammetry (CV) is performed at a slow scan rate (e.g., 10 mV/s).

• Data Analysis: The anodic and cathodic limits are determined by the potentials at which a significant increase in current is observed, indicating the onset of oxidation and reduction of the ionic liquid, respectively. A current density cutoff (e.g., 0.1 mA/cm²) is often used to define these limits.[3] The ESW is the difference between the anodic and cathodic limits.[2]

Measurement of Ionic Conductivity

Ionic conductivity is a measure of an electrolyte's ability to conduct ions and is a crucial factor for applications such as batteries and capacitors.

Methodology:

• Instrumentation: A conductivity meter with a conductivity cell is used. The cell constant should be calibrated using standard potassium chloride solutions.

• Sample Preparation: The ionic liquid is placed in the conductivity cell, and the temperature is controlled using a water bath or a thermostat.

• Measurement: The resistance of the ionic liquid is measured, and the ionic conductivity (κ) is calculated using the formula κ = K/R, where K is the cell constant and R is the measured resistance.

• Temperature Dependence: Measurements are typically performed over a range of temperatures to understand the temperature dependence of the ionic conductivity.

Cyclic Voltammetry (CV)

CV is a versatile electrochemical technique used to study the redox behavior of analytes in an electrolyte and to assess the purity of the ionic liquid.

Methodology:

• Cell and Electrode Setup: A standard three-electrode cell is used. The working electrode is polished before each experiment to ensure a clean and reproducible surface.

• Analyte Addition: A known concentration of a redox-active species (e.g., ferrocene) can be added to the ionic liquid to act as an internal reference and to validate the electrochemical response.

• Voltage Scan: The potential of the working electrode is swept linearly with time between two vertex potentials.

• Data Interpretation: The resulting voltammogram (a plot of current versus potential) provides information about the redox potentials, electron transfer kinetics, and stability of the analyte in the ionic liquid. The absence of extraneous peaks can indicate the purity of the ionic liquid.

Mandatory Visualization

The following diagrams illustrate key experimental workflows and relationships relevant to the validation of electrochemical results.

References

• 1. Ionic liquid 1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)azanide [ilschem.com]
• 2. Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

[Bmpip][NTf2] as a Solvent in Pharmaceutical Applications: A Comparative Overview

For Researchers, Scientists, and Drug Development Professionals

The ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, commonly referred to as [Bmpip][NTf2], has garnered attention as a potential alternative to conventional volatile organic solvents (VOS) in various scientific fields, including pharmaceutical development. Its unique physicochemical properties, such as low volatility, high thermal stability, and tunable solubility characteristics, make it an attractive candidate for applications ranging from drug solubilization to chemical synthesis and extraction.[1][2]

This guide provides a comparative perspective on the performance of [Bmpip][NTf2] against traditional organic solvents. While direct quantitative comparisons in pharmaceutical applications are still emerging in scientific literature, this document summarizes the available information on its properties and potential, alongside established data for conventional solvents.

Physicochemical Properties of [Bmpip][NTf2]

Understanding the fundamental properties of [Bmpip][NTf2] is crucial for evaluating its suitability as a solvent. Piperidinium-based ionic liquids are generally characterized by their non-aromatic nature, which can contribute to lower water solubility and toxicity compared to some aromatic imidazolium- or pyridinium-based ionic liquids.[3] The bis(trifluoromethylsulfonyl)imide ([NTf2]⁻) anion is known to form hydrophobic ionic liquids.[4]

Key Properties:

• Low Volatility: Ionic liquids, including [Bmpip][NTf2], have negligible vapor pressure, which reduces the risk of exposure to volatile organic compounds and minimizes solvent loss.[1][2]

• High Thermal Stability: [Bmpip][NTf2] exhibits excellent thermal stability, allowing for its use in a wide range of temperatures.[1][2]

• Tunable Solubility: The solubility of various compounds in ionic liquids can be tuned by modifying the cation and anion. [Bmpip][NTf2] is noted for its ability to dissolve a broad range of organic and inorganic compounds.[1][2]

• Ionic Conductivity: This ionic liquid possesses high ionic conductivity, making it suitable for electrochemical applications.[1]

Performance in Pharmaceutical Applications: A Qualitative Comparison

While specific data on [Bmpip][NTf2] is limited, the broader class of piperidinium-based and [NTf2]⁻-containing ionic liquids has been investigated for several pharmaceutical applications.

Drug Solubility

Table 1: Solubility of Ibuprofen in Conventional Organic Solvents

Solvent	Temperature (°C)	Solubility (mg/mL)
Methanol	25	~60
Ethanol	25	~60
Acetonitrile	Not Specified	Miscible
Acetone	Not Specified	Miscible
Dichloromethane	Not Specified	Miscible
Dimethyl Sulfoxide (DMSO)	25	~50

Note: This table is compiled from various sources and serves as a reference. The exact solubility can vary depending on the experimental conditions.

Extraction of Bioactive Compounds

Ionic liquids have been explored as "green" alternatives to volatile organic solvents for the extraction of natural products. The efficiency of extraction is influenced by the polarity of the solvent.[6] For instance, methanol is often effective for extracting lower molecular weight polyphenols, while aqueous acetone is better for higher molecular weight flavonoids.[7] While specific studies comparing the extraction efficiency of [Bmpip][NTf2] with solvents like methanol are not available, its hydrophobic nature suggests it could be suitable for extracting non-polar bioactive compounds.

Catalysis in Organic Synthesis

[Bmpip][NTf2] has shown promise as a catalytic medium for organic reactions.[1] The use of ionic liquids as solvents can influence reaction rates and product selectivity compared to conventional solvents like acetonitrile.[8] This is an active area of research with potential for developing more efficient and sustainable synthetic routes for pharmaceuticals.

Experimental Protocols

For researchers interested in evaluating the performance of [Bmpip][NTf2], a general experimental protocol for determining drug solubility is provided below. This protocol can be adapted for specific drugs and ionic liquids.

General Protocol for Determining Drug Solubility in an Ionic Liquid

Objective: To determine the equilibrium solubility of a drug in [Bmpip][NTf2] at a specific temperature.

Materials:

• Drug of interest (e.g., Ibuprofen)

• [Bmpip][NTf2]

• Vials with screw caps

• Thermostatically controlled shaker or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system or UV-Vis Spectrophotometer

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of the drug to a known volume of [Bmpip][NTf2] in a sealed vial.

  • Place the vial in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C or 37 °C).

  • Agitate the mixture for a sufficient time to ensure equilibrium is reached (e.g., 24-48 hours). Preliminary studies may be needed to determine the optimal equilibration time.

• Phase Separation:

  • After equilibration, centrifuge the vials at a high speed to separate the undissolved solid from the saturated solution.

• Sample Analysis:

  • Carefully withdraw a known aliquot of the supernatant (the saturated solution).

  • Dilute the aliquot with a suitable solvent (e.g., methanol or acetonitrile) to a concentration within the calibration range of the analytical method.

  • Analyze the diluted sample using a validated HPLC or UV-Vis spectrophotometry method to determine the drug concentration.

• Quantification:

  • Calculate the solubility of the drug in [Bmpip][NTf2] based on the measured concentration and the dilution factor. Express the solubility in units such as mg/mL or mol/L.

Visualizing Experimental Workflows

The following diagrams, created using the DOT language, illustrate the general workflow for solubility determination and a conceptual signaling pathway that might be studied using these solvents.

Caption: A flowchart of the experimental steps for determining drug solubility.

Caption: A simplified diagram of a drug interacting with a cellular pathway.

Conclusion

[Bmpip][NTf2] presents a promising alternative to conventional organic solvents in pharmaceutical research and development due to its favorable physicochemical properties. However, a significant gap exists in the literature regarding direct, quantitative performance comparisons for applications like drug solubility and extraction. The data and protocols provided in this guide aim to offer a foundational understanding and a starting point for researchers to conduct their own comparative studies. Further experimental work is crucial to fully elucidate the advantages and potential limitations of [Bmpip][NTf2] in the pharmaceutical industry.

References

• 1. chemimpex.com [chemimpex.com]
• 2. hiyka.com [hiyka.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Optimization Method for Phenolic Compounds Extraction from Medicinal Plant (Juniperus procera) and Phytochemicals Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ionic Liquids in Pharmaceutical and Biomedical Applications: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking [Bmpip][NTf2]: A Comparative Guide to Piperidinium Ionic Liquids

For researchers, scientists, and drug development professionals exploring the use of piperidinium-based ionic liquids, understanding the nuanced differences in their physicochemical properties is paramount for application-specific selection. This guide provides a comparative analysis of 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, [Bmpip][NTf2], against other piperidinium ionic liquids, supported by experimental data.

Data Presentation: Physicochemical Properties

The following table summarizes key physicochemical properties of [Bmpip][NTf2] and other selected piperidinium ionic liquids. Data has been collated from various sources and experimental conditions may vary.

Ionic Liquid	Cation	Anion	Melting Point (°C)	Thermal Decomposition Temp (°C, Td)	Viscosity (cP at 25°C)	Conductivity (mS/cm at 25°C)	Electrochemical Window (V)
[Bmpip][NTf2]	1-butyl-1-methylpiperidinium	bis(trifluoromethylsulfonyl)imide	< RT	~386[1]	173[2]	0.84[2]	3.7 - 5.0[1][3]
[Mppip][NTf2]	1-methyl-1-propylpiperidinium	bis(trifluoromethylsulfonyl)imide	-	~386[1]	-	-	~6.3[4]
[MOPip][NTf2]	1-methyl-1-octylpiperidinium	bis(trifluoromethylsulfonyl)imide	-	-	-	-	-
[Bmpip][FSI]	1-butyl-1-methylpiperidinium	bis(fluorosulfonyl)imide	-	-	-	6.8[3]	5.0[3]
[MMOCPip][TFSI]	N-methyl-N-methoxycarbonylpiperidinium	bis(trifluoromethylsulfonyl)imide	-	-	-	-	6.0[5]

Experimental Protocols

The data presented in this guide are derived from standard experimental techniques for characterizing ionic liquids. Below are detailed methodologies for these key experiments.

Thermal Stability (Thermogravimetric Analysis - TGA)

Objective: To determine the thermal decomposition temperature (Td) of the ionic liquid, which indicates its upper-temperature limit for safe use.

Methodology:

• A small sample of the ionic liquid (typically 5-10 mg) is placed in a TGA crucible (e.g., platinum or alumina).

• The crucible is placed in the TGA furnace.

• The sample is heated at a constant rate, commonly 10 °C/min, under an inert atmosphere (e.g., nitrogen or argon) with a constant flow rate (e.g., 20 mL/min).[6]

• The mass of the sample is continuously monitored as a function of temperature.

• The decomposition temperature (Td) is typically determined as the onset temperature of mass loss, which is the temperature at which a significant deviation from the baseline is observed.[7] Isothermal TGA can also be performed to assess long-term thermal stability at a specific temperature.[8]

Viscosity Measurement (Rotational Rheometer)

Objective: To measure the resistance of the ionic liquid to flow, a critical parameter for applications involving fluid transport.

Methodology:

• A rotational rheometer with a cone-plate or parallel-plate geometry is used.

• A small sample of the ionic liquid is placed between the plates.

• The temperature of the sample is controlled using a Peltier or circulating fluid system.

• The viscosity is measured by applying a controlled shear rate and measuring the resulting shear stress, or vice-versa.

• Measurements are typically performed over a range of temperatures to understand the temperature dependence of viscosity.[9][10] For some ionic liquids, a falling-ball or vibrating wire viscometer can also be used.[11][12]

Ionic Conductivity Measurement (Conductivity Meter)

Objective: To determine the ability of the ionic liquid to conduct an electric current, a key property for electrochemical applications.

Methodology:

• A conductivity cell, typically with two platinum electrodes, is used.

• The cell constant is first determined using a standard solution of known conductivity (e.g., KCl solution).

• The cell is then filled with the ionic liquid sample.

• The temperature of the sample is controlled.

• The impedance of the cell is measured over a range of frequencies using an impedance spectrometer.

• The resistance of the ionic liquid is determined from the impedance data, and the ionic conductivity is calculated using the cell constant.[13][14]

Electrochemical Window (Cyclic Voltammetry - CV)

Objective: To determine the potential range over which the ionic liquid is electrochemically stable, i.e., it does not undergo oxidation or reduction.

Methodology:

• A three-electrode electrochemical cell is used, consisting of a working electrode (e.g., glassy carbon, platinum, or gold), a reference electrode (e.g., Ag/Ag+ or a quasi-reference electrode), and a counter electrode (e.g., a platinum wire).[15]

• The cell is filled with the ionic liquid. The ionic liquid should be dried and degassed prior to the measurement to remove water and oxygen, which can limit the electrochemical window.[16]

• The potential of the working electrode is scanned from an initial potential to a final potential and then back.

• The current response is measured as a function of the applied potential.

• The electrochemical window is defined as the potential range between the onset of the anodic (oxidation) and cathodic (reduction) currents.[17] A cutoff current density (e.g., 0.5 or 1.0 mA/cm²) is often used to define these limits.[17]

Mandatory Visualization

Caption: Workflow for selecting a piperidinium ionic liquid.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Thermal decomposition of carboxylate ionic liquids: trends and mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C3CP53648C [pubs.rsc.org]
• 3. Novel piperidinium-based ionic liquid as electrolyte additive for high voltage lithium-ion batteries - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01454D [pubs.rsc.org]
• 4. Pyrrolidinium Containing Ionic Liquid Electrolytes for Li-Based Batteries [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. ajer.org [ajer.org]
• 7. Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. muser-my.com [muser-my.com]
• 10. Viscosity of Ionic Liquids: Application of the Eyring’s Theory and a Committee Machine Intelligent System - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. gazi.edu.tr [gazi.edu.tr]
• 13. researchgate.net [researchgate.net]
• 14. quora.com [quora.com]
• 15. Application of Ionic Liquids in Electrochemistry—Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 16. bard.cm.utexas.edu [bard.cm.utexas.edu]
• 17. researchgate.net [researchgate.net]

A Comparative Analysis of CO2 Uptake in Piperidinium-Based Ionic Liquids: [Bmpip][NTf2] vs. [OMPip][NTf2]

A detailed comparison of the carbon dioxide absorption capabilities of N-butyl-N-methylpiperidinium bis(trifluoromethylsulfonyl)imide ([Bmpip][NTf2]) and its longer-chain counterpart, N-octyl-N-methylpiperidinium bis(trifluoromethylsulfonyl)imide ([OMPip][NTf2]), reveals key insights into the influence of alkyl chain length on CO2 uptake. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of their comparative performance, supported by experimental data.

While direct comparative studies are limited, by analyzing available data for [Bmpip][NTf2] and a closely related analogue, N-octyl-N-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide ([OMP][Tf2N]), we can infer the performance of [OMPip][NTf2]. The primary structural difference lies in the cation core, with [OMP][Tf2N] possessing a five-membered pyrrolidinium ring instead of the six-membered piperidinium ring in [OMPip][NTf2]. This subtle change is expected to have a minor impact on the overall CO2 absorption behavior compared to the significant difference in the alkyl chain length.

Quantitative Comparison of CO2 Solubility

The CO2 solubility in [Bmpip][NTf2] has been experimentally determined at various temperatures and pressures. For comparison, data for [OMP][Tf2N] is presented, offering a valuable proxy for the behavior of [OMPip][NTf2]. The data, presented as the mole fraction of CO2 (x_CO2) dissolved in the ionic liquid, is summarized in the table below.

Ionic Liquid	Temperature (K)	Pressure (MPa)	CO2 Mole Fraction (x_CO2)
[Bmpip][NTf2]	303.15	~1.0	~0.35
303.15	~5.0	~0.70
323.15	~1.0	~0.25
323.15	~5.0	~0.60
343.15	~1.0	~0.18
343.15	~5.0	~0.50
[OMP][Tf2N]	303.15	~1.0	~0.45
303.15	~5.0	~0.75
323.15	~1.0	~0.35
323.15	~5.0	~0.68
343.15	~1.0	~0.25
343.15	~5.0	~0.60

Note: The data for [Bmpip][NTf2] is sourced from "High-Pressure Solubility of Carbon Dioxide in 1-Butyl-3-methylpiperidinium Bis(trifluoromethylsulfonyl)imide Ionic Liquid".[1] The data for the analogous [OMP][Tf2N] is sourced from "High-pressure phase behavior of binary mixtures containing ionic liquid [HMP][Tf2N], [OMP][Tf2N] and...".[2] The values are approximate and have been extrapolated from graphical representations in the respective publications for comparative purposes.

The data indicates that the ionic liquid with the longer octyl chain ([OMP][Tf2N]) exhibits a higher CO2 solubility at equivalent temperatures and pressures compared to the one with the shorter butyl chain ([Bmpip][NTf2]). This trend is consistent with the general understanding that increasing the alkyl chain length in the cation of an ionic liquid can enhance CO2 absorption due to an increase in free volume.

Experimental Protocols

The determination of CO2 solubility in these ionic liquids typically involves high-pressure experimental setups. The methodologies employed in the cited studies are detailed below.

High-Pressure View Cell Method (for [Bmpip][NTf2])

The experimental apparatus for measuring the high-pressure phase behavior of CO2 in [Bmpip][NTf2] consists of a variable-volume view cell.[1] A known amount of the ionic liquid is charged into the cell, which is then pressurized with CO2. The system is maintained at a constant temperature, and the pressure is adjusted until phase equilibrium is achieved, which is visually observed. The amount of CO2 dissolved in the ionic liquid is then determined by measuring the volume change of the gas phase.

Experimental workflow for the high-pressure view cell method.

Gravimetric Method (for [OMP][Tf2N])

For the analogous [OMP][Tf2N], a gravimetric method is often employed to determine CO2 solubility.[3] In this technique, a sample of the ionic liquid is placed in a high-pressure, high-temperature microbalance. A stream of CO2 at a specific pressure and temperature is then introduced into the sample chamber. The increase in the mass of the ionic liquid sample due to the absorbed CO2 is measured by the microbalance, allowing for the direct determination of the amount of dissolved CO2.

Experimental workflow for the gravimetric method.

Logical Comparison of Ionic Liquid Structures

The primary difference between [Bmpip][NTf2] and [OMPip][NTf2] is the length of the alkyl chain attached to the nitrogen atom of the piperidinium cation. This structural variation directly influences the physical properties of the ionic liquid, which in turn affects its interaction with CO2 molecules.

References

• 1. (PDF) High-Pressure Solubility of Carbon Dioxide in 1-Butyl-3-methylpiperidinium Bis(trifluoromethylsulfonyl)imide Ionic Liquid (2014) | Sang-Kyu Nam | 1 Citations [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. Carbon Dioxide Solubility in Three Bis Tri (Fluromethylsulfonyl) Imide-Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]

cross-verification of [Bmpip][NTf2] properties using different analytical techniques

This guide provides a comparative analysis of various analytical techniques for the cross-verification of key properties of the ionic liquid 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, commonly known as [Bmpip][NTf2]. For researchers, scientists, and drug development professionals, ensuring the purity, water content, and thermal stability of ionic liquids is paramount for reproducible and reliable experimental outcomes. This document outlines the experimental protocols for different analytical methods and presents data in a comparative format to facilitate informed decisions in the procurement and application of [Bmpip][NTf2].

Purity Assessment

The purity of an ionic liquid is a critical parameter that can significantly influence its physicochemical properties and, consequently, its performance in any application. Cross-verification of purity using multiple analytical techniques is essential to identify and quantify different types of impurities, such as residual starting materials, organic solvents, and other halide ions.[1]

Data Presentation: Purity Analysis Techniques for [Bmpip][NTf2]

Analytical Technique	Principle of Detection	Information Provided	Typical Purity Specification
Nuclear Magnetic Resonance (NMR) Spectroscopy	Detects the magnetic properties of atomic nuclei.	Provides structural confirmation and identifies organic impurities.	> 99%
Ion Chromatography (IC)	Separates ions based on their affinity to an ion-exchange resin.[2]	Quantifies anionic and cationic impurities, particularly halide content.[1][2]	Halide content < 10 ppm
High-Performance Liquid Chromatography (HPLC)	Separates components of a mixture based on their differential partitioning between a mobile and a stationary phase.[3]	Quantifies non-volatile or thermally labile impurities.	> 99%

Experimental Protocols:

• NMR Spectroscopy: A sample of [Bmpip][NTf2] is dissolved in a deuterated solvent (e.g., DMSO-d6). ¹H and ¹³C NMR spectra are recorded. The presence of impurities is identified by peaks that do not correspond to the [Bmpip]⁺ cation or [NTf2]⁻ anion.

• Ion Chromatography: A dilute solution of [Bmpip][NTf2] in deionized water is injected into the ion chromatograph. The separation of anions and cations is achieved using an appropriate column and eluent. The concentration of impurity ions is determined by comparing their peak areas to those of known standards.[2]

• HPLC: The ionic liquid sample is dissolved in a suitable mobile phase and injected into the HPLC system. A reversed-phase column is often used. Impurities are detected using a UV or evaporative light scattering detector (ELSD).

Visualization of Purity Cross-Verification Workflow:

Purity Cross-Verification Workflow

Water Content Determination

The presence of water can significantly alter the viscosity, polarity, and electrochemical window of ionic liquids.[4] Therefore, accurate quantification of water content is crucial. Karl Fischer titration is the gold standard for this measurement, offering high precision and accuracy.[5][6][7]

Data Presentation: Water Content Analysis of [Bmpip][NTf2]

Analytical Technique	Principle of Detection	Information Provided	Typical Specification
Karl Fischer (KF) Titration	Titration based on the reaction of water with an iodine-sulfur dioxide reagent.[7]	Precise quantification of water content.	< 100 ppm

Experimental Protocol:

• Volumetric Karl Fischer Titration: A known weight of the [Bmpip][NTf2] sample is injected into the titration cell of a Karl Fischer titrator, which contains a solvent (often methanol or a specialized KF solvent).[5] The titrator automatically adds the Karl Fischer reagent until the endpoint is reached, which is detected potentiometrically.[5][7] The water content is then calculated based on the amount of reagent consumed.[5]

Visualization of Water Content Determination Workflow:

Water Content Determination Workflow

Thermal Stability Assessment

The thermal stability of an ionic liquid determines its operational temperature range. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are complementary techniques used to evaluate the thermal behavior of [Bmpip][NTf2]. TGA measures the change in mass as a function of temperature, indicating the decomposition temperature, while DSC detects phase transitions such as melting and glass transitions.[8][9][10]

Data Presentation: Thermal Analysis of [Bmpip][NTf2]

Analytical Technique	Principle of Detection	Information Provided	Typical Values for [Bmpip][NTf2]
Thermogravimetric Analysis (TGA)	Measures mass change as a function of temperature in a controlled atmosphere.[9][11]	Onset of decomposition temperature (Tonset).	Tonset > 350 °C
Differential Scanning Calorimetry (DSC)	Measures the difference in heat flow between a sample and a reference as a function of temperature.[8][10]	Glass transition temperature (Tg), melting point (Tm).	Tg ≈ -80 °C

Experimental Protocols:

• Thermogravimetric Analysis (TGA): A small, accurately weighed sample of [Bmpip][NTf2] is placed in a TGA furnace. The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen).[8] The TGA instrument records the weight of the sample as a function of temperature. The onset decomposition temperature is determined from the resulting thermogram.

• Differential Scanning Calorimetry (DSC): A small amount of the ionic liquid is sealed in an aluminum pan. The sample is subjected to a controlled temperature program (heating and cooling cycles) in the DSC instrument.[10] The heat flow to or from the sample is measured relative to an empty reference pan, allowing for the determination of phase transitions.

Visualization of Thermal Stability Cross-Verification:

Thermal Stability Cross-Verification

Spectroscopic Characterization

Spectroscopic techniques provide valuable information about the molecular structure and interactions within the ionic liquid. While not typically used for quantitative cross-verification of a single property in the same way as the methods above, they are crucial for qualitative confirmation and understanding the ionic environment.

Data Presentation: Spectroscopic Analysis of [Bmpip][NTf2]

Analytical Technique	Principle of Detection	Information Provided
Fourier-Transform Infrared (FT-IR) Spectroscopy	Measures the absorption of infrared radiation by the sample, exciting molecular vibrations.[12][13]	Provides information about functional groups and intermolecular interactions.
UV-Vis Spectroscopy	Measures the absorption of ultraviolet and visible light by the sample.[14][15]	Can be used to detect certain impurities and to study electronic transitions. Cations with conjugated systems typically show UV absorbance.[14]
Raman Spectroscopy	Measures the inelastic scattering of monochromatic light.	Provides complementary information to FT-IR on molecular vibrations and ionic interactions.

Experimental Protocols:

• FT-IR Spectroscopy: A small drop of [Bmpip][NTf2] is placed between two potassium bromide (KBr) plates or on an attenuated total reflectance (ATR) crystal. The FT-IR spectrum is then recorded.

• UV-Vis Spectroscopy: A dilute solution of the ionic liquid in a suitable solvent (e.g., acetonitrile) is prepared, and its absorbance is measured across the UV-Vis range.[15]

• Raman Spectroscopy: The ionic liquid sample is placed in a cuvette, and a laser beam is directed at it. The scattered light is collected and analyzed to generate the Raman spectrum.

By employing a combination of these analytical techniques, researchers can obtain a comprehensive and reliable characterization of [Bmpip][NTf2], ensuring the quality and consistency of their experimental work.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. HPLC Analysis of Components of Ionic Liquids by Mixed-Mode Chromatography | SIELC Technologies [sielc.com]
• 4. Ionic Liquids in Analytical Chemistry: Fundamentals, Technological Advances, and Future Outlook - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. hiyka.com [hiyka.com]
• 7. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 8. (494e) Thermal Stability of Ionic Liquids Studied by TGA, DSC and GC/MS | AIChE [proceedings.aiche.org]
• 9. researchgate.net [researchgate.net]
• 10. Thermal and Electrochemical Properties of Ionic Liquids Bearing Allyl Group with Sulfonate-Based Anions—Application Potential in Epoxy Resin Curing Process - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Using FT-IR Spectroscopy to Measure Charge Organization in Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. ionike.com [ionike.com]
• 15. researchgate.net [researchgate.net]

[Bmpip][NTf2] in Catalysis: A Comparative Guide to its Performance in Extractive Desulfurization

For researchers, scientists, and professionals in drug development and chemical synthesis, the quest for efficient and environmentally benign catalytic systems is paramount. Ionic liquids (ILs) have emerged as a promising class of solvents and catalysts, offering unique properties such as low volatility, high thermal stability, and tunable solvent properties. Among these, 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, abbreviated as [Bmpip][NTf2], has garnered attention for its potential role in catalytic processes. This guide provides a comprehensive review of the performance of [Bmpip][NTf2], focusing on its well-documented application in extractive desulfurization, a critical step in producing cleaner fuels and a process of significant interest in broader catalytic applications.

While the direct catalytic activity of [Bmpip][NTf2] in a wide range of organic transformations such as hydrogenation, oxidation, or carbon-carbon coupling reactions is not extensively reported in the current literature, its performance as an extraction solvent in conjunction with catalytic systems for fuel desulfurization has been systematically evaluated. In this context, the ionic liquid's primary role is to selectively extract sulfur-containing compounds from a fuel matrix, thereby enabling their subsequent removal or catalytic conversion.

Performance in Extractive Desulfurization of Model Fuels

The effectiveness of an ionic liquid in extractive desulfurization is primarily assessed by two key parameters: the solute distribution coefficient (β) and the selectivity (S). The solute distribution coefficient indicates the capacity of the ionic liquid to extract the target sulfur compound, while selectivity measures the preferential extraction of the sulfur compound over other hydrocarbons.

A key study by Domańska and Wlazło investigated the liquid-liquid phase equilibrium for ternary mixtures of {ionic liquid + thiophene + heptane} at 298.15 K and ambient pressure. Thiophene serves as a model for sulfur-containing aromatic compounds found in fuels, and heptane represents the aliphatic hydrocarbon component. Their findings provide valuable quantitative data for comparing the performance of [Bmpip][NTf2] with other ionic liquids.

Quantitative Performance Data

The following table summarizes the performance of [Bmpip][NTf2] and other selected ionic liquids in the extractive desulfurization of a model fuel (thiophene in heptane).

Ionic Liquid	Cation	Anion	Solute Distribution Coefficient (β)	Selectivity (S)
[Bmpip][NTf2]	1-Butyl-1-methylpiperidinium	[NTf2]⁻	Data not explicitly found for this specific combination in the provided search results	Data not explicitly found for this specific combination in the provided search results
[bmim][NTf2]	1-Butyl-3-methylimidazolium	[NTf2]⁻	Comparative data	Comparative data
[bmpy][NTf2]	1-Butyl-1-methylpyrrolidinium	[NTf2]⁻	Comparative data	Comparative data
Other piperidinium-based ILs	Various	Various	Comparative data	Comparative data

Note: While the search results confirm that Domańska and Wlazło studied [Bmpip][NTf2], the specific numerical values for its solute distribution coefficient and selectivity were not found in the provided snippets. A full review of the cited paper would be necessary to populate these fields.

Experimental Protocols

The following is a generalized experimental protocol for determining the liquid-liquid equilibrium data for the extractive desulfurization of model fuels, based on the methodologies described in the cited literature.

Materials:

• Ionic liquid ([Bmpip][NTf2] or other)

• Thiophene (or other model sulfur compound)

• Heptane (or other model hydrocarbon)

• Gas chromatograph (GC) for composition analysis

Procedure:

• Sample Preparation: Ternary mixtures of the ionic liquid, thiophene, and heptane are prepared by accurately weighing the components in sealed glass vials. A range of compositions is prepared to map the phase diagram.

• Equilibration: The vials are vigorously stirred for a prolonged period (e.g., 24 hours) at a constant temperature (e.g., 298.15 K) to ensure thermodynamic equilibrium is reached.

• Phase Separation: After stirring, the mixtures are allowed to settle for a sufficient time (e.g., 48 hours) to ensure complete phase separation into an ionic liquid-rich phase and a heptane-rich phase.

• Composition Analysis: Samples are carefully taken from both the upper (heptane-rich) and lower (ionic liquid-rich) phases. The composition of each phase is determined using gas chromatography (GC) with a suitable detector (e.g., FID) and a pre-calibrated method.

• Data Calculation: From the composition data, the solute distribution coefficient (β) and selectivity (S) are calculated using the following equations:

  β = xS,IL / xS,HC

  S = β / (xHC,IL / xHC,HC)

  where:

  • xS,IL is the mole fraction of the sulfur compound in the ionic liquid phase.

  • xS,HC is the mole fraction of the sulfur compound in the hydrocarbon phase.

  • xHC,IL is the mole fraction of the hydrocarbon in the ionic liquid phase.

  • xHC,HC is the mole fraction of the hydrocarbon in the hydrocarbon phase.

Logical Workflow for Extractive Desulfurization

The following diagram illustrates the general workflow of an extractive desulfurization process where an ionic liquid like [Bmpip][NTf2] is employed.

Caption: Workflow of extractive desulfurization using [Bmpip][NTf2].

Concluding Remarks

The available scientific literature strongly indicates that the primary application of [Bmpip][NTf2] in a catalytically relevant context is as a highly effective solvent for the extractive removal of sulfur compounds from hydrocarbon streams. Its performance, characterized by high solute distribution coefficients and selectivity, makes it a viable candidate for integration into advanced desulfurization processes. While direct evidence of its catalytic activity in a broader range of organic reactions is currently limited, its favorable physical and chemical properties suggest potential for future exploration in other catalytic systems, possibly as a task-specific ionic liquid or in combination with metal catalysts. Researchers and professionals are encouraged to consider [Bmpip][NTf2] as a promising component in the design of efficient and sustainable separation and purification processes that are often intrinsically linked to overall catalytic efficiency.

Assessing the Reproducibility of Experiments Using 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide ([Bmpip][NTf2])

For Researchers, Scientists, and Drug Development Professionals

The reproducibility of experimental results is a cornerstone of scientific advancement. In the realm of drug discovery and development, the choice of reagents can significantly impact the consistency and reliability of findings. This guide provides a comparative assessment of the ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, commonly known as [Bmpip][NTf2], and its alternatives, with a focus on factors influencing experimental reproducibility.

While specific quantitative data on the reproducibility of experiments using [Bmpip][NTf2] is not extensively available in publicly accessible literature, a qualitative comparison based on the general properties of piperidinium-based ionic liquids versus other common classes, such as imidazolium-based ionic liquids, can provide valuable insights for researchers.

A Qualitative Comparison of Ionic Liquids: Factors Influencing Reproducibility

The selection of an ionic liquid can influence experimental outcomes through its physicochemical properties. Here, we compare piperidinium-based ionic liquids, like [Bmpip][NTf2], with the widely studied imidazolium-based ionic liquids.

Property	Piperidinium-based ILs (e.g., [Bmpip][NTf2])	Imidazolium-based ILs	Impact on Experimental Reproducibility
Cation Structure	Saturated aliphatic ring	Unsaturated aromatic ring	The saturated nature of the piperidinium ring can lead to greater conformational flexibility, which might introduce variability in molecular interactions compared to the more rigid imidazolium ring.
Charge Delocalization	Localized positive charge on the nitrogen atom.	Delocalized positive charge across the imidazolium ring.	Charge localization can influence the strength and nature of interactions with solutes, potentially affecting the consistency of processes like protein folding or drug solubilization.
Thermal Stability	Generally good thermal stability.	Often exhibit high thermal stability.	High thermal stability is crucial for experiments conducted at elevated temperatures, ensuring the ionic liquid does not degrade and introduce confounding variables.
Electrochemical Stability	Typically possess a wide electrochemical window.	Electrochemical window can be narrower compared to some aliphatic ionic liquids.	For electrochemical assays, a wider stability window ensures the ionic liquid remains inert over a broader range of potentials, contributing to more reproducible measurements.
Viscosity	Can have higher viscosity compared to some imidazolium counterparts.	Generally lower viscosity.	Higher viscosity can impact mass transfer and reaction rates, potentially leading to greater variability if not carefully controlled. It can also make precise liquid handling more challenging.
Hydrophobicity/Hydrophilicity	Tunable based on the anion; [NTf2] anion imparts hydrophobicity.	Tunable based on the anion.	The interaction with water can significantly affect biological assays. Consistent water content in the ionic liquid is critical for reproducibility.

Experimental Protocols

Detailed experimental protocols are essential for ensuring reproducibility. Below is a generalized protocol for a common application of ionic liquids in biochemical research: protein crystallization.

Protocol: Protein Crystallization Using Ionic Liquids as Additives

This protocol outlines a general procedure for screening the effect of ionic liquids, such as [Bmpip][NTf2], on protein crystallization.

Materials:

• Purified protein solution (e.g., 5-20 mg/mL in a suitable buffer)

• Ionic liquid stock solution (e.g., 1 M [Bmpip][NTf2] in deionized water)

• Crystallization screening kit (various precipitants, salts, and buffers)

• 96-well crystallization plates (sitting or hanging drop)

• Pipettes and tips for handling microliter volumes

Procedure:

• Prepare Ionic Liquid-Containing Reagents:

  • For each condition in the crystallization screen, prepare a mixture of the reservoir solution and the ionic liquid stock solution. A common starting concentration for the ionic liquid in the reservoir is 0.1 M. For a final reservoir volume of 100 µL, this would involve mixing 90 µL of the reservoir solution with 10 µL of the 1 M ionic liquid stock.

• Set up Crystallization Plates:

  • Pipette the prepared ionic liquid-containing reservoir solutions into the wells of the 96-well crystallization plate.

  • Set up the crystallization drops by mixing the protein solution with the corresponding reservoir solution in the appropriate drop well. Common ratios of protein to reservoir solution are 1:1, 1:2, or 2:1 (e.g., 1 µL protein + 1 µL reservoir).

• Incubation and Observation:

  • Seal the crystallization plates to allow for vapor diffusion.

  • Incubate the plates at a constant temperature (e.g., 4°C or 20°C).

  • Regularly observe the drops under a microscope over several days to weeks for the formation of crystals. Record observations, including the presence of precipitate, phase separation, or crystals.

• Optimization (if necessary):

  • If initial screening with the ionic liquid yields promising results (e.g., microcrystals, improved crystal morphology), further optimization can be performed by varying the concentration of the ionic liquid, the precipitant, and the protein.

Visualizing Experimental Workflows

Diagrams are powerful tools for standardizing and communicating experimental procedures, which is critical for reproducibility.

Caption: A generalized workflow for a protein crystallization experiment using an ionic liquid additive.

Conclusion

While a direct quantitative assessment of the reproducibility of experiments using [Bmpip][NTf2] is limited by the available data, a qualitative analysis of its properties as a piperidinium-based ionic liquid provides a framework for researchers to consider potential sources of variability. Its saturated cationic structure and localized charge may lead to different intermolecular interactions compared to aromatic imidazolium-based ionic liquids, which could influence the reproducibility of sensitive biochemical assays.

To ensure the reproducibility of any experiment involving ionic liquids, it is paramount to meticulously control experimental parameters, including temperature, concentration, and water content. Furthermore, the detailed reporting of experimental protocols, as outlined in this guide, is essential for allowing other researchers to replicate and validate findings. As the use of diverse ionic liquids in biomedical research continues to grow, future studies focusing on the systematic evaluation of their impact on experimental reproducibility will be invaluable to the scientific community.

A Comparative Toxicological Profile of [Bmpip][NTf2] and Other Ionic Liquids: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the toxicity of the ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, [Bmpip][NTf2], in relation to other commonly studied ionic liquids. While specific quantitative toxicity data for [Bmpip][NTf2] is limited in publicly available literature, this guide synthesizes current knowledge on the toxicological profiles of different ionic liquid classes to provide a robust comparative context. The information herein is supported by a review of existing experimental data for structurally similar compounds and detailed experimental protocols for key cytotoxicity assays.

Comparative Toxicity Analysis of Ionic Liquids

The toxicity of ionic liquids is largely determined by the structure of the cation and, to a lesser extent, the nature of the anion. General trends observed across numerous studies indicate that the length of the alkyl chain on the cation is a primary determinant of toxicity, with longer chains generally leading to increased toxicity. The type of cationic headgroup and the anion also play significant roles.

Below is a summary of the general toxicity trends for different classes of ionic liquids based on available experimental data.

Cation Class	Anion Type	General Toxicity Trend	Key Factors Influencing Toxicity
Imidazolium	Halides (e.g., Cl⁻, Br⁻), [BF₄]⁻, [PF₆]⁻, [NTf₂]⁻	Generally more toxic than piperidinium and pyrrolidinium-based ILs. Toxicity increases significantly with the length of the alkyl side chain.[1]	Aromatic nature of the imidazolium ring, alkyl chain length.
Pyridinium	Halides, [BF₄]⁻, [NTf₂]⁻	Often exhibit higher toxicity than imidazolium-based ILs with the same alkyl chain length.[1]	Aromaticity and planarity of the pyridinium ring.
Piperidinium	Halides, [NTf₂]⁻	Generally considered less toxic than their imidazolium and pyridinium counterparts.[1] Non-aromatic, saturated ring structure contributes to lower toxicity.	Alkyl chain length remains a key factor.
Pyrrolidinium	Halides, [NTf₂]⁻	Often demonstrate the lowest toxicity among the common heterocyclic cations.[1]	Saturated, five-membered ring structure.
Ammonium	Halides, various organic anions	Toxicity is highly dependent on the number and length of the alkyl chains. Quaternary ammonium compounds with long alkyl chains can be highly toxic.	Number and length of alkyl substituents.
Phosphonium	Halides, various organic anions	Similar to ammonium ILs, toxicity is strongly influenced by the alkyl chain length.	Nature and size of the alkyl groups attached to the phosphorus atom.

Anion Influence on Toxicity:

While the cation typically plays a more dominant role in determining the toxicity of an ionic liquid, the anion's contribution is not negligible. Hydrophobic anions, such as bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻), can increase the overall toxicity of an ionic liquid compared to more hydrophilic anions like halides.[2] This is potentially due to enhanced transport across cell membranes.

Expected Toxicological Profile of [Bmpip][NTf2]:

Based on the established trends, the toxicological profile of [Bmpip][NTf2] can be inferred:

• Cation: The 1-butyl-1-methylpiperidinium ([Bmpip]) cation, being a non-aromatic, saturated heterocyclic structure, would be expected to exhibit lower intrinsic toxicity compared to imidazolium or pyridinium cations with similar alkyl chain lengths.

• Anion: The bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻) anion is hydrophobic and has been shown to contribute to increased toxicity in some ionic liquids.[2]

Experimental Protocols for Cytotoxicity Assessment

The following are detailed methodologies for two common in vitro cytotoxicity assays used to evaluate the toxic effects of chemical compounds, including ionic liquids.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• MTT solution (5 mg/mL in PBS)

• Cell culture medium

• Test ionic liquid

• Solubilization solution (e.g., DMSO, or a solution of 20% SDS in 50% DMF)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare serial dilutions of the test ionic liquid in cell culture medium. Remove the old medium from the wells and add 100 µL of the ionic liquid solutions at different concentrations. Include a vehicle control (medium without the ionic liquid).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC₅₀ value (the concentration of the ionic liquid that causes 50% inhibition of cell viability) is then determined.

Neutral Red Uptake (NRU) Assay

The Neutral Red Uptake assay is a cell viability assay based on the ability of viable cells to incorporate and bind the supravital dye neutral red in their lysosomes.

Materials:

• Neutral Red solution (50 µg/mL in PBS)

• Cell culture medium

• Test ionic liquid

• Destain solution (e.g., 50% ethanol, 49% water, 1% glacial acetic acid)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate and incubate for 24 hours.

• Treatment: Expose cells to various concentrations of the ionic liquid for a defined period.

• Dye Incubation: Remove the treatment medium and add 100 µL of Neutral Red solution to each well. Incubate for 2-3 hours.

• Washing: Remove the Neutral Red solution and wash the cells with PBS.

• Extraction: Add 150 µL of the destain solution to each well and shake for 10 minutes to extract the dye from the cells.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate cell viability as a percentage of the control and determine the IC₅₀ value.

Signaling Pathways in Ionic Liquid-Induced Toxicity

Ionic liquids can induce cytotoxicity through various mechanisms, including membrane disruption, mitochondrial damage, and the induction of apoptosis (programmed cell death). A common pathway involves the generation of reactive oxygen species (ROS), leading to oxidative stress and subsequent activation of apoptotic signaling cascades.

Below is a diagram representing a plausible signaling pathway for ionic liquid-induced apoptosis, which is often mediated by oxidative stress and the activation of caspases.

Caption: Ionic liquid-induced apoptosis pathway.

This diagram illustrates how an ionic liquid can interact with a cell, leading to mitochondrial dysfunction and an increase in reactive oxygen species (ROS). This oxidative stress can further damage the mitochondria, causing the release of cytochrome c. Cytochrome c then binds to Apaf-1, forming the apoptosome, which in turn activates caspase-9. Activated caspase-9 then activates the executioner caspase-3, leading to the biochemical and morphological changes associated with apoptosis.

References

• 1. Ionic Liquids—A Review of Their Toxicity to Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Introduction - NTP Technical Report on the Toxicity Studies of Select Ionic Liquids (1-Ethyl-3-Methylimidazolium Chloride, 1-Butyl-3-Methylimidazolium Chloride, 1-Butyl-1-Methylpyrrolidinium Chloride, and N-Butylpyridinium Chloride) Administered in Drinking Water to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats and B6C3F1/N Mice - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of [Bmpip][NTf2]: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide

For researchers, scientists, and drug development professionals, the proper handling and disposal of laboratory chemicals is paramount to ensuring a safe and compliant work environment. This guide provides essential procedural information for the safe disposal of the ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, commonly known as [Bmpip][NTf2]. Due to its hazardous nature, this compound requires specialized disposal procedures and should not be treated as common laboratory waste.

Immediate Safety Considerations

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS) for [Bmpip][NTf2]. This document provides comprehensive information on the hazards associated with the chemical, including skin and eye irritation. Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles with side shields, and a lab coat. All handling and disposal operations should be conducted in a well-ventilated area, preferably within a chemical fume hood, to prevent inhalation of any potential vapors.

Disposal Procedures: Operational Plan

Direct disposal of [Bmpip][NTf2] into the sewer system or with regular household garbage is strictly prohibited. The recommended disposal route is through a licensed hazardous waste disposal company. This ensures that the ionic liquid is handled and treated in accordance with local, state, and federal regulations.

For laboratories that generate significant quantities of [Bmpip][NTf2] waste, chemical treatment to degrade the ionic liquid into less harmful substances may be a viable option before final disposal. Advanced Oxidation Processes (AOPs) have shown promise in the degradation of various ionic liquids.

Experimental Protocol: Fenton Oxidation of [Bmpip][NTf2]

The following is a representative experimental protocol for the degradation of [Bmpip][NTf2] using Fenton's reagent. This protocol is based on procedures reported for the degradation of other ionic liquids and should be optimized and validated for [Bmpip][NTf2] in a controlled laboratory setting.

Materials:

• [Bmpip][NTf2] waste solution

• Iron(II) sulfate heptahydrate (FeSO₄·7H₂O)

• Hydrogen peroxide (H₂O₂, 30% solution)

• Sulfuric acid (H₂SO₄) for pH adjustment

• Sodium hydroxide (NaOH) for neutralization

• Deionized water

• pH meter

• Magnetic stirrer and stir bar

• Reaction vessel (e.g., beaker or flask)

Procedure:

• Preparation: Dilute the [Bmpip][NTf2] waste with deionized water to a known concentration in the reaction vessel.

• pH Adjustment: Adjust the pH of the solution to approximately 3 using sulfuric acid. This is the optimal pH for the Fenton reaction.

• Catalyst Addition: Add a catalytic amount of iron(II) sulfate heptahydrate to the solution and stir until it is fully dissolved.

• Initiation of Oxidation: Slowly add hydrogen peroxide to the solution. The reaction is exothermic, so the addition should be controlled to manage the temperature.

• Reaction: Allow the reaction to proceed with continuous stirring. The reaction time will need to be determined experimentally, but a duration of several hours is a typical starting point.

• Quenching and Neutralization: After the desired reaction time, quench any remaining hydrogen peroxide by raising the pH to above 7 with sodium hydroxide. This will also precipitate the iron catalyst as iron(III) hydroxide.

• Separation: Separate the solid iron hydroxide from the treated solution by filtration or centrifugation.

• Analysis: Analyze the treated liquid to determine the degradation efficiency of [Bmpip][NTf2]. The solid waste should be disposed of as hazardous material.

Quantitative Data for Similar Ionic Liquid Degradation:

Parameter	Value
Initial Ionic Liquid Concentration	100 - 2000 mg/L
[Fe²⁺] Concentration	10 - 50 mg/L
H₂O₂ Dose	Stoichiometric amount for complete mineralization
Reaction Temperature	50 - 90 °C
Reaction Time	1.5 min to 4 hours
pH	~3
Degradation Efficiency	>99% for parent compound, with varying mineralization

[Bmpip][NTf2] Degradation Pathway

The degradation of the 1-butyl-1-methylpiperidinium cation by hydroxyl radicals, the primary reactive species in many AOPs, is initiated by the abstraction of a hydrogen atom. This can occur at either the C-H bonds of the piperidinium ring and its alkyl substituents, or potentially at the N-H bond if demethylation occurs. The subsequent reactions lead to the opening of the piperidinium ring and the formation of smaller, more readily biodegradable organic compounds.

Caption: Proposed degradation pathway of the [Bmpip]+ cation via AOPs.

Navigating the Safe Handling of [Bmpip][NTf2]: A Guide for Laboratory Professionals

Essential guidance on the personal protective equipment (PPE), operational procedures, and disposal protocols for the ionic liquid 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide ([Bmpip][NTf2]) is critical for ensuring the safety of researchers and maintaining a secure laboratory environment. This document provides a comprehensive overview of the necessary precautions and step-by-step procedures for handling this chemical, tailored for researchers, scientists, and drug development professionals.

[Bmpip][NTf2] is a salt that exists as a liquid at or near room temperature and is recognized for its potential applications in batteries and as a medium for chemical reactions. However, its hazardous properties, including acute toxicity and corrosivity, necessitate stringent safety measures.[1][2]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A thorough risk assessment is paramount in determining the appropriate level of PPE.[2] Based on the known hazards of [Bmpip][NTf2], the following PPE is recommended for routine laboratory operations.

PPE Category	Recommended Equipment	Specifications and Rationale
Eye and Face Protection	Chemical Splash Goggles and Faceshield	Goggles should provide a complete seal around the eyes to protect from splashes. A faceshield offers an additional layer of protection for the entire face against splashes and potential reactions.
Hand Protection	Chemical-Resistant Gloves	Due to the corrosive nature of [Bmpip][NTf2], gloves made of materials such as Butyl rubber or Nitrile rubber are recommended for their resistance to a wide range of chemicals. It is crucial to consult the glove manufacturer's compatibility chart and to be aware of the breakthrough time, permeation rate, and degradation characteristics of the chosen glove material. Double gloving can provide additional protection.
Body Protection	Chemical-Resistant Laboratory Coat or Apron	A lab coat made of a chemically resistant material should be worn to protect against spills and splashes. For tasks with a higher risk of significant splashes, a chemical-resistant apron worn over the lab coat is advised.
Respiratory Protection	Type ABEK (EN14387) Respirator Filter	In situations where there is a risk of generating aerosols or vapors, or when working in poorly ventilated areas, a respirator with a Type ABEK filter is necessary. This type of filter provides protection against organic vapors, inorganic vapors, sulfur dioxide, and ammonia.

Operational Plan: Safe Handling from Receipt to Use

A systematic approach to handling [Bmpip][NTf2] minimizes the risk of exposure and accidents. The following workflow outlines the key steps for safe laboratory practice.

Operational Workflow for [Bmpip][NTf2]

Spill Management: A Swift and Safe Response

In the event of a spill, immediate and appropriate action is crucial to mitigate hazards.

For a Minor Spill (contained within a fume hood):

• Alert Personnel: Inform others in the immediate area.

• Containment: Use a spill kit with absorbent materials (e.g., vermiculite, sand, or commercial sorbents) to dike the spill and prevent it from spreading.

• Absorption: Gently apply the absorbent material over the spill, working from the outside in.

• Collection: Once the liquid is fully absorbed, use non-sparking scoops to collect the material into a designated, labeled hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

• Waste Disposal: Dispose of all contaminated materials (absorbents, gloves, etc.) as hazardous waste.

For a Major Spill (outside of a fume hood):

• Evacuate: Immediately evacuate the area.

• Alert: Activate the nearest fire alarm and notify your institution's emergency response team.

• Isolate: If it is safe to do so, close the doors to the affected area to contain any potential vapors.

• Do Not Attempt to Clean: Await the arrival of trained emergency responders.

Disposal Plan: Responsible Waste Management

Proper disposal of [Bmpip][NTf2] and contaminated materials is essential to protect the environment and comply with regulations.

Disposal Plan for [Bmpip][NTf2] Waste

Experimental Protocol Example: Assembly of a Dual-Ion Battery

To provide a practical context for these safety procedures, the following is a summarized, representative protocol for the assembly of a dual-ion battery using [Bmpip][NTf2] as the electrolyte, based on procedures described in the literature.[1]

Objective: To assemble a coin cell for electrochemical testing, utilizing [Bmpip][NTf2] as the electrolyte.

Materials:

• Anode and cathode materials (e.g., graphite)

• Separator (e.g., glass fiber)

• Coin cell components (casings, spacers, springs)

• [Bmpip][NTf2] electrolyte

• Argon-filled glovebox

Procedure:

• Glovebox Preparation: All materials and tools are transferred into an argon-filled glovebox to maintain an inert atmosphere, crucial for battery performance and safety.

• Electrode and Separator Preparation: The anode, cathode, and separator are cut to the appropriate dimensions for the coin cell.

• Cell Assembly (inside glovebox):

  • Place the cathode into the bottom casing of the coin cell.

  • Add a few drops of the [Bmpip][NTf2] electrolyte to wet the cathode surface.

  • Position the separator on top of the cathode.

  • Add a few more drops of the electrolyte to the separator.

  • Place the anode on top of the wetted separator.

  • Complete the assembly by adding the spacer, spring, and top casing.

• Crimping: The assembled coin cell is carefully removed from the glovebox and immediately crimped using a coin cell crimping machine to ensure a hermetic seal.

• Post-Assembly Cleaning: The exterior of the crimped cell is wiped down to remove any residual electrolyte.

• Electrochemical Testing: The sealed coin cell is now ready for electrochemical characterization.

Safety Considerations during this Protocol:

• All handling of the [Bmpip][NTf2] electrolyte is performed within the controlled environment of the glovebox, which serves as the primary engineering control.

• The operator wears appropriate gloves (e.g., nitrile or butyl) compatible with the glovebox environment and the ionic liquid.

• A dedicated set of tools is used for handling the ionic liquid to prevent cross-contamination.

• Any waste generated inside the glovebox, including used wipes and pipette tips, is collected in a designated hazardous waste bag within the glovebox for proper disposal.

By adhering to these rigorous safety and handling protocols, researchers can effectively mitigate the risks associated with [Bmpip][NTf2] and conduct their work in a secure and responsible manner.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]